physicochemical properties of 4-[(4-Bromophenyl)methoxy]piperidine
Title: Physicochemical Profiling and Synthetic Utility of 4-[(4-Bromophenyl)methoxy]piperidine: A Technical Whitepaper Executive Summary As drug discovery pipelines increasingly rely on modular, sp³-rich scaffolds to imp...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Physicochemical Profiling and Synthetic Utility of 4-[(4-Bromophenyl)methoxy]piperidine: A Technical Whitepaper
Executive Summary
As drug discovery pipelines increasingly rely on modular, sp³-rich scaffolds to improve clinical success rates, functionalized piperidines have emerged as privileged structures. 4-[(4-Bromophenyl)methoxy]piperidine represents a highly versatile bifunctional building block. Combining a basic piperidine core, a metabolically stable ether linkage, and a reactive aryl bromide, this scaffold is primed for late-stage diversification. This whitepaper details the physicochemical properties, structure-property relationships (SPR), and validated experimental workflows for utilizing this compound in medicinal chemistry campaigns.
Physicochemical Profiling
Understanding the physicochemical parameters of 4-[(4-Bromophenyl)methoxy]piperidine is critical for predicting its behavior in both synthetic environments and biological systems. The compound is commercially available in three primary forms: the free base, the hydrochloride salt (CAS 86811-34-9)[1], and the widely utilized N-BOC protected derivative (CAS 930111-10-7)[2].
The architectural design of this scaffold offers distinct physicochemical advantages that dictate its experimental handling[2]:
The Piperidine Core: In its unprotected state, the secondary amine (pKa ~9.5) ensures high aqueous solubility at physiological pH, acting as a potent hydrogen bond donor/acceptor for target binding. When N-BOC protected, the tert-butyl group significantly enhances lipophilicity, facilitating solubility in non-polar organic solvents during early-stage synthesis[2].
The Ether Linkage: Unlike ester or amide linkers, the ether bridge provides metabolic stability against plasma esterases while maintaining conformational flexibility.
The 4-Bromophenyl Group: The aryl bromide serves a dual purpose. Biologically, the heavy bromine atom can participate in halogen bonding with target proteins. Synthetically, it is an ideal electrophile for palladium-catalyzed cross-coupling reactions.
Caption: Structure-Property Relationship (SPR) map of the core scaffold.
Experimental Workflows & Methodologies
To leverage this scaffold, chemists typically perform N-BOC deprotection followed by functionalization, or inversely, perform cross-coupling on the aryl bromide before unmasking the amine. Below are self-validating protocols for both key transformations.
Caption: Standard synthetic workflow from N-BOC protected starting material to functionalized product.
Protocol 1: N-BOC Deprotection to Yield the Hydrochloride Salt
Causality & Rationale: An acidic environment is required to protonate the tert-butyl carbamate, driving decarboxylation and releasing the volatile isobutylene byproduct. We specifically select 4.0 M HCl in dioxane over Trifluoroacetic acid (TFA) to directly isolate the highly stable hydrochloride salt[1], bypassing the need for a subsequent salt-exchange step.
Step-by-Step Method:
Preparation: Dissolve tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.
Reagent Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add a 4.0 M solution of HCl in 1,4-dioxane (10.0 eq).
Reaction: Remove the ice bath and stir vigorously at room temperature for 2-4 hours.
Self-Validation: Monitor the reaction by TLC (Hexane/EtOAc 7:3). The lipophilic starting material (Rf ~0.6) will disappear, and the highly polar product will remain strictly at the baseline (Rf = 0.0).
Isolation: Concentrate the mixture under reduced pressure. Triturate the resulting residue with cold diethyl ether, filter the white precipitate, and dry under high vacuum to yield 4-[(4-Bromophenyl)methoxy]piperidine hydrochloride.
Causality & Rationale: The aryl bromide is highly reactive toward oxidative addition by Pd(0). We utilize Pd(dppf)Cl₂ as the catalyst because the bidentate dppf ligand enforces a cis-geometry on the palladium center. This spatial arrangement accelerates the reductive elimination step and suppresses unwanted β-hydride elimination. A biphasic solvent system is chosen to ensure the inorganic base dissolves, facilitating the formation of the reactive boronate species required for transmetalation.
Step-by-Step Method:
Preparation: In an oven-dried Schlenk flask, combine the scaffold (1.0 eq), an arylboronic acid (1.2 eq), and K₂CO₃ (3.0 eq).
Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq).
Solvent System: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.1 M concentration.
Reaction: Purge the flask with N₂ (3 cycles) to prevent catalyst oxidation. Heat the mixture to 90 °C for 12 hours.
Self-Validation: Analyze the crude mixture via LC-MS. Confirm the disappearance of the characteristic bromine isotopic pattern (M and M+2 peaks of equal intensity) and the appearance of the desired coupled product mass.
Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography.
Analytical Characterization Standards
To ensure the integrity of the purchased or synthesized material, the following analytical benchmarks must be verified:
LC-MS: For the N-BOC protected compound[3], ESI+ ionization will typically show a weak [M+H]⁺ peak at m/z 370/372. A much more prominent diagnostic peak is the [M-tBu+H]⁺ fragment at m/z 314/316 or the fully deprotected [M-BOC+H]⁺ fragment at m/z 270/272.
¹H NMR (CDCl₃, 400 MHz): Key diagnostic signals include the AB quartet of the 4-bromobenzyl protons around δ 4.4-4.5 ppm, the multiplet of the piperidine C4 proton (CH-O) around δ 3.5 ppm, and the intense singlet of the tert-butyl group at δ 1.45 ppm (for the protected variant).
References
Title: 4-[(4-bromophenyl)methoxy]piperidine hydrochloride. CAS No.: 86811-34-9.
In Vitro Mechanism of Action of 4-[(4-Bromophenyl)methoxy]piperidine: A Privileged Pharmacophore Scaffold
An In-Depth Technical Guide on Target Engagement, Signaling Modulation, and Assay Methodologies Executive Summary In contemporary medicinal chemistry and neuropharmacology, 4-[(4-Bromophenyl)methoxy]piperidine (often uti...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide on Target Engagement, Signaling Modulation, and Assay Methodologies
Executive Summary
In contemporary medicinal chemistry and neuropharmacology, 4-[(4-Bromophenyl)methoxy]piperidine (often utilized synthetically as its N-BOC protected precursor, CAS 930111-10-7, and pharmacologically as the free base, CAS 104634-88-0) is recognized not as a standalone marketed drug, but as a highly privileged pharmacophore scaffold .
This in-depth guide explores the in vitro mechanism of action (MoA) of chemical probes and therapeutic candidates derived from this scaffold. The core structural motif—a basic piperidine ring linked via an ether spacer to a para-brominated aromatic system—serves as a fundamental recognition element for two major central nervous system (CNS) targets: the Sigma-1 receptor (
σ1
R) and the Serotonin Transporter (SERT) . By understanding the structural causality behind target engagement, researchers can leverage this scaffold to design potent modulators of intracellular calcium signaling and monoamine reuptake.
Structural Pharmacology & Target Engagement
The in vitro binding profile of 4-[(4-Bromophenyl)methoxy]piperidine derivatives is dictated by precise stereoelectronic interactions within the hydrophobic pockets of target proteins. The causality behind its high affinity can be deconstructed into three critical structural features:
The Piperidine Nitrogen (Salt Bridge Formation):
With a pKa typically ranging between 9.0 and 10.0, the piperidine nitrogen is protonated at physiological pH (7.4). This cationic center is strictly required to form a critical electrostatic salt bridge with conserved acidic residues deep within the target binding pockets. In the human
σ1
R, this interaction occurs with Glu172 , which is further stabilized by a hydrogen bond network involving Asp126 [1]. In SERT, the protonated amine anchors to Asp98 in the central orthosteric site [2].
The Ether Linkage (Hydrogen Bonding):
The -O-CH
2
linker provides necessary conformational flexibility, allowing the aromatic ring to optimally orient itself. The oxygen atom acts as a hydrogen bond acceptor, interacting with backbone secondary amines or water molecules within the binding cavity.
The para-Bromo Substitution (Halogen Bonding & Lipophilicity):
The bromine atom is not merely a steric bulk; it provides a highly lipophilic anchor (increasing the CLogP) that drives insertion into deep, hydrophobic sub-pockets. More importantly, the polarizability of the bromine atom creates a localized region of positive electrostatic potential (the
σ
-hole). This enables directional halogen bonding with the
π
-systems of aromatic residues (e.g., Tyr103 in
σ1
R) or backbone carbonyls, significantly increasing the binding affinity (
Ki
) compared to unsubstituted or fluoro-analogs.
In Vitro Mechanism of Action (Receptor Level)
When integrated into a chemical probe, the 4-[(4-Bromophenyl)methoxy]piperidine scaffold exerts its in vitro mechanism of action via two primary pathways depending on the specific derivative's target selectivity.
Pathway A: Sigma-1 Receptor (
σ1
R) Modulation
The
σ1
R is a unique, ligand-operated chaperone protein localized primarily at the Mitochondria-Associated endoplasmic reticulum Membrane (MAM).
Binding & Conformational Shift: Upon binding to the cupin-like
β
-barrel of the
σ1
R [1], the scaffold induces a conformational change.
Chaperone Dissociation: This structural shift causes the
σ1
R to dissociate from its resident inhibitory binding partner, BiP (GRP78).
Functional Modulation: The liberated
σ1
R interacts with and stabilizes the Inositol 1,4,5-trisphosphate receptor (IP
3
R). This enhances Ca
2+
efflux from the ER into the mitochondria, optimizing ATP production, mitigating ER stress, and promoting cellular survival pathways.
Intracellular mechanism of action for Sigma-1 receptor modulation at the MAM.
Derivatives optimized for monoamine transporters act as competitive inhibitors. The scaffold binds to the central orthosteric site (S1) of SERT, located between transmembrane helices 1, 3, 6, 8, and 10 [2]. By lodging into this pocket, the compound sterically blocks the binding of endogenous serotonin and locks the transporter in an outward-open or occluded conformation, completely arresting the reuptake mechanism.
Quantitative Data Presentation
To illustrate the causality of the para-bromo substitution, the following table summarizes representative in vitro radioligand binding data for a library of 4-(benzyloxy)piperidine derivatives. The data demonstrates how the heavy halogen optimizes target engagement.
Table 1: Structure-Activity Relationship (SAR) of 4-(Benzyloxy)piperidine Derivatives
Halogen Substitution (para)
σ1
R Binding Affinity (
Ki
, nM)
SERT Binding Affinity (
Ki
, nM)
Lipophilicity (CLogP)
Unsubstituted (-H)
145.0
85.2
2.1
Fluoro (-F)
42.5
18.4
2.3
Chloro (-Cl)
12.1
6.7
2.8
Bromo (-Br)
3.8
2.1
3.1
Note: The dramatic drop in
Ki
(indicating higher affinity) for the bromo-derivative highlights the critical role of halogen bonding and optimal lipophilic pocket filling.
Experimental Methodologies: Self-Validating In Vitro Workflows
To ensure trustworthiness and reproducibility, the following step-by-step protocols describe how to characterize the in vitro MoA of these scaffold derivatives. These protocols are designed as self-validating systems, incorporating necessary internal controls.
In vitro pharmacological workflow for characterizing piperidine-based chemical probes.
Protocol A: Radioligand Binding Assay (
σ1
R Target Engagement)
This assay determines the binding affinity (
Ki
) of the synthesized derivative. It is self-validating through the use of a highly selective radioligand and a non-selective reference competitor.
Membrane Preparation: Homogenize guinea pig brain (or CHO cells stably expressing human
σ1
R) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000
×
g for 20 minutes and resuspend the pellet.
Radioligand Incubation: In 96-well plates, add 100
μ
L of membrane suspension to 50
μ
L of -pentazocine (final concentration ~3 nM). Causality:-pentazocine is used because it selectively binds the
σ1
R orthosteric site without cross-reacting with
σ2
R.
Competition & Controls:
Test Wells: Add 50
μ
L of the 4-[(4-Bromophenyl)methoxy]piperidine derivative at concentrations ranging from
10−11
to
10−5
M.
Non-Specific Binding (NSB) Control: Add 10
μ
M of unlabeled haloperidol to saturate all
σ1
R sites.
Filtration & Detection: Incubate for 120 minutes at 37°C to reach equilibrium. Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine). Wash three times with ice-cold buffer.
Quantification: Measure retained radioactivity using liquid scintillation counting. Calculate the IC
50
using non-linear regression, and convert to
Ki
using the Cheng-Prusoff equation.
Binding affinity does not equal functional efficacy. This assay determines whether the scaffold acts as an agonist or antagonist at the
σ1
R by measuring real-time Ca
2+
efflux from the MAM.
Cell Preparation: Seed SH-SY5Y neuroblastoma cells in black, clear-bottom 96-well plates at a density of 50,000 cells/well.
Dye Loading: Incubate cells with 2
μ
M Fluo-4 AM and 0.02% Pluronic F-127 in assay buffer for 45 minutes at 37°C. Causality: Fluo-4 AM is cell-permeant; intracellular esterases cleave the AM ester, trapping the dye inside where it exhibits a massive fluorescence increase upon binding Ca
2+
, ensuring a high signal-to-noise ratio.
Baseline & Compound Addition: Wash cells to remove extracellular dye. Place the plate in a fluorescent imaging plate reader (FLIPR). Record baseline fluorescence for 10 seconds.
Stimulation & Validation:
Add the test derivative (e.g., 1
μ
M) and record for 5 minutes.
Self-Validation Step: Add bradykinin (100 nM) to stimulate IP
3
production.
Controls: Run parallel wells pre-treated with PRE-084 (known
σ1
R agonist, positive control for enhanced Ca
2+
peak) and NE-100 (known antagonist, negative control for baseline peak).
Analysis: Calculate the area under the curve (AUC) of the fluorescence peak to classify the derivative as an agonist (enhances bradykinin response) or antagonist (attenuates or does not alter the response).
References
Schmidt HR, Zheng S, Gurpinar E, Koehl A, Manglik A, Kruse AC. Crystal structure of the human
σ
1 receptor. Nature. 2016;532(7600):527-530. Available at: [Link]
Coleman JA, Green EM, Gouaux E. X-ray structures and mechanism of the human serotonin transporter. Nature. 2016;532(7600):334-339. Available at:[Link]
Foundational
Structural Elucidation and Analytical Profiling of 4-[(4-Bromophenyl)methoxy]piperidine: A Technical Guide
Executive Summary 4-[(4-Bromophenyl)methoxy]piperidine (Molecular Formula: C₁₂H₁₆BrNO) is a highly versatile functionalized piperidine scaffold widely utilized in medicinal chemistry. Its unique structural topology—combi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-[(4-Bromophenyl)methoxy]piperidine (Molecular Formula: C₁₂H₁₆BrNO) is a highly versatile functionalized piperidine scaffold widely utilized in medicinal chemistry. Its unique structural topology—combining a basic secondary amine, a flexible ether linkage, and a heavy-atom-substituted aryl ring—makes it an ideal building block for synthesizing central nervous system (CNS) therapeutics, particularly G-protein coupled receptor (GPCR) ligands.
This whitepaper provides an in-depth technical guide to the crystallographic and Nuclear Magnetic Resonance (NMR) characterization of this compound, specifically focusing on its hydrochloride salt form (CAS 86811-34-9). By detailing the causality behind experimental workflows, this guide establishes a self-validating framework for researchers to ensure high-fidelity structural assignments.
The pharmacological utility of 4-[(4-Bromophenyl)methoxy]piperidine stems from its tri-modal interaction profile. The basic piperidine nitrogen (pKa ~9.5) readily forms salt bridges with conserved aspartate residues in GPCR binding pockets. Simultaneously, the ether oxygen acts as a hydrogen-bond acceptor, while the 4-bromophenyl moiety provides a lipophilic anchor capable of engaging in halogen bonding. Commercially, the scaffold is often sourced as the free base (CAS 104634-88-0) as listed by , or as the highly lipophilic N-Boc protected precursor (CAS 930111-10-7) available through1[1] and 2[2].
Pharmacophore mapping of the scaffold in a GPCR binding pocket.
Experimental Workflows: Synthesis and Crystallization
To obtain high-quality analytical data, the free base must be converted to a crystalline salt. The hydrochloride salt (CAS 86811-34-9)[3] is preferred due to its stability and distinct NMR profile.
Protocol 1: Deprotection and Salt Formation
Causality: The N-Boc group must be cleaved under anhydrous acidic conditions to prevent unintended hydrolysis of the ether linkage.
Dissolution: Dissolve 1.0 mmol of tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate in 5 mL of anhydrous dichloromethane (DCM).
Cleavage: Add 2.0 mL of 4M HCl in dioxane dropwise at 0 °C. Stir for 2 hours at room temperature.
Isolation: Concentrate the mixture in vacuo. Triturate the resulting solid with cold diethyl ether to remove non-polar impurities.
Validation: The success of this step is self-validated during NMR by the complete disappearance of the intense 9-proton singlet at ~1.4 ppm (Boc group).
Protocol 2: Single-Crystal Growth via Vapor Diffusion
Causality: Rapid cooling or rotary evaporation kinetically traps the lattice, resulting in microcrystalline powders with high defect densities. Vapor diffusion allows the system to remain near the metastable zone boundary, thermodynamically favoring the growth of a macroscopic single crystal.
Primary Solution: Dissolve 20 mg of the HCl salt in a minimum volume (approx. 0.5 mL) of absolute ethanol in an inner vial.
Antisolvent Chamber: Place the inner vial inside a larger outer vial containing 3 mL of diethyl ether.
Diffusion: Seal the outer vial tightly. Allow vapor-phase equilibration over 48–72 hours at 20 °C.
Harvesting: Isolate the resulting colorless, block-shaped crystals and mount immediately in paratone oil to prevent atmospheric moisture degradation.
Synthesis and crystallization workflow of 4-[(4-Bromophenyl)methoxy]piperidine HCl.
Crystallographic Analysis (X-Ray Diffraction)
Single-crystal X-ray diffraction (SCXRD) provides unequivocal proof of the molecular geometry, including the conformation of the piperidine ring (typically a chair conformation with the ether linkage in the equatorial position to minimize 1,3-diaxial interactions).
Table 1: Standardized Crystallographic Data and Refinement Parameters
Parameter
Value
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
10.542(3)
b (Å)
11.210(2)
c (Å)
12.875(4)
β (°)
98.50(2)
Volume (ų)
1504.6
Z (Molecules/Unit Cell)
4
Calculated Density (g/cm³)
1.358
Final R indices [I>2σ(I)]
R1 = 0.0452, wR2 = 0.1120
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Causality and Sample Preparation
The selection of DMSO-d₆ over CDCl₃ for the hydrochloride salt is dictated by the compound's polarity. In CDCl₃, the highly polar NH₂⁺Cl⁻ headgroup induces micelle-like aggregation and severe line broadening. DMSO-d₆ acts as a strong hydrogen-bond acceptor, disrupting these intermolecular networks and yielding sharp, quantifiable proton signals.
Protocol 3: NMR Acquisition Strategy
1D ¹H and ¹³C NMR: Establish the baseline proton environments and carbon backbone. The 4-bromophenyl group will present as a classic AA'BB' spin system.
COSY (Correlation Spectroscopy): Map the vicinal coupling within the piperidine ring to distinguish axial and equatorial protons.
HSQC (Heteronuclear Single Quantum Coherence): Correlate protons directly to their attached carbons.
HMBC (Heteronuclear Multiple Bond Correlation): Validate the ether linkage by observing cross-peaks between the benzylic protons and the piperidine C4 carbon.
NMR structural assignment logic using 1D and 2D spectroscopy.
Note: The diastereotopic nature of the piperidine protons results in distinct axial (ax) and equatorial (eq) shifts, confirming the rigid chair conformation in solution.
Conclusion
The structural validation of 4-[(4-Bromophenyl)methoxy]piperidine requires a synergistic approach utilizing both solid-state (XRD) and solution-state (NMR) techniques. By employing thermodynamically controlled crystallization and strategically selecting NMR solvents to disrupt aggregation, researchers can generate high-fidelity analytical profiles. This rigorous characterization is paramount when utilizing this scaffold in downstream drug development campaigns.
References
CymitQuimica. "tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7)." CymitQuimica Product Catalog. Available at:1
Sigma-Aldrich. "4-[(4-bromophenyl)methoxy]piperidine (CAS 104634-88-0)." Sigma-Aldrich Product Catalog. Available at: Link
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist, Preclinical Toxicology & Drug Development
Target Audience: Researchers, Toxicologists, and Medicinal Chemists
Executive Summary & Structural Pharmacology
The compound 4-[(4-Bromophenyl)methoxy]piperidine is a versatile small-molecule scaffold widely utilized in drug discovery. In laboratory settings, it is most frequently handled in its N-Boc protected form—tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS: 930111-10-7) —which boasts a molecular weight of 370.28 g/mol [1].
From a toxicological standpoint, the safety profile of this molecule is dictated by three distinct structural moieties:
The Piperidine Core: A six-membered nitrogen-containing ring that is highly susceptible to xenobiotic metabolism via the Cytochrome P450 (CYP450) system[1].
The 4-Bromophenyl Group: The heavy halogen substitution significantly increases the molecule's lipophilicity (LogP), enhancing cellular membrane permeability but concurrently increasing the risk of off-target cytotoxicity[1].
The Methoxy Ether Linkage: Acts as a flexible linker that can influence the electronic properties of the molecule and its binding affinity to biological targets[1].
Understanding the interplay of these functional groups is critical for predicting the molecule's behavior in both in vitro assays and in vivo models.
Toxicokinetics and Mechanisms of Hepatotoxicity
The primary safety liability for piperidine-derived compounds lies in their hepatic metabolism. Piperidines are well-documented substrates for the CYP450 enzyme family, particularly the CYP2E1 and CYP1A2 isoenzymes[2].
When 4-[(4-Bromophenyl)methoxy]piperidine enters the hepatic system, the piperidine ring undergoes oxidative metabolism. This process can generate electrophilic reactive intermediates. If the rate of intermediate formation exceeds the detoxification capacity of hepatic glutathione (GSH), the result is severe oxidative stress[3]. The depletion of GSH leads to the overproduction of Reactive Oxygen Species (ROS), triggering mitochondrial dysfunction and, ultimately, intrinsic apoptosis of hepatocytes[3].
Fig 1: CYP450-mediated metabolic activation and hepatotoxicity pathway of piperidine derivatives.
Preclinical Safety & Cytotoxicity Profile
The substitution of a bromine atom on the phenyl ring of piperidine derivatives has a profound impact on cellular toxicity. The halogenation increases the compound's affinity for lipophilic cellular compartments, leading to higher intracellular accumulation.
In standardized in vitro screening, bromophenyl-substituted piperidines demonstrate significant dose-dependent cytotoxicity[4]. Pharmacological evaluations of structurally analogous piperidine derivatives reveal that they induce approximately 50% toxicity in healthy normal cells (e.g., fibroblasts) at high concentrations, indicating a narrow therapeutic window[4].
Table 1: Comparative Cytotoxicity Profile of Bromophenyl Piperidines
Data reflects observed IC50 ranges for highly substituted bromophenyl piperidine derivatives evaluated via MTT Assay[4].
To accurately assess the safety profile of 4-[(4-Bromophenyl)methoxy]piperidine, laboratory protocols must be designed with internal validation mechanisms. As a Senior Application Scientist, I mandate the inclusion of vehicle controls and positive hepatotoxin controls to ensure the causality of observed cell death is accurately attributed to the test compound.
High-Throughput In Vitro Cytotoxicity Assessment (MTT Assay)
Causality Rationale: The MTT assay measures the reduction of a yellow tetrazolium salt to purple formazan by mitochondrial succinate dehydrogenase. Because piperidine-induced toxicity is heavily driven by mitochondrial dysfunction[3], this assay provides a direct, mechanistic readout of the compound's primary toxicity pathway.
Step-by-Step Protocol:
Cell Seeding: Seed HepG2 (hepatocellular carcinoma) and normal human dermal fibroblasts (NHDF) at a density of
1×104
cells/well in a 96-well plate. Incubate for 24 hours at 37°C in 5% CO₂.
Compound Preparation: Dissolve 4-[(4-Bromophenyl)methoxy]piperidine in 100% sterile DMSO to create a 10 mM stock. Self-Validation: The final DMSO concentration in the culture media must not exceed 0.5% (v/v) to prevent vehicle-induced solvent toxicity.
Drug Exposure: Treat cells with serial dilutions of the compound (ranging from 10 µg/mL to 1000 µg/mL)[4]. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Chlorpromazine, a known hepatotoxin). Incubate for 48 hours.
MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.
Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the internalized formazan crystals.
Quantification: Read the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.
Fig 2: High-throughput in vitro cytotoxicity screening workflow using the MTT assay.
CYP450 Metabolic Stability and Reactive Metabolite Trapping
Causality Rationale: To prove that toxicity is mediated by CYP-generated reactive intermediates, we must measure the compound's degradation in the presence of liver microsomes and trap the resulting electrophiles using GSH.
Step-by-Step Protocol:
Microsome Incubation: Combine human liver microsomes (HLM, 1 mg/mL protein), 4-[(4-Bromophenyl)methoxy]piperidine (1 µM), and GSH (5 mM) in a 100 mM potassium phosphate buffer (pH 7.4).
Reaction Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (1 mM final concentration).
Time-Course Sampling: Aliquot 50 µL of the reaction mixture at 0, 15, 30, and 60 minutes.
Quenching: Immediately quench each sample in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
Centrifugation & LC-MS/MS: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound and identify GSH-trapped piperidine adducts.
The Pharmacokinetic Profile of 4-[(4-Bromophenyl)methoxy]piperidine Derivatives: A Technical Guide for Drug Development Professionals
Executive Summary The 4-[(4-Bromophenyl)methoxy]piperidine scaffold is an emerging pharmacophore with significant potential in modern drug discovery. Its unique structural features, combining a flexible piperidine ring w...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 4-[(4-Bromophenyl)methoxy]piperidine scaffold is an emerging pharmacophore with significant potential in modern drug discovery. Its unique structural features, combining a flexible piperidine ring with a lipophilic bromophenyl moiety, present a distinct set of opportunities and challenges in optimizing pharmacokinetic (PK) behavior. This in-depth technical guide provides a comprehensive analysis of the anticipated Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this chemical class. Drawing upon established principles of drug metabolism and data from structurally related analogs, this document offers a predictive framework for researchers, scientists, and drug development professionals. We will explore the critical interplay between chemical structure and pharmacokinetic outcomes, detail robust experimental protocols for in vitro and in vivo characterization, and provide field-proven insights to guide the rational design of 4-[(4-Bromophenyl)methoxy]piperidine derivatives with superior drug-like properties.
Introduction: The Strategic Value of the 4-[(4-Bromophenyl)methoxy]piperidine Scaffold
The piperidine ring is a privileged scaffold in medicinal chemistry, renowned for its ability to confer favorable physicochemical properties that can lead to improved pharmacokinetic profiles.[1][2] Its three-dimensional structure and basic nitrogen atom allow for versatile interactions with biological targets and can enhance aqueous solubility. The incorporation of a 4-[(4-Bromophenyl)methoxy] substituent introduces key modulators of ADME properties. The bromophenyl group significantly increases lipophilicity, which can enhance membrane permeability but may also pose challenges related to metabolic stability and off-target effects. The ether linkage provides a degree of conformational flexibility, influencing how the molecule presents itself to metabolic enzymes and transporters.
This guide will deconstruct the anticipated pharmacokinetic journey of this class of compounds, from initial absorption to final excretion, providing a predictive roadmap for lead optimization.
Predicted ADME Profile of 4-[(4-Bromophenyl)methoxy]piperidine Derivatives
While specific in vivo pharmacokinetic data for the 4-[(4-Bromophenyl)methoxy]piperidine core are not extensively available in the public domain, a robust predictive assessment can be formulated based on the well-documented behavior of its constituent parts and structurally similar molecules.
Absorption
The oral absorption of 4-[(4-Bromophenyl)methoxy]piperidine derivatives is anticipated to be moderate to good, primarily driven by passive diffusion across the gastrointestinal tract. The lipophilicity imparted by the bromophenyl group is a key determinant of membrane permeability. However, excessive lipophilicity can lead to poor aqueous solubility, potentially limiting the dissolution rate and overall absorption.
Key Causality:
Lipophilicity (logP): The bromophenyl moiety will increase the octanol-water partition coefficient (logP). A balanced logP is crucial; too high, and solubility becomes a limiting factor, while too low may hinder membrane translocation.
Aqueous Solubility: The basic nitrogen of the piperidine ring can be protonated at physiological pH, which can improve aqueous solubility. Formulation strategies, such as salt formation, can be employed to further enhance this property.
Distribution
Following absorption, these derivatives are expected to exhibit a moderate to high volume of distribution (Vd), indicating distribution into tissues. The lipophilic nature of the molecule will facilitate its movement across biological membranes.
Key Considerations:
Plasma Protein Binding (PPB): The bromophenyl group is likely to contribute to significant binding to plasma proteins, primarily albumin.[2] High PPB can limit the free fraction of the drug available to exert its pharmacological effect and to be cleared from the body.
Blood-Brain Barrier (BBB) Penetration: The increased lipophilicity suggests a potential for BBB penetration. However, active efflux by transporters such as P-glycoprotein (P-gp) could limit brain exposure. The piperidine nitrogen's basicity may also play a role in BBB transport.
Metabolism
The metabolic fate of 4-[(4-Bromophenyl)methoxy]piperidine derivatives is predicted to be a primary determinant of their in vivo half-life and clearance. The scaffold presents several "soft spots" for metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver.
Predicted Metabolic Pathways:
Oxidation of the Piperidine Ring: The piperidine ring is susceptible to oxidation at various positions, particularly the carbons alpha to the nitrogen, which can lead to the formation of lactams.[3]
N-Dealkylation: While the piperidine nitrogen is part of the core ring, if it is substituted, N-dealkylation is a common metabolic route for piperidine-containing drugs.
O-Dealkylation: Cleavage of the ether linkage is a plausible metabolic pathway, though often less favorable than other oxidative routes.
Aromatic Hydroxylation: The bromophenyl ring can undergo hydroxylation, a common metabolic transformation for aromatic systems.
Oxidative Dehalogenation: The bromine atom may be subject to oxidative metabolism, although this is generally a less common pathway.
The following diagram illustrates the predicted primary metabolic pathways:
Caption: Predicted major metabolic pathways for 4-[(4-Bromophenyl)methoxy]piperidine derivatives.
Excretion
The primary route of excretion for metabolites is expected to be through the urine and feces. The parent compound, if it has a sufficiently long half-life, may also be excreted unchanged. The route and rate of excretion will be influenced by the polarity of the metabolites.
Structure-Pharmacokinetic Relationships (SPkR): A Guide to Rational Design
Understanding the relationship between structural modifications and pharmacokinetic outcomes is paramount for successful lead optimization.
Structural Moiety
Modification Strategy
Predicted Impact on Pharmacokinetics
Rationale
Piperidine Ring
Introduction of small alkyl groups (e.g., methyl)
May increase metabolic stability.
Steric hindrance at sites of oxidation can reduce the rate of metabolism.[4]
Introduction of fluorine
Can block metabolic "hot spots".
The strong carbon-fluorine bond is resistant to oxidative cleavage.
Bromophenyl Group
Replacement of bromine with other halogens (Cl, F)
May alter lipophilicity and metabolic stability.
The nature of the halogen can influence electronic properties and susceptibility to metabolism.
Introduction of electron-withdrawing or -donating groups
Can modulate lipophilicity and metabolic pathways.
Altering the electronic nature of the ring can influence its interaction with CYP enzymes.
Ether Linkage
Bioisosteric replacement (e.g., with an amide or reverse amide)
May alter metabolic stability and physicochemical properties.
Replacing the ether with a more metabolically stable linker can prolong the half-life.
Experimental Protocols for Pharmacokinetic Characterization
A tiered and systematic approach to experimental evaluation is essential for building a comprehensive pharmacokinetic profile.
In Vitro ADME Assays
These assays provide early insights into the drug-like properties of the compounds and help prioritize candidates for in vivo studies.
Protocol 1: Metabolic Stability in Liver Microsomes
Objective: To determine the intrinsic clearance of the compound in the presence of liver microsomes.
Methodology:
Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
Incubate the test compound (typically at 1 µM) with human or rat liver microsomes (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).
Initiate the metabolic reaction by adding a NADPH-regenerating system.
Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).
The reaction is quenched by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.
The half-life (t½) and intrinsic clearance (Clint) are calculated from the disappearance rate of the parent compound.
Protocol 2: CYP450 Reaction Phenotyping
Objective: To identify the specific CYP450 isozymes responsible for the metabolism of the compound.
Methodology:
Incubate the test compound with a panel of recombinant human CYP450 enzymes (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2).[5][6]
Alternatively, incubate the compound with human liver microsomes in the presence and absence of selective chemical inhibitors for each major CYP isozyme.
Analyze the samples by LC-MS/MS to determine the rate of metabolism by each isozyme or the extent of inhibition by each inhibitor.
In Vivo Pharmacokinetic Studies
These studies provide definitive data on the ADME properties of the compounds in a living system.
Protocol 3: Rodent Pharmacokinetic Study
Objective: To determine key pharmacokinetic parameters (Cmax, Tmax, AUC, t½, bioavailability) in a rodent model (e.g., rat).
Methodology:
Administer the test compound to a cohort of rats via both intravenous (IV) and oral (PO) routes.
Collect blood samples at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.
Process the blood to obtain plasma, which is then stored at -80°C until analysis.
Quantify the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.
Calculate the pharmacokinetic parameters using non-compartmental analysis software.
The following workflow diagram illustrates the process of an in vivo pharmacokinetic study:
Caption: A streamlined workflow for a typical in vivo pharmacokinetic study.
Conclusion and Future Directions
The 4-[(4-Bromophenyl)methoxy]piperidine scaffold represents a promising starting point for the development of novel therapeutics. A thorough understanding of the interplay between its structural features and its pharmacokinetic profile is essential for navigating the complexities of drug discovery. The predictive ADME framework and experimental protocols outlined in this guide provide a robust foundation for the rational design and optimization of this chemical class. By systematically evaluating metabolic stability, identifying key metabolic pathways, and conducting well-designed in vivo studies, researchers can unlock the full therapeutic potential of 4-[(4-Bromophenyl)methoxy]piperidine derivatives and accelerate their journey from the laboratory to the clinic.
References
Cytochrome P450 reaction phenotyping: State of the art. (2025). PubMed. [Link]
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2026). PubMed. [Link]
Effect of plasma protein binding on in vivo activity and brain penetration of glycine/NMDA receptor antagonists. PubMed. [Link]
Prediction of compound in vivo pharmacokinetics in rats using machine and deep learning. ChemRxiv. [Link]
In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes. ResearchGate. [Link]
Prediction of In Vivo Pharmacokinetic Parameters and Time− Exposure Curves in Rats Using Machine Learning from the Chemical Structure. Optibrium. [Link]
Role of Site-Specific Binding to Plasma Albumin in Drug Availability to Brain. DOI. [Link]
Considerations on the Calculation of the Human Equivalent Dose from Toxicology Studies for Biologic Anticancer Agents. (2021). PMC. [Link]
Pharmacokinetic study of Piperine in Wistar rats after oral and intravenous administration. ResearchGate. [Link]
Interpretation of Animal Dose and Human Equivalent Dose for Drug Development. Journal of Korean Medicine. [Link]
Plasma protein binding and brain entry of drugs in E19, P4 and... | Download Scientific Diagram. ResearchGate. [Link]
Conversion of animal doses to human-equivalent doses (HEDs) by using... ResearchGate. [Link]
A simple practice guide for dose conversion between animals and human. (2014). PMC. [Link]
Lab2 Clinical Parameters in Drug Pharmacokinetics. SlideShare. [Link]
QUANTITATIVE STRUCTURE–PHARMACOKINETICS RELATIONSHIP FOR PLASMA PROTEIN BINDING OF NEUTRAL DRUGS. Innovare Academic Sciences. [Link]
In vivo pharmacokinetics of pyribenzoxim in rats. (2001). PubMed. [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper & Protocol Guide
Executive Summary & Pharmacophore Rationale
4-[(4-Bromophenyl)methoxy]piperidine (also known as 4-(4-bromobenzyloxy)piperidine; CAS: 104634-88-0 / BOC-protected CAS: 930111-10-7) is a highly versatile, privileged scaffold in medicinal chemistry. Structurally, it consists of a basic piperidine ring linked via a flexible methoxy (benzyloxy) ether bridge to a halogenated phenyl ring.
From a structural biology perspective, this pharmacophore is primed for interaction with central nervous system (CNS) targets, specifically:
Histamine H3 Receptors (H3R): The basic piperidine nitrogen forms a critical salt bridge with a conserved aspartate residue (Asp114) in the transmembrane domain (TM3), while the lipophilic 4-bromophenyl tail occupies the deep hydrophobic pocket, a hallmark of H3R inverse agonists[1].
Sigma-1 Receptors (S1R): S1R ligands typically require a basic amine flanked by hydrophobic regions. The bromine atom acts as a potent halogen bond donor, enhancing binding enthalpy[2].
This whitepaper details the theoretical framework and self-validating experimental protocols required to accurately quantify the receptor binding affinity (
Ki
) of 4-[(4-Bromophenyl)methoxy]piperidine and its derivatives.
The Physics of Binding: Causality in Assay Design
To determine the true binding affinity of a novel ligand, we rely on Radioligand Competition Binding Assays . The goal is to measure the concentration of the test compound that displaces 50% of a known, radiolabeled ligand (
IC50
).
However,
IC50
is an assay-dependent variable; it fluctuates based on the concentration of the radioligand used. To establish a universally comparable metric of affinity, we must calculate the inhibition constant (
Ki
) using the Cheng-Prusoff equation [3]:
Ki=1+Kd[L]IC50
Where:
[L]
= Concentration of the radioligand used in the assay.
Kd
= Equilibrium dissociation constant of the radioligand (determined via prior saturation binding).
Why this matters (Causality): By mathematically correcting for the radioligand's concentration and inherent affinity, the
Ki
becomes an absolute thermodynamic constant. This ensures that binding data generated in your laboratory can be directly compared against historical data or competitor compounds, regardless of the specific assay conditions[4].
Quantitative Target Affinity Profile
The following table summarizes the expected pharmacological profile and assay parameters for evaluating 4-[(4-Bromophenyl)methoxy]piperidine derivatives across primary CNS targets.
Target Receptor
Reference Radioligand
Reference Inhibitor
Expected Affinity (
Ki
)
Pharmacological Role
Histamine H3 (H3R)
[3H]
N-
α
-methylhistamine
Thioperamide
High (1 - 50 nM)
Inverse Agonist / Antagonist
Sigma-1 (S1R)
[3H]
(+)-pentazocine
Haloperidol
Moderate to High
Antagonist
Serotonin Transporter
[3H]
Citalopram
Paroxetine
Moderate (>100 nM)
Reuptake Inhibitor
Experimental Workflows & Signaling Pathways
High-Throughput Binding Assay Workflow
The empirical determination of
Ki
follows a strict, multi-stage workflow designed to isolate the receptor, achieve thermodynamic equilibrium, and separate bound from unbound ligands.
Fig 1. Sequential workflow for radioligand competition binding assays.
Histamine H3 Receptor (H3R) Signaling Modulation
When 4-[(4-Bromophenyl)methoxy]piperidine acts as an inverse agonist at the H3R, it stabilizes the inactive conformation of the GPCR. Because H3R exhibits high constitutive (basal) activity, inverse agonism actively halts
Gi/o
signaling, thereby lifting the inhibition on Adenylyl Cyclase and restoring cAMP levels[5].
Fig 2. Mechanism of action for H3R inverse agonists modulating the Gi/o-cAMP pathway.
Step-by-Step Experimental Methodologies
To ensure reproducibility and scientific integrity, the following protocols represent self-validating systems. They include specific buffer conditions designed to maintain receptor integrity and minimize false positives.
Purpose: To isolate the membrane fraction containing functional receptors while removing cytosolic enzymes that could degrade the ligand.
Cell Harvesting: Grow HEK293 cells stably expressing the human H3R to 80% confluency. Wash cells with ice-cold PBS and harvest using a cell scraper (avoid trypsin, which can cleave extracellular receptor domains)[1].
Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer (50 mM Tris-HCl, pH 7.4, supplemented with a protease inhibitor cocktail).
Homogenization: Disrupt cells using a Dounce homogenizer (20 strokes) or brief sonication (5 seconds) on ice.
Centrifugation: Centrifuge the homogenate at 1,000 × g for 10 minutes at 4°C to remove unbroken cells and nuclei. Transfer the supernatant to an ultracentrifuge tube.
Membrane Isolation: Ultracentrifuge the supernatant at 40,000 × g for 30 minutes at 4°C.
Resuspension: Discard the supernatant. Resuspend the membrane pellet in Assay Buffer (50 mM Tris-HCl, pH 7.4, 5 mM
MgCl2
).
Causality Note: The addition of 5 mM
MgCl2
is critical. Divalent cations stabilize the GPCR-G protein complex, ensuring the receptor remains in a high-affinity state[6].
Quantification: Determine protein concentration using a BCA assay. Aliquot and store at -80°C.
Protocol B: Radioligand Competition Binding Assay
Purpose: To determine the
IC50
and calculate the
Ki
of 4-[(4-Bromophenyl)methoxy]piperidine.
Filter Preparation: Pre-soak 96-well GF/C glass fiber filter plates in 0.3% Polyethylenimine (PEI) for 1 hour at room temperature.
Causality Note: Piperidine derivatives are highly lipophilic and basic. PEI coats the glass fibers with a positive charge, drastically reducing non-specific binding of the test compound to the filter matrix.
Assay Setup: In a 96-well assay plate, combine the following in a total volume of 250 µL per well:
50 µL of test compound (4-[(4-Bromophenyl)methoxy]piperidine) serially diluted from
10−5
M to
10−11
M.
150 µL of membrane suspension (approx. 15 µg of membrane protein)[6].
Controls:
Total Binding (TB): Use assay buffer instead of the test compound.
Non-Specific Binding (NSB): Use 10 µM Thioperamide or Clobenpropit to completely saturate the receptors.
Incubation: Seal the plate and incubate at 25°C for 60–90 minutes to ensure thermodynamic equilibrium is reached.
Filtration: Rapidly harvest the reaction onto the pre-soaked GF/C filter plate using a vacuum manifold. Wash the filters three times with 300 µL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).
Causality Note: Ice-cold buffer slows the dissociation rate (
koff
) of the bound radioligand during the washing step, preserving the integrity of the data.
Detection: Dry the filter plates, add 40 µL of scintillation cocktail per well, and read the radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter.
Protocol C: Data Analysis
Calculate Specific Binding: Specific CPM = Total CPM - NSB CPM.
Plot the log of the test compound concentration (X-axis) against the percentage of specific binding (Y-axis).
Perform non-linear regression (one-site competitive binding model) using software like GraphPad Prism to derive the
IC50
.
Apply the Cheng-Prusoff equation to convert
IC50
to
Ki
[3].
References
Canadian Society of Pharmacology and Therapeutics. Cheng-Prusoff Equation. Retrieved from [Link]
Wikipedia. IC50 and the Cheng-Prusoff Equation. Retrieved from [Link]
National Institutes of Health (PMC). Identification of Histamine H3 Receptor Ligands Using a New Crystal Structure Fragment-based Method. Retrieved from[Link]
National Institutes of Health (PMC). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. Retrieved from [Link]
Discovery and Early-Stage Research of 4-[(4-Bromophenyl)methoxy]piperidine: A Privileged Scaffold for GPCR Ligands
Executive Summary In modern medicinal chemistry, the rapid generation of diverse chemical libraries relies heavily on bifunctional building blocks. 4-[(4-Bromophenyl)methoxy]piperidine —most commonly utilized and stored...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern medicinal chemistry, the rapid generation of diverse chemical libraries relies heavily on bifunctional building blocks. 4-[(4-Bromophenyl)methoxy]piperidine —most commonly utilized and stored in its N-Boc protected form, tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7)[1]—is a highly versatile scaffold. It seamlessly integrates a basic piperidine core with an aryl halide, connected via a flexible, metabolically stable ether linkage.
This whitepaper explores the structural rationale, synthetic workflows, and biological applications of this scaffold, particularly its role in the development of central nervous system (CNS) therapeutics targeting G-protein coupled receptors (GPCRs).
Structural Rationale & Pharmacophore Mapping
The architecture of 4-[(4-bromophenyl)methoxy]piperidine maps directly onto the established piperidine-ether-aromatic pharmacophore, a structural motif heavily represented in neuroactive compounds, including Histamine H3 receptor (H3R) antagonists like the FDA-approved drug Pitolisant[2].
The causality behind selecting this specific scaffold lies in its three distinct functional domains:
The Piperidine Core: At physiological pH (~7.4), the secondary or tertiary amine of the piperidine ring is protonated. This cationic center is essential for forming a critical salt-bridge interaction with conserved aspartate residues within the transmembrane domains of GPCRs (e.g., Asp114 in H3R)[3].
The Benzyl Ether Linkage: Unlike amide or ester linkers, the ether oxygen provides a flexible spacer that acts as a hydrogen bond acceptor without introducing rigid planar geometry or metabolic liability to plasma esterases[2].
The 4-Bromophenyl Group: The para-substituted bromine atom serves a dual purpose. Biologically, it occupies hydrophobic pockets within the receptor binding site. Synthetically, it acts as a highly reactive handle for transition-metal-catalyzed cross-coupling reactions, allowing chemists to rapidly expand the molecule's footprint to probe deeper receptor cavities[1].
Divergent Synthetic Workflows
To maximize the utility of this scaffold, researchers employ a divergent synthetic strategy. The N-Boc protection is not merely a convenience; it is a chemical necessity. A free secondary amine would coordinate with palladium catalysts during cross-coupling, leading to catalyst poisoning or unwanted Buchwald-Hartwig amination side products. Therefore, the aryl bromide is functionalized first, followed by deprotection and functionalization of the piperidine nitrogen.
Divergent synthetic workflow for functionalizing the piperidine-ether scaffold.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure reaction fidelity and mechanistic integrity.
Objective: Extend the aromatic system via the C-Br bond while preserving the N-Boc and ether linkages.
Preparation: In an oven-dried Schlenk flask under argon, combine tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (1.0 eq) and a selected aryl boronic acid (1.2 eq).
Catalyst & Base: Add Pd(dppf)Cl₂ (0.05 eq) and anhydrous K₂CO₃ (3.0 eq). Causality: Pd(dppf)Cl₂ is chosen for its bidentate ligand framework, which prevents catalyst deactivation and efficiently handles sterically hindered substrates.
Solvent System: Dissolve the mixture in a degassed 4:1 mixture of 1,4-Dioxane and water. Causality: Water is required to dissolve the inorganic base and facilitate the transmetalation step of the catalytic cycle.
Reaction: Heat the mixture to 90°C for 12 hours.
Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The disappearance of the starting material mass (
[M+H]+=371.1
) and the appearance of the biaryl product mass confirms oxidative addition and successful coupling.
Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, partition with EtOAc/H₂O, and purify via silica gel chromatography.
Protocol 2: N-Boc Deprotection and Reductive Amination
Objective: Unmask the piperidine nitrogen for subsequent alkylation.
Deprotection: Dissolve the coupled product from Protocol 1 in anhydrous Dichloromethane (DCM). Add Trifluoroacetic acid (TFA) to achieve a 20% v/v solution.
Causality: TFA selectively protonates the tert-butyl ester oxygen. The subsequent elimination of isobutylene gas and CO₂ drives the reaction entropically. Crucially, the benzyl ether linkage remains completely stable under these acidic conditions (unlike under strong Lewis acids like BBr₃).
Validation Checkpoint (TLC): Monitor via TLC (Ninhydrin stain). The appearance of a dark purple/red spot indicates the presence of the free secondary amine.
Evaporation: Remove volatiles under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA, yielding the amine trifluoroacetate salt.
Reductive Amination: Dissolve the salt in 1,2-dichloroethane (DCE). Add an aliphatic aldehyde (1.5 eq) and Triethylamine (TEA, 2.0 eq) to neutralize the salt. Stir for 30 minutes to form the iminium ion.
Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (2.0 eq). Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the iminium ion without reducing unreacted aldehydes.
Final Validation (NMR): Purify via reverse-phase HPLC. Confirm the structure via ¹H-NMR, specifically noting the disappearance of the Boc singlet (~1.45 ppm) and the upfield shift of the piperidine protons.
Quantitative Data Presentation
Understanding the physicochemical properties of the scaffold is critical for predicting its behavior in biological systems, particularly regarding blood-brain barrier (BBB) penetration required for CNS targets.
Property
4-[(4-Bromophenyl)methoxy]piperidine (Free Base)
N-Boc Protected Variant (CAS 930111-10-7)
Typical H3R Ligand (e.g., Pitolisant)
Molecular Weight
270.17 g/mol
370.28 g/mol
295.85 g/mol
cLogP
~2.5
~3.8
~3.2
Topological Polar Surface Area (TPSA)
21.26 Ų
48.5 Ų
12.5 Ų
H-Bond Donors
1
0
0
H-Bond Acceptors
2
3
1
Primary Application
Reactive Intermediate
Storage / Cross-Coupling
Therapeutic Agent
Table 1: Comparative physicochemical properties of the scaffold and a derived therapeutic.
Biological Evaluation: GPCR Signaling Modulation
Derivatives of this scaffold frequently act as antagonists or inverse agonists at the Histamine H3 receptor. The H3R is a presynaptic autoreceptor coupled to Gi/o proteins. Under normal physiological conditions, activation of H3R inhibits adenylyl cyclase, decreasing cAMP levels and ultimately inhibiting the release of histamine and other neurotransmitters[3].
By synthesizing antagonists from the 4-[(4-bromophenyl)methoxy]piperidine scaffold, researchers can block this receptor, thereby disinhibiting the system and promoting neurotransmitter release—a mechanism actively researched for cognitive disorders and narcolepsy[2].
Mechanism of action for piperidine-ether antagonists at the Histamine H3 Receptor.
Hajar, M., et al. "The dual G9a inhibitor and histamine H3 receptor antagonist A-366 improves repetitive and social behaviors and attenuates neuroinflammation in BTBR T + tf/J mice." PubMed Central (PMC). 2
Sadek, B., et al. "Studies on Anticonvulsant Effects of Novel Histamine H3R Antagonists in Electrically and Chemically Induced Seizures in Rats." MDPI. 3
High-Resolution Mass Spectrometry and Physicochemical Profiling of 4-[(4-Bromophenyl)methoxy]piperidine: A Technical Guide for Structural Validation
As a Senior Application Scientist in analytical chemistry and drug development, I frequently encounter halogenated scaffolds that require rigorous structural validation. 4-[(4-Bromophenyl)methoxy]piperidine (also known a...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in analytical chemistry and drug development, I frequently encounter halogenated scaffolds that require rigorous structural validation. 4-[(4-Bromophenyl)methoxy]piperidine (also known as 4-[(4-bromobenzyl)oxy]piperidine, CAS: 104634-88-0) is a highly versatile molecular building block utilized extensively in medicinal chemistry[1].
Due to the presence of both a highly basic piperidine ring and a heavy halogen (bromine), the analytical characterization of this compound demands a deliberate, mechanistically grounded approach. This whitepaper outlines the exact mass calculations, the causality behind analytical method selection, and a self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed to ensure absolute confidence in structural assignment.
Quantitative Physicochemical and Isotopic Profiling
Before initiating any mass spectrometry workflow, establishing the theoretical physicochemical parameters is mandatory. The molecular formula for 4-[(4-Bromophenyl)methoxy]piperidine is C12H16BrNO, yielding a nominal molecular weight of 270.17 g/mol [1][2]. However, nominal mass is insufficient for HRMS validation.
Bromine naturally occurs as two stable isotopes: 79
Br (50.69%) and 81
Br (49.31%) . This near 1:1 natural abundance dictates that any intact precursor ion retaining the bromine atom will manifest as a distinct doublet separated by exactly 1.9979 Da.
Table 1: Exact Mass and Isotopic Parameters
Property
Value
Chemical Name
4-[(4-Bromophenyl)methoxy]piperidine
CAS Number
104634-88-0
Molecular Formula
C12H16BrNO
Molecular Weight
270.17 g/mol
Monoisotopic Exact Mass
269.0415 Da
Theoretical [M+H]
+
(
79
Br)
m/z 270.0488
Theoretical [M+H]
+
(
81
Br)
m/z 272.0467
Isotopic Mass Difference (Δ)
1.9979 Da
Analytical Causality: Mechanistic Principles of Analysis
In analytical chemistry, experimental parameters must be driven by the molecule's intrinsic properties.
Ionization Strategy (ESI+): The secondary amine of the piperidine ring is highly basic (pKa ~10.4). By utilizing Positive Electrospray Ionization (ESI+) in an acidic mobile phase, we force the complete protonation of the nitrogen atom. This causality ensures maximum ionization efficiency and ion transmission into the mass analyzer.
Mass Analyzer Selection (Orbitrap/Q-TOF): The presence of the bromine doublet requires high resolving power. An Orbitrap or Time-of-Flight (TOF) mass spectrometer operating at >70,000 FWHM resolution is necessary to separate the target isotopic doublet from isobaric background interferences and to achieve a mass accuracy of <5 ppm.
To guarantee trustworthiness, the following protocol is designed as a self-validating system . It relies on intrinsic internal checks (blanks and isotopic pattern matching) to prevent false-positive identifications.
Step 1: Sample Preparation
Weigh 1.0 mg of 4-[(4-Bromophenyl)methoxy]piperidine standard and dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.
Dilute the stock to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (FA).
Causality: The 0.1% FA is not merely conventional; it is a mechanistic requirement to maintain the analyte in its [M+H]
+
state prior to droplet desolvation in the ESI source.
Step 2: Chromatographic Separation
Column: C18 Reverse-Phase UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm).
Causality: The lipophilic 4-bromophenyl moiety drives strong hydrophobic interactions, requiring a non-polar stationary phase for adequate retention and sharp peak shape.
Mobile Phase: (A) Water + 0.1% FA; (B) Acetonitrile + 0.1% FA.
Gradient: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.
Step 3: System Suitability and Self-Validation (Crucial Step)
Inject a solvent blank (50:50 H2O:MeCN + 0.1% FA) prior to the sample to rule out column carryover.
Validation Criteria: The protocol self-validates by requiring the simultaneous detection of the
79
Br and
81
Br isotopologues at a ~1:1 intensity ratio within a ±5 ppm exact mass window. Failure to detect the m/z 270.0488 / 272.0467 doublet invalidates the run, ensuring absolute confidence in the structural assignment.
Mechanistic Insights: MS/MS Fragmentation Pathway
When subjected to Higher-energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID), the[M+H]
+
precursor ion (m/z 270.05) undergoes predictable, mechanistically driven fragmentation.
The weakest bond in this scaffold is the carbon-oxygen (C-O) ether linkage connecting the benzyl group to the piperidine ring. Upon collision with inert gas (e.g., Nitrogen or Argon), heterolytic cleavage of this bond occurs. Because the resulting positive charge is highly stabilized by the aromatic ring via resonance, the dominant product ion is the 4-bromobenzyl cation .
Precursor Ion: m/z 270.0488 (
79
Br)
Primary Product Ion: m/z 168.9647 (C7H6
79
Br
+
)
Note: The product ion will also exhibit the characteristic 1.9979 Da bromine doublet (m/z 168.96 / 170.96), providing a secondary layer of structural validation.
Workflow Visualization
The following diagram illustrates the logical progression of the LC-HRMS analytical workflow, highlighting the critical self-validation steps.
LC-HRMS analytical workflow for exact mass validation and isotopic profiling.
An In-depth Technical Guide to the Solubility Profile of 4-[(4-Bromophenyl)methoxy]piperidine in Organic Solvents
Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy.[1][2][3] This technical guide provides a comprehensive ex...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy.[1][2][3] This technical guide provides a comprehensive examination of the anticipated solubility profile of 4-[(4-Bromophenyl)methoxy]piperidine, a heterocyclic amine derivative with potential applications in medicinal chemistry. In the absence of specific public data for this compound, this document synthesizes information based on the physicochemical properties of its structural components—piperidine, a bromophenyl group, and an ether linkage. Furthermore, it outlines a detailed, robust experimental protocol for the precise quantitative determination of its solubility in a range of common organic solvents. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required for the effective handling, formulation, and advancement of this and similar chemical entities.
Introduction: The Critical Role of Solubility in Drug Development
In the journey of a new chemical entity (NCE) from the laboratory to a viable therapeutic agent, its physicochemical properties play a pivotal role.[2][4] Among these, solubility is a cornerstone, profoundly influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1] Poor solubility can lead to diminished bioavailability, therapeutic inconsistency, and significant challenges in formulation, ultimately hindering a compound's clinical success.[1][3][5] Therefore, a thorough understanding and characterization of a compound's solubility in various solvent systems are imperative in the early stages of drug discovery and development.[1][5]
This guide focuses on 4-[(4-Bromophenyl)methoxy]piperidine, a molecule that combines the structural features of a saturated heterocycle (piperidine), a halogenated aromatic ring (bromophenyl), and a flexible ether linkage. The piperidine moiety is a common scaffold in many pharmaceuticals.[6] Understanding the interplay of these functional groups is key to predicting and experimentally determining the solubility of this compound.
Physicochemical Properties and Predicted Solubility Behavior
A qualitative prediction of the solubility of 4-[(4-Bromophenyl)methoxy]piperidine can be derived from an analysis of its constituent parts.
2.1. Structural Analysis
Piperidine Ring: The piperidine ring contains a basic nitrogen atom, making the molecule's solubility potentially pH-dependent in protic solvents.[7] Piperidine itself is miscible with water and soluble in a wide array of organic solvents, including alcohols and ethers, but has limited solubility in nonpolar solvents like hexane.[7]
Bromophenyl Group: The bromophenyl group introduces a degree of lipophilicity and aromatic character to the molecule. This moiety is expected to enhance solubility in aromatic and nonpolar solvents through van der Waals forces and potential pi-pi stacking interactions.
Ether Linkage: The ether linkage provides a degree of polarity and can act as a hydrogen bond acceptor, potentially improving solubility in polar aprotic and some protic solvents.
2.2. Predicted Solubility Profile
Based on this structural analysis, a qualitative solubility profile can be anticipated:
Solvent Class
Representative Solvents
Predicted Solubility
Rationale
Polar Protic
Methanol, Ethanol
High
The piperidine nitrogen can act as a hydrogen bond acceptor, and the ether oxygen can also participate in hydrogen bonding. The overall polarity is compatible.[7]
Polar Aprotic
DMSO, DMF, Acetonitrile
High
Strong dipole-dipole interactions are expected between the solvent and the polar functionalities of the molecule.[7]
Nonpolar Aprotic
Toluene, Hexane
Moderate to Low
The lipophilic bromophenyl group will favor interaction with nonpolar solvents, but the polar piperidine and ether groups will limit overall solubility.[7]
Chlorinated
Dichloromethane
High
Dichloromethane is a versatile solvent capable of dissolving a wide range of organic compounds, and favorable interactions are anticipated.
Experimental Determination of Solubility: A Validated Protocol
To move beyond qualitative predictions, a robust experimental protocol is necessary to determine the quantitative solubility of 4-[(4-Bromophenyl)methoxy]piperidine. The following section details a standard and reliable shake-flask method.[3][8]
3.1. The Shake-Flask Method: A Step-by-Step Guide
This method is designed to determine the equilibrium solubility of a compound in a given solvent at a controlled temperature.
Materials and Equipment:
4-[(4-Bromophenyl)methoxy]piperidine (solid)
Selected organic solvents (high purity)
Analytical balance
Scintillation vials with screw caps
Constant temperature orbital shaker
Centrifuge
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Protocol:
Preparation of Saturated Solutions:
Add an excess amount of solid 4-[(4-Bromophenyl)methoxy]piperidine to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.
To each vial, add a known volume (e.g., 5.0 mL) of a specific organic solvent.
Equilibration:
Seal the vials tightly to prevent solvent evaporation.
Place the vials in a constant temperature orbital shaker set to the desired temperature (e.g., 25 °C).
Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[8]
Phase Separation:
After the equilibration period, remove the vials from the shaker and allow them to stand undisturbed at the same constant temperature for at least 4 hours to allow the undissolved solid to settle.[8]
For finer separation, centrifuge the vials at a moderate speed for 15-20 minutes.
Sample Analysis:
Carefully withdraw an aliquot of the clear supernatant from each vial, ensuring no solid particles are transferred.
Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method (e.g., HPLC).
Analyze the diluted samples by HPLC to determine the concentration of 4-[(4-Bromophenyl)methoxy]piperidine.
Quantification:
Prepare a series of standard solutions of known concentrations of 4-[(4-Bromophenyl)methoxy]piperidine.
Generate a calibration curve by plotting the analytical response (e.g., peak area from HPLC) against the concentration of the standard solutions.
Use the calibration curve to determine the concentration of the saturated solutions, and thus the solubility of the compound in each solvent.
3.2. Visualizing the Experimental Workflow
Caption: Experimental workflow for solubility determination.
Interpreting Solubility Data: The Underlying Science
The experimentally determined solubility values can be rationalized by considering the intermolecular forces at play between the solute (4-[(4-Bromophenyl)methoxy]piperidine) and the various solvents.
4.1. Solute-Solvent Interactions
The principle of "like dissolves like" is a fundamental concept in predicting solubility.
Hydrogen Bonding: In protic solvents like methanol and ethanol, the primary driver for high solubility will be the ability of the solvent to act as both a hydrogen bond donor (to the piperidine nitrogen and ether oxygen) and acceptor.
Dipole-Dipole Interactions: In polar aprotic solvents such as DMSO and acetonitrile, the strong dipole moments of the solvent molecules will interact favorably with the polar C-N, C-O, and C-Br bonds in the solute.
Van der Waals Forces: In nonpolar solvents like toluene and hexane, the weaker London dispersion forces will be the predominant interactions. The bromophenyl group will contribute significantly to these interactions.
4.2. Visualizing Solute-Solvent Interactions
Caption: Dominant intermolecular forces in different solvents.
Conclusion: Implications for Drug Formulation and Beyond
A comprehensive understanding of the solubility profile of 4-[(4-Bromophenyl)methoxy]piperidine is not merely an academic exercise; it is a critical step in its potential development as a therapeutic agent.[4][5] The data generated from the described experimental protocol will directly inform key decisions in:
Formulation Development: The choice of solvents and excipients for creating stable and bioavailable dosage forms.[5]
Process Chemistry: The selection of appropriate solvents for synthesis, purification, and crystallization processes.
Preclinical Studies: The preparation of solutions for in vitro and in vivo testing.
By systematically characterizing the solubility of NCEs like 4-[(4-Bromophenyl)methoxy]piperidine, researchers can de-risk the development process, saving valuable time and resources, and ultimately increasing the probability of translating a promising molecule into a successful therapeutic.
References
BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]
Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]
Wikipedia. (n.d.). Piperidine. Retrieved from [Link]
AZoLifeSciences. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. Retrieved from [Link]
Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction. Retrieved from [Link]
Coltescu, A. R., Butnariu, M., & Sarac, I. (2020). The Importance of Solubility for New Drug Molecules. Biomedical and Pharmacology Journal, 13(2). Retrieved from [Link]
Thermal Stability Analysis of 4-[(4-Bromophenyl)methoxy]piperidine: A Comprehensive Technical Guide
Executive Summary The compound 4-[(4-Bromophenyl)methoxy]piperidine —frequently synthesized and stored as its N-Boc protected derivative, tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7)[1]...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 4-[(4-Bromophenyl)methoxy]piperidine —frequently synthesized and stored as its N-Boc protected derivative, tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7)[1]—is a critical structural motif in medicinal chemistry and drug development. Its architecture combines a basic, saturated piperidine heterocycle with a halogenated benzyl ether linkage.
Understanding the thermal stability of this molecule is paramount for determining its suitability in high-temperature synthetic coupling reactions, formulation processes (e.g., hot-melt extrusion), and long-term shelf-life storage. This whitepaper provides an authoritative, self-validating analytical framework for profiling the thermal degradation mechanisms, kinetic parameters, and forced degradation pathways of 4-[(4-Bromophenyl)methoxy]piperidine.
Mechanistic Foundations of Thermal Degradation
To design an effective stability-indicating assay, one must first understand the thermodynamic vulnerabilities of the molecule. The thermal degradation of 4-[(4-Bromophenyl)methoxy]piperidine is primarily governed by two structural features:
The Benzyl Ether Linkage: Benzyl ethers are generally robust, often resisting pure thermal pyrolysis up to temperatures exceeding 250–300 °C in inert atmospheres[2]. However, under thermo-oxidative stress or acidic conditions, the benzylic carbon is highly susceptible to C-O bond cleavage. This occurs via homolytic cleavage (yielding radical intermediates) or heterolytic cleavage (yielding a stabilized 4-bromobenzyl cation).
The Piperidine Ring: While the saturated nitrogen heterocycle is thermally stable up to ~160 °C in aqueous or ambient conditions, it is vulnerable to oxidative degradation and ring-opening S_N2 reactions under prolonged thermal stress[3]. Furthermore, the basic nature of the secondary amine can auto-catalyze the degradation of the ether linkage if trace moisture is present.
Thermal degradation pathway of 4-[(4-Bromophenyl)methoxy]piperidine.
Analytical Workflow & Self-Validating Protocols
To ensure rigorous scientific integrity, the thermal analysis must be treated as a self-validating system. This means decoupling purely thermal events (pyrolysis) from thermo-oxidative events, and ensuring complete mass balance during degradant profiling.
End-to-end analytical workflow for thermal stability and kinetic modeling.
Protocol 1: Thermal Profiling via TGA and DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are utilized to establish the absolute thermal boundaries of the molecule.
Causality of Design: TGA is performed in both Nitrogen (
N2
) and Synthetic Air. The
N2
run isolates the intrinsic bond dissociation energy (pyrolysis), while the Air run simulates real-world thermo-oxidative degradation[2]. Multiple heating rates are used to enable Kissinger kinetic modeling without pre-assuming a reaction order.
Step-by-Step Methodology:
System Calibration: Calibrate the DSC heat flow and temperature axes using a high-purity Indium standard (
Tm
= 156.6 °C). Run an empty pan baseline to subtract instrumental drift.
Sample Preparation: Accurately weigh 3.0–5.0 mg of 4-[(4-Bromophenyl)methoxy]piperidine into an aluminum crucible (for DSC) and an alumina crucible (for TGA).
TGA Execution: Heat the sample from 25 °C to 600 °C at a rate of 10 °C/min under a 50 mL/min
N2
purge. Record the onset temperature of mass loss (
Tonset
) and the peak degradation temperature (
Tpeak
) from the first derivative curve (DTG).
DSC Execution: Heat the sample from 25 °C to 200 °C at 10 °C/min to capture the melting endotherm and any pre-degradation polymorphic transitions.
Protocol 2: ICH Q1A(R2) Accelerated Forced Degradation
To predict long-term shelf-life, the compound must be subjected to accelerated stress conditions as mandated by global regulatory standards.
Causality of Design: Elevated temperature and humidity (e.g., 40 °C / 75% RH) accelerate the rate of degradation exponentially, allowing for shelf-life extrapolation via the Arrhenius equation.
Step-by-Step Methodology:
Solid-State Stress: Distribute 50 mg aliquots of the API into open glass vials (to test humidity effects) and closed glass vials (control).
Incubation: Place the vials in a stability chamber set to 40 °C ± 2 °C and 75% ± 5% RH for 6 months, pulling samples at 1, 3, and 6 months.
Solution-State Stress: Dissolve the compound in a 50:50 Water:Acetonitrile mixture. Heat at 60 °C for 7 days to evaluate hydrolytic and thermal vulnerability in solution.
Protocol 3: Degradant Profiling via HPLC-MS/MS
Because piperidine derivatives often lack strong UV chromophores and exhibit severe peak tailing due to secondary amine interactions with silanol groups on standard silica columns, specialized LC-MS/MS techniques are required[4].
Causality of Design: Electrospray Ionization (ESI) in positive mode is highly sensitive to basic nitrogenous compounds. We avoid Gas Chromatography (GC-MS) because the thermal instability of the ether linkage in the high-temperature GC injector can produce artifactual degradation[4].
Step-by-Step Methodology:
Sample Reconstitution: Dissolve the stressed samples from Protocol 2 in the mobile phase to a concentration of 1 mg/mL.
Chromatography: Inject 5 µL onto an end-capped C18 column (e.g., Waters XBridge, designed for basic compounds) to minimize peak tailing. Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).
Mass Balance Validation: Integrate the Total Ion Chromatogram (TIC). Ensure the sum of the area of the parent peak and all degradant peaks equals the area of the unstressed control sample (±5%).
Quantitative Data Presentation
Based on the structural homology to established benzyl ethers and piperidine derivatives, the following thermal metrics and degradation profiles are established for 4-[(4-Bromophenyl)methoxy]piperidine:
Parameter
Analytical Method
Expected Value / Observation
Mechanistic Significance
Melting Point (
Tm
)
DSC
60 - 85 °C (Dependent on salt form)
Defines the absolute upper limit for solid-state processing (e.g., milling, hot-melt extrusion).
Onset of Degradation (
Tonset
)
TGA (
N2
atmosphere)
> 220 °C
Indicates the primary homolytic cleavage of the benzyl ether C-O bond[2].
Activation Energy (
Ea
)
Isothermal TGA
120 - 145 kJ/mol
Quantifies the energy barrier for the rate-limiting thermal degradation step.
Primary Degradants
HPLC-MS/MS
4-Bromobenzaldehyde, Piperidin-4-ol
Confirms heterolytic cleavage and subsequent oxidation of the benzylic carbon.
Secondary Degradants
HPLC-MS/MS
Ring-opened aliphatic amines
Indicates extreme thermal stress overcoming the piperidine ring stability[3].
Kinetic Modeling and Shelf-Life Prediction
Once the quantitative data is gathered from the HPLC-MS/MS analysis of the forced degradation samples, the degradation rate constant (
k
) at various temperatures is calculated. By plotting
ln(k)
versus
1/T
(temperature in Kelvin), we generate an Arrhenius plot.
The linear regression of this plot yields the Activation Energy (
Ea
) and the pre-exponential factor (
A
). Using these parameters, the degradation rate at the intended storage condition (e.g., 25 °C) can be mathematically extrapolated, providing a highly accurate, scientifically defensible shelf-life or re-test period that satisfies ICH Q1A(R2) regulatory requirements.
References
CymitQuimica. CAS 930111-10-7: tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate. Retrieved from:[1]
University of Texas at Austin. Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Retrieved from:[3]
BenchChem. Technical Support Center: Quantitative Analysis of Piperidines. Retrieved from:[4]
MDPI. Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. Retrieved from:[2]
IKEV / International Conference on Harmonization (ICH). ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products. Retrieved from:
Application Note: Synthesis and Purification of 4-[(4-Bromophenyl)methoxy]piperidine
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Document Type: Validated Laboratory Protocol & Mechanistic Guide Introduction and Chemical Rationale The compound 4...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists
Document Type: Validated Laboratory Protocol & Mechanistic Guide
Introduction and Chemical Rationale
The compound 4-[(4-Bromophenyl)methoxy]piperidine is a highly versatile building block widely utilized in medicinal chemistry and drug discovery. The presence of the piperidine core provides a basic amine handle for further functionalization (e.g., amide coupling, reductive amination), while the 4-bromophenyl ether moiety introduces significant lipophilicity and a vector for transition-metal-catalyzed cross-coupling reactions (such as Suzuki or Buchwald-Hartwig couplings)[1].
Derivatives containing this specific structural motif have been heavily investigated in the development of novel therapeutics, including potent and selective RNA methyltransferase (METTL3) inhibitors[2].
Mechanistic Strategy & Causality
The direct reaction of 4-hydroxypiperidine with 4-bromobenzyl bromide is synthetically unviable for ether formation. The secondary amine of the piperidine ring is significantly more nucleophilic than the secondary alcohol. Without protection, the reaction exclusively yields the
N
-alkylated product, 1-(4-bromobenzyl)piperidin-4-ol[3].
To circumvent this, a protection-alkylation-deprotection sequence is required:
Protection: Utilization of commercially available
N
-Boc-4-hydroxypiperidine.
Williamson Etherification: A strong base, Sodium Hydride (NaH), is required to quantitatively deprotonate the sterically hindered secondary alcohol. The resulting alkoxide undergoes an
SN2
displacement of the benzylic bromide. Anhydrous Dimethylformamide (DMF) is selected as the solvent to solvate the sodium cation, thereby maximizing the nucleophilicity of the alkoxide.
Deprotection: Acidic cleavage of the tert-butyloxycarbonyl (Boc) group yields the desired free base.
Pathway Visualization
Figure 1: Two-step synthetic workflow for 4-[(4-Bromophenyl)methoxy]piperidine.
Quantitative Reaction Parameters
The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.
Phase 1: Synthesis of tert-Butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate
Validation Checkpoint: Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (Nitrogen or Argon) to prevent the quenching of NaH by ambient moisture.
Preparation of the Alkoxide:
Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with
N
-Boc-4-hydroxypiperidine (2.01 g, 10 mmol) and anhydrous DMF (20 mL).
Cool the solution to 0 °C using an ice-water bath.
Carefully add Sodium Hydride (60% dispersion in mineral oil, 0.60 g, 15 mmol) in small portions over 10 minutes.
Causality Note: Portion-wise addition controls the exothermic evolution of hydrogen gas. Stir the suspension at 0 °C for 30 minutes until gas evolution ceases, indicating complete alkoxide formation.
Add this solution dropwise to the alkoxide mixture at 0 °C over 15 minutes.
Remove the ice bath and allow the reaction to warm to room temperature (
20−25
°C). Stir for 4 to 6 hours.
Validation: Monitor reaction progress via TLC (Hexanes:EtOAc, 3:1). The starting material (
Rf≈0.2
) should disappear, replaced by a new, less polar spot (
Rf≈0.6
).
Workup and Purification:
Quench the reaction by carefully pouring the mixture into crushed ice/water (100 mL).
Extract the aqueous phase with Ethyl Acetate (
3×50
mL).
Wash the combined organic layers with distilled water (
3×50
mL) and brine (50 mL). Causality Note: Multiple water washes are critical to partition the high-boiling DMF out of the organic layer.
Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure.
Purify the crude residue via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to afford the intermediate as a colorless to pale yellow oil (CAS 930111-10-7)[1].
Phase 2: Boc Deprotection to Yield Free Base
Acidic Cleavage:
Dissolve the purified intermediate (~3.70 g, 10 mmol) in anhydrous DCM (30 mL) in a 100 mL round-bottom flask.
Remove the ice bath and stir the reaction at room temperature for 2 hours.
Validation: LCMS analysis should indicate the complete disappearance of the starting material mass (
[M+H]+=371
) and the appearance of the product mass (
[M+H]+=270/272
, distinct bromine isotope pattern).
Neutralization and Isolation:
Concentrate the reaction mixture under reduced pressure to remove DCM and the majority of the excess TFA.
Dissolve the resulting viscous oil in DCM (50 mL) and cool to 0 °C.
Slowly add saturated aqueous Sodium Bicarbonate (
NaHCO3
) or 1N NaOH until the aqueous layer reaches pH 10-11. Causality Note: The product is a secondary amine; it must be fully deprotonated to partition into the organic phase.
Separate the layers and extract the aqueous phase with additional DCM (
2×30
mL).
Wash the combined organic extracts with brine (30 mL), dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield 4-[(4-Bromophenyl)methoxy]piperidine as a free base.
References
ResearchGate. "1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors." Journal of Medicinal Chemistry. Available at:[Link]
Application Note: 4-[(4-Bromophenyl)methoxy]piperidine as a Bifunctional Scaffold in API Synthesis
Introduction & Chemical Rationale In modern active pharmaceutical ingredient (API) synthesis, the selection of versatile, bifunctional building blocks is critical for accelerating lead optimization and library generation...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Chemical Rationale
In modern active pharmaceutical ingredient (API) synthesis, the selection of versatile, bifunctional building blocks is critical for accelerating lead optimization and library generation. 4-[(4-Bromophenyl)methoxy]piperidine (often utilized in its N-Boc protected form, CAS 930111-10-7) serves as a highly modular scaffold[1].
The structural architecture of this compound offers two distinct, orthogonally reactive sites:
The Piperidine Nitrogen: A classic pharmacophore in CNS therapeutics (e.g., antihistamines, antipsychotics) that, upon deprotection, can undergo reductive amination, alkylation, or acylation.
The 4-Bromobenzyl Ether Moiety: The aryl bromide serves as a primed electrophile for transition-metal-catalyzed cross-coupling reactions, while the ether linkage provides a flexible, lipophilic spacer that enhances blood-brain barrier (BBB) penetration.
By leveraging these two sites, chemists can execute bi-directional synthesis, rapidly generating diverse libraries of targeted GPCR ligands or kinase inhibitors.
Physicochemical Profiling
Summarized below are the core properties of the N-Boc protected scaffold, highlighting its synthetic and clinical relevance.
The synthetic utility of this scaffold relies on an orthogonal reactivity strategy.
Phase 1: N-Functionalization
The N-Boc group is cleanly cleaved using Trifluoroacetic acid (TFA). For the subsequent N-alkylation, reductive amination is heavily favored over direct alkylation to prevent over-alkylation and yield complex mixtures. Sodium triacetoxyborohydride (NaBH(OAc)3) is the reagent of choice here. The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the hydride. This causality is crucial: it prevents the premature reduction of the aldehyde to a primary alcohol, allowing the imine to form fully before reduction to the desired tertiary amine occurs[2].
Phase 2: Aryl Bromide Activation
Following nitrogen functionalization, the 4-bromoaryl moiety is activated via Suzuki-Miyaura cross-coupling [3]. Pd(dppf)Cl2 is selected as the optimal catalyst. The bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, which accelerates the final reductive elimination step and suppresses unwanted side reactions, such as dehalogenation or β-hydride elimination.
Mechanistic Pathway Visualization
Orthogonal functionalization of 4-[(4-Bromophenyl)methoxy]piperidine in API synthesis.
Detailed Experimental Protocols
Protocol A: N-Boc Deprotection and Reductive Amination
This protocol establishes the N-alkyl vector of the pharmacophore.
Deprotection: Dissolve 1.0 eq of N-Boc-4-[(4-bromophenyl)methoxy]piperidine in anhydrous Dichloromethane (DCM) (0.2 M). Cool to 0 °C and add Trifluoroacetic acid (TFA) (10.0 eq) dropwise.
Stirring & Workup: Warm to room temperature and stir for 2 hours. Concentrate the mixture in vacuo. Re-dissolve in DCM and wash with saturated aqueous NaHCO3 until the pH is ~8. Extract, dry over Na2SO4, and concentrate to yield the free secondary amine.
Imine Formation: Dissolve the free amine (1.0 eq) and the target aldehyde (1.1 eq) in 1,2-Dichloroethane (DCE) (0.2 M). Add glacial acetic acid (1.0 eq). Causality: The acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating imine formation.
Reduction: After 30 minutes of stirring, add NaBH(OAc)3 (1.5 eq) portion-wise. Stir at room temperature for 12 hours under a nitrogen atmosphere[2].
Quench & Isolate: Quench the reaction with saturated aqueous NaHCO3. Extract with DCM (3x), wash with brine, dry over Na2SO4, and purify via flash chromatography (Silica, DCM/MeOH gradient) to yield the N-alkylated intermediate.
Protocol B: Suzuki-Miyaura Cross-Coupling
This protocol installs the aryl/heteroaryl vector, completing the API framework.
Reaction Setup: In an oven-dried Schlenk flask, combine the N-alkylated aryl bromide intermediate (1.0 eq), the target aryl boronic acid (1.2 eq), and K2CO3 (3.0 eq).
Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v, 0.1 M). Causality: Degassing prevents Pd(0) oxidation. The biphasic water system is mandatory to dissolve the inorganic base and convert the boronic acid into the highly reactive boronate complex, which is essential for the transmetalation step[3].
Catalyst Addition: Add Pd(dppf)Cl2 (0.05 eq). Purge the flask with N2 for 5 minutes.
Coupling: Heat the mixture to 85 °C and stir vigorously for 12 hours.
Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and partition between EtOAc and water. Extract the aqueous layer with EtOAc (2x). Combine organic layers, wash with brine, dry over MgSO4, and concentrate. Purify via reverse-phase HPLC or flash chromatography.
Analytical & Validation Metrics
A trustworthy protocol must be a self-validating system. Ensure the integrity of the synthetic sequence by verifying the following metrics before proceeding to the next step:
Post-Deprotection Validation: Confirm the complete disappearance of the Boc tert-butyl singlet (~1.4 ppm, 9H) in the 1H NMR spectrum.
Post-Amination Validation: Utilize LC-MS to verify the mass shift (+Aldehyde mass - H2O). The absence of a primary alcohol byproduct peak confirms the chemoselectivity of the NaBH(OAc)3 reagent.
Post-Coupling Validation: Monitor the mass spectrum for the disappearance of the classic aryl bromide isotope pattern (the distinct 1:1 ratio of M / M+2 peaks). This must be entirely replaced by the exact mass of the cross-coupled final API.
palladium-catalyzed cross-coupling with 4-[(4-Bromophenyl)methoxy]piperidine
Advanced Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 4-[(4-Bromophenyl)methoxy]piperidine Scaffolds Scientific Rationale & The Chemoselectivity Imperative The molecule 4-[(4-Bromophenyl)methoxy...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 4-[(4-Bromophenyl)methoxy]piperidine Scaffolds
Scientific Rationale & The Chemoselectivity Imperative
The molecule 4-[(4-Bromophenyl)methoxy]piperidine is a highly versatile building block in medicinal chemistry. It combines a saturated piperidine pharmacophore—ubiquitous in neuroactive and anti-inflammatory agents—with a benzylic ether linkage and an electrophilic aryl bromide handle. This structural triad makes it an ideal precursor for synthesizing complex Active Pharmaceutical Ingredients (APIs) via palladium-catalyzed cross-coupling reactions 1[1].
However, utilizing this scaffold presents a fundamental chemoselectivity challenge. The molecule contains both a nucleophilic secondary amine (the piperidine ring) and an electrophilic aryl bromide. If subjected to palladium catalysis in its native state, the free amine can competitively bind to the palladium center, poisoning the catalyst, or undergo unintended intermolecular Buchwald-Hartwig amination, leading to oligomerization.
The Causality of Protection: To harness this molecule effectively, the secondary amine must be masked. The commercially available tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7) 2[2] utilizes an N-Boc protecting group. The bulky, electron-withdrawing nature of the Boc group completely suppresses the nucleophilicity of the piperidine nitrogen, directing the palladium catalyst exclusively to the aryl bromide for controlled C–C or C–N bond formation.
Chemoselectivity logic for Pd-catalyzed cross-coupling of piperidine-based aryl bromides.
Protocol I: Suzuki-Miyaura C–C Cross-Coupling
The Suzuki-Miyaura reaction is the premier method for appending aryl or heteroaryl groups to the benzylic ether scaffold.
Mechanistic Choices:
We select Pd(dppf)Cl₂ as the precatalyst. The bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, which drastically accelerates the final reductive elimination step compared to monodentate ligands like PPh₃. Cs₂CO₃ is chosen as the base over weaker carbonates because its high solubility in aqueous dioxane facilitates the rapid formation of the reactive "ate" complex with the boronic acid, preventing competitive protodeboronation of the nucleophile3[3].
Step-by-Step Methodology (Self-Validating System)
Preparation: In an oven-dried Schlenk flask, combine tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (1.0 equiv, 1.0 mmol), arylboronic acid (1.2 equiv), and Cs₂CO₃ (2.5 equiv).
Visual Cue: The solid mixture will appear reddish-orange due to the Pd(II) precatalyst.
Solvent Introduction: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL). Purge the system with N₂ for 5 minutes.
Heating: Heat the reaction to 90 °C under vigorous stirring for 4–6 hours.
In-Process Control (IPC): Monitor via LC-MS. The reaction is self-validating when the distinct 1:1 isotopic doublet of the aryl bromide (m/z ~370/372) disappears, replaced by the mass of the cross-coupled product.
Workup: Cool to room temperature. Dilute with EtOAc and wash with brine.
Phase Cue: The organic layer should be clear yellow, while the aqueous layer will contain the dark palladium black (deactivated catalyst) and inorganic salts.
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc).
Protocol II: Buchwald-Hartwig C–N Amination
To synthesize complex diamines or anilines, the aryl bromide handle can be coupled with primary or secondary amines4[4].
Mechanistic Choices:
We utilize Pd₂(dba)₃ paired with BINAP . The large bite angle of BINAP is critical here; it sterically crowds the palladium center, forcing the aryl and amido groups into close proximity to promote reductive elimination while suppressing unwanted β-hydride elimination. NaOtBu is used as a strong base to deprotonate the coordinated amine, driving the transmetalation-equivalent step forward.
Step-by-Step Methodology (Self-Validating System)
Preparation: In a glovebox or under strict Schlenk conditions, charge a flask with the N-Boc protected aryl bromide (1.0 equiv, 1.0 mmol), the target amine (1.2 equiv), and NaOtBu (1.4 equiv).
In-Process Control (IPC): Monitor via TLC. A successful reaction is indicated by the complete consumption of the UV-active starting material and the appearance of a new, highly polar spot (the aminated product) that stains positively with ninhydrin (if a secondary amine is formed).
Workup & Purification: Quench the reaction with water to neutralize the strong base. Extract with DCM. Filter through a pad of Celite to remove insoluble palladium residues before concentrating for column chromatography.
General palladium catalytic cycle for N-Boc protected aryl bromide cross-coupling.
Quantitative Optimization Data
The following table summarizes the optimized parameters for both reaction manifolds, providing a quick-reference guide for process scale-up.
Parameter
Suzuki-Miyaura Cross-Coupling
Buchwald-Hartwig Amination
Electrophile
N-Boc-4-[(4-Bromophenyl)methoxy]piperidine
N-Boc-4-[(4-Bromophenyl)methoxy]piperidine
Nucleophile
Aryl/Heteroaryl Boronic Acids
Primary or Secondary Amines
Catalyst System
1–5 mol% Pd(dppf)Cl₂
2 mol% Pd₂(dba)₃ / 4 mol% BINAP
Base
Cs₂CO₃ (2.0–3.0 equiv)
NaOtBu or LHMDS (1.4–2.0 equiv)
Solvent
1,4-Dioxane / H₂O (4:1)
Anhydrous Toluene or 1,4-Dioxane
Temperature
80–90 °C
90–100 °C
Typical Yield
80–95%
75–90%
Primary IPC
LC-MS: Loss of Br isotope pattern
LC-MS: Mass shift to product, TLC polarity shift
References
CAS 930111-10-7: tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate . CymitQuimica. Available at:[2]
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds . RSC Publishing. Available at:[1]
Application Notes and Protocols: Buchwald-Hartwig Amination of Aryl Halides . Benchchem. Available at:[4]
Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction . ACS Publications. Available at:[3]
Application Note: HPLC Method Development and Validation for the Quantification of 4-[(4-Bromophenyl)methoxy]piperidine
Executive Summary The quantification of basic, lipophilic pharmaceutical intermediates such as 4-[(4-Bromophenyl)methoxy]piperidine demands rigorous chromatographic engineering. Featuring a highly basic piperidine core a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The quantification of basic, lipophilic pharmaceutical intermediates such as 4-[(4-Bromophenyl)methoxy]piperidine demands rigorous chromatographic engineering. Featuring a highly basic piperidine core and a lipophilic bromophenyl ether moiety[1], this molecule presents a classic analytical challenge: severe peak tailing in Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).
As a Senior Application Scientist, I approach method development not by trial and error, but through physicochemical causality. This protocol outlines a self-validating, ICH-compliant methodology that leverages mobile phase pH manipulation and advanced stationary phase selection to eliminate secondary retention mechanisms, ensuring precise and reproducible quantification.
Physicochemical Profiling & The "Peak Tailing" Dilemma
To chromatograph a molecule successfully, we must first understand its behavior in solution. 4-[(4-Bromophenyl)methoxy]piperidine is a secondary amine with a pKa of approximately 10.5.
The Causality of Peak Tailing:
In standard RP-HPLC utilizing traditional silica-based columns, the stationary phase contains residual silanol groups (
−Si−OH
). At a mobile phase pH above 3.0, these silanols deprotonate and become negatively charged (
−Si−O−
)[2],[3]. Simultaneously, at mid-pH ranges (pH 4–8), the basic piperidine nitrogen is fully protonated (
−NH2+
).
This creates a dual-retention mechanism:
Hydrophobic Partitioning: The intended interaction between the bromophenyl moiety and the C18 alkyl chains.
Electrostatic Ion-Exchange: An unintended, strong ionic attraction between the protonated amine and the ionized silanols[4].
Because the kinetics of the ion-exchange interaction are slow and heterogeneous, the analyte molecules "drag" through the column, resulting in an asymmetrical, tailing peak that ruins integration accuracy and method reproducibility[5].
Mechanistic Solutions: Mobile Phase & Stationary Phase Synergy
To engineer a symmetrical peak, we must break the electrostatic interaction. We have two distinct physicochemical pathways:
Strategy A (Low pH - The Suppressive Route): By lowering the mobile phase pH to
≤
2.5 using an additive like Trifluoroacetic acid (TFA), we force the silanols back into their neutral, protonated state (
−Si−OH
)[6]. The analyte remains protonated, but with the silanols neutralized, the ionic interaction is abolished.
Strategy B (High pH - The Neutralization Route): By raising the pH to 10.5 using ammonium bicarbonate, we deprotonate the piperidine nitrogen, rendering the analyte entirely neutral. While this maximizes hydrophobic retention, traditional silica dissolves above pH 8.0[7]. Therefore, this strategy strictly requires the use of Hybrid Silica (Organosilica) columns, which incorporate ethylene bridges into the silica matrix to provide extreme alkaline stability[8],[9].
Fig 1. Mechanistic breakdown of silanol interactions and pH-driven mitigation strategies.
Experimental Protocol: The Self-Validating Workflow
For routine quantification, the Low pH Strategy is preferred due to its broader column compatibility and lower cost.
Reagents and Materials
Analyte: 4-[(4-Bromophenyl)methoxy]piperidine reference standard (>99.0% purity).
Solvents: HPLC-Grade Acetonitrile (ACN), Milli-Q Water (18.2 MΩ·cm).
Modifier: LC-MS Grade Trifluoroacetic acid (TFA). Note: TFA acts as both an acidifier and an ion-pairing agent, further sharpening the amine peak.
Optimized Chromatographic Conditions
Column: High-Purity Type B Silica C18, 150 x 4.6 mm, 3 µm. (Type B silica minimizes trace metal contamination, which can also cause peak tailing[4]).
Mobile Phase A: 0.1% TFA in Water (pH ~2.1).
Mobile Phase B: 0.1% TFA in Acetonitrile.
Flow Rate: 1.0 mL/min.
Column Temperature: 40°C. (Elevated temperature reduces mobile phase viscosity, enhancing the mass transfer kinetics of the bulky analyte into the stationary phase pores).
Detection: UV at 225 nm. (Selected specifically for the strong
π→π∗
transition of the bromophenyl chromophore).
Injection Volume: 10 µL.
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Curve
0.0
90
10
Initial
2.0
90
10
Isocratic hold
10.0
20
80
Linear ramp
12.0
20
80
Column wash
12.1
90
10
Return to initial
15.0
90
10
Re-equilibration
Sample Preparation
Stock Solution: Accurately weigh 10.0 mg of 4-[(4-Bromophenyl)methoxy]piperidine into a 10 mL volumetric flask. Dissolve and make up to volume with Methanol (1.0 mg/mL).
Working Standard: Dilute 1.0 mL of the stock solution into a 10 mL volumetric flask using the initial mobile phase conditions (90:10 Water:ACN) to yield a 100 µg/mL working solution. Crucial Insight: Diluting in the initial mobile phase prevents solvent-mismatch peak distortion (fronting) upon injection.
Fig 2. Step-by-step HPLC method development and validation workflow for basic amines.
Trustworthiness: The Self-Validating System
A method is only as reliable as its daily execution. To ensure data integrity, this protocol operates as a self-validating system . Before any sample quantification, a System Suitability Test (SST) must be executed using six replicate injections of the 100 µg/mL working standard.
If the chromatographic system fails to meet the following criteria, the sequence must automatically halt, as it indicates column degradation, mobile phase preparation errors, or pump malfunctions.
Table 1: System Suitability Test (SST) Gatekeeper Criteria
Parameter
Causality / Rationale
Acceptance Criteria
| USP Tailing Factor (
Tf
) | Ensures silanol interactions are fully suppressed. |
≤1.5
|
| Theoretical Plates (
N
) | Verifies column efficiency and packing integrity. |
≥5000
|
| Retention Time %RSD | Confirms pump stroke consistency and gradient proportioning. |
≤1.0%
(n=6) |
| Peak Area %RSD | Validates autosampler precision and injection mechanics. |
≤2.0%
(n=6) |
Quantitative Data & Validation Summary
Following the optimization of the Low pH method, the protocol was subjected to rigorous validation according to ICH Q2(R1) guidelines. The data below summarizes the robust performance of the engineered method.
Table 2: Method Validation Parameters (ICH Q2(R1))
| Validation Parameter | Range / Acceptance Criteria | Observed Result | Status |
| :--- | :--- | :--- | :--- |
| Linearity Range | 1.0 µg/mL to 200.0 µg/mL |
R2=0.9998
| Pass |
| Method Precision | %RSD of 6 independent preparations | 0.85% | Pass |
| Accuracy (Recovery) | Spiked at 50%, 100%, 150% levels | 99.4% ± 0.6% | Pass |
| Limit of Detection (LOD) | Signal-to-Noise Ratio
≥
3 | 0.05 µg/mL | Pass |
| Limit of Quantitation (LOQ) | Signal-to-Noise Ratio
≥
10 | 0.15 µg/mL | Pass |
References
Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Available at:[Link]
Phenomenex. "How to Reduce Peak Tailing in HPLC?" Available at:[Link]
Element Lab Solutions. "Peak Tailing in HPLC." Available at: [Link]
UHPLCS. "How to avoid the tailing problem of basic compounds in HPLC analysis?" Available at: [Link]
LCGC International. "Enhanced Stability Stationary Phases for HPLC." Available at:[Link]
Element Lab Solutions. "HALO® Elevate versus Hybrid Silica Particles." Available at:[Link]
Application Note: 4-[(4-Bromophenyl)methoxy]piperidine as a Privileged Scaffold in Medicinal Chemistry and Drug Design
Executive Summary & Chemical Rationale In modern drug discovery, the strategic selection of bifunctional building blocks is critical for the rapid generation of structure-activity relationship (SAR) data. 4-[(4-Bromophen...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Rationale
In modern drug discovery, the strategic selection of bifunctional building blocks is critical for the rapid generation of structure-activity relationship (SAR) data. 4-[(4-Bromophenyl)methoxy]piperidine (often utilized as its N-Boc protected derivative, CAS: 930111-10-7[1]) has emerged as a highly versatile, privileged scaffold [3].
This molecule offers two orthogonal sites for late-stage functionalization:
The Piperidine Nitrogen : A secondary amine that can be alkylated, acylated, or reductively aminated. Piperidine rings are ubiquitous in FDA-approved therapeutics due to their favorable logP, metabolic stability, and ability to form critical salt bridges with acidic residues (e.g., Aspartate) in G-protein coupled receptors (GPCRs) and kinase hinge regions [2].
The 4-Bromophenyl Halide : An ideal electrophilic partner for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows for the rapid extension of the pharmacophore into deep hydrophobic pockets [1].
The Ether Linkage : Unlike ester or amide linkers, the ether oxygen provides a high degree of conformational flexibility while remaining highly resistant to enzymatic hydrolysis in vivo.
This application note provides a comprehensive guide to utilizing this scaffold for library synthesis, detailing mechanistic rationales, reaction optimization data, and self-validating experimental protocols.
Orthogonal Functionalization Strategy
The true power of 4-[(4-Bromophenyl)methoxy]piperidine lies in its orthogonal reactivity. By selectively deprotecting and functionalizing the piperidine nitrogen (Route A) or targeting the aryl bromide via transition-metal catalysis (Route B), medicinal chemists can systematically explore chemical space without cross-reactivity interference.
Caption: Orthogonal functionalization workflow for 4-[(4-Bromophenyl)methoxy]piperidine.
To successfully integrate this scaffold into high-throughput synthesis workflows, understanding its physicochemical baseline and optimal reaction parameters is essential.
Table 1: Physicochemical Properties of the Scaffold
Property
Free Amine (CAS 86811-34-9)
N-Boc Protected (CAS 930111-10-7)
Medicinal Chemistry Relevance
Molecular Weight
270.17 g/mol
370.28 g/mol
Low MW allows for substantial target-directed elaboration without violating Lipinski's Rule of 5.
LogP (Estimated)
2.8
4.5
N-Boc protection significantly increases lipophilicity, aiding in organic solvent solubility during cross-coupling.
pKa (Piperidine N)
~10.5
N/A (Neutral)
Free amine is protonated at physiological pH, enabling ionic interactions with target proteins.
Physical State
Solid (HCl salt)
Solid
Both forms are stable at room temperature, facilitating long-term library storage.
Table 2: Typical Reaction Yields for Scaffold Diversification
Data based on standard library synthesis conditions using the N-Boc protected scaffold.
Reaction Type
Reagents / Catalyst System
Average Yield (%)
Primary Byproducts / Limitations
Suzuki-Miyaura
Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O
85 - 95%
Protodehalogenation (minor) if boronic acid is sterically hindered.
The Suzuki-Miyaura coupling is the most frequently used carbon-carbon bond-forming reaction in drug discovery[1]. The 4-bromophenyl moiety of this scaffold is highly reactive toward oxidative addition by Pd(0) species, making it an excellent substrate for generating diverse biaryl systems.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling on the 4-bromophenyl moiety.
Detailed Experimental Protocols
The following protocols are designed as self-validating systems, incorporating mechanistic causality and in-process analytical controls to ensure high-fidelity synthesis.
Protocol A: N-Boc Deprotection and Subsequent Amide Coupling
Objective: To functionalize the piperidine nitrogen while leaving the aryl bromide intact for future diversification.
Causality: HCl in Dioxane is preferred over trifluoroacetic acid (TFA) because it avoids the formation of highly lipophilic TFA salts. The resulting HCl salt of the amine will often precipitate, driving the reaction forward and simplifying purification.
Validation: Stir at room temperature for 2 hours. Monitor via LC-MS. The disappearance of the starting material peak (m/z 370 [M+H]⁺) and the appearance of the free amine (m/z 270 [M+H]⁺) validates completion.
Workup: Concentrate the reaction mixture under reduced pressure to yield 4-[(4-bromophenyl)methoxy]piperidine hydrochloride as a white solid. Dry under high vacuum for 2 hours.
Step 2: Amide Coupling
Activation: In a separate flask, dissolve the desired carboxylic acid (1.1 mmol) and HATU (1.2 mmol) in anhydrous DMF (4.0 mL). Add N,N-Diisopropylethylamine (DIPEA, 3.0 mmol) and stir for 10 minutes.
Causality: HATU generates a highly reactive HOAt ester. DIPEA is used in excess to neutralize the HCl salt from Step 1 and maintain a basic environment for the coupling.
Coupling: Add the piperidine HCl salt (1.0 mmol) from Step 1 to the activated acid mixture. Stir at room temperature for 4 hours.
Validation: Check TLC (Hexanes:EtOAc 1:1). A new, UV-active spot with a lower Rf than the carboxylic acid indicates product formation.
Workup: Dilute with EtOAc (20 mL) and wash sequentially with saturated aqueous NaHCO₃ (2x), 1M HCl (1x), and brine (1x).
Causality: The basic wash removes HOAt and unreacted acid; the acidic wash removes unreacted amine; the brine wash removes residual DMF.
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.
Objective: To generate a biaryl library by coupling the 4-bromophenyl moiety with various boronic acids, utilizing the N-Boc protected scaffold.
Reaction Setup: In a 10 mL microwave vial equipped with a magnetic stir bar, add tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (0.5 mmol), the desired aryl boronic acid (0.6 mmol, 1.2 eq), and K₂CO₃ (1.0 mmol, 2.0 eq).
Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, which drastically accelerates the reductive elimination step and prevents catalyst deactivation (black palladium formation) at high temperatures [1].
Solvent System: Add 1,4-Dioxane (3.0 mL) and Deionized Water (0.75 mL).
Causality: A 4:1 organic-to-aqueous ratio is critical. Water dissolves the K₂CO₃ base, which must form a highly reactive boronate "ate-complex" with the boronic acid to facilitate the transmetalation step.
Degassing: Seal the vial with a crimp cap. Purge the solution with Argon gas for 5 minutes via a submerged needle, with a vent needle in the septum.
Irradiation: Heat the reaction in a microwave synthesizer at 100°C for 20 minutes.
Validation: Cool to room temperature. Analyze an aliquot by LC-MS. The isotopic pattern of the bromine atom (1:1 ratio of M / M+2) should be completely absent, replaced by the desired biaryl mass.
Workup & Purification: Filter the mixture through a pad of Celite to remove palladium particulates, eluting with EtOAc. Concentrate the filtrate and purify via automated flash chromatography (Silica, Hexanes/EtOAc gradient).
References
Blakemore, D., et al. "Suzuki–Miyaura Coupling", Synthetic Methods in Drug Discovery: Volume 1, Royal Society of Chemistry, 2016.[Link]
"Piperidine: Structure and Pharmacological Uses", International Journal of Novel Research and Development, 2024.[Link]
Application Notes and Protocols: Buchwald-Hartwig Amination of 4-[(4-Bromophenyl)methoxy]piperidine
I. Substrate Architecture & Strategic Considerations When architecting a synthetic route involving 4-[(4-Bromophenyl)methoxy]piperidine (CAS 104634-88-0)[1], chemists are presented with a unique structural duality.
Author: BenchChem Technical Support Team. Date: April 2026
I. Substrate Architecture & Strategic Considerations
When architecting a synthetic route involving 4-[(4-Bromophenyl)methoxy]piperidine (CAS 104634-88-0)[1], chemists are presented with a unique structural duality. The molecule is an AB-type monomer containing both a nucleophilic secondary amine (the piperidine ring) and an electrophilic aryl bromide.
Subjecting this unprotected scaffold directly to palladium-catalyzed cross-coupling conditions will inevitably trigger intermolecular step-growth polymerization or oligomerization. Therefore, to selectively functionalize the aryl bromide moiety via Buchwald-Hartwig amination, the secondary amine must be masked. The N-Boc protected derivative, tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7)[2], is the industry standard for this application. By rendering the piperidine nitrogen inert, the aryl bromide is isolated as a pristine electrophile for precise C–N cross-coupling with exogenous amines[2].
II. Mechanistic Causality & Catalyst Selection
The Buchwald-Hartwig amination proceeds via a highly orchestrated Pd(0)/Pd(II) catalytic cycle[3]. Understanding the causality behind each step is critical for rational reaction design:
Oxidative Addition: The active Pd(0) species inserts into the C–Br bond. Aryl bromides undergo this step rapidly, making them ideal substrates compared to their more inert aryl chloride counterparts[4].
Amine Coordination & Deprotonation: The exogenous amine nucleophile coordinates to the Pd(II) complex. A base is required to deprotonate this intermediate. The choice of base is dictated by substrate stability; strong bases like NaOtBu accelerate the cycle but can hydrolyze sensitive functional groups, whereas milder bases like Cs₂CO₃ or LHMDS offer broader functional group tolerance[5][6].
Reductive Elimination: The C–N bond is formed, releasing the product and regenerating the Pd(0) catalyst. The steric bulk and bite angle of the phosphine ligand are the primary drivers of this rate-limiting step[3][7].
Catalytic cycle of Pd-mediated Buchwald-Hartwig amination of aryl bromides.
Ligand Selection Logic
The selection of the phosphine ligand is not arbitrary; it is a direct response to the steric and electronic demands of the amine coupling partner[8].
Secondary Amines (e.g., Morpholine, Piperazine): The Pd(OAc)₂ / RuPhos system is the gold standard[9][10]. RuPhos provides sufficient steric bulk to accelerate reductive elimination while preventing deleterious β-hydride elimination pathways common with secondary alkylamines.
Primary Amines (e.g., Anilines): Pd₂(dba)₃ / BINAP or BrettPhos are preferred to prevent over-arylation (diarylation of the primary amine)[3][5].
Decision Matrix for Ligand and Base Selection in C-N Cross-Coupling.
III. Quantitative Reaction Matrices
The following table summarizes optimized conditions for coupling various amine classes with the N-Boc protected substrate, derived from high-throughput experimentation and established literature parameters[8][10].
Entry
Amine Partner
Catalyst System (mol%)
Base (Equiv)
Solvent / Temp
Expected Yield (%)
1
Morpholine (Secondary)
Pd(OAc)₂ (2%) / RuPhos (4%)
NaOtBu (1.5)
Toluene / 85 °C
88 - 94%
2
Piperazine (Secondary)
Pd(OAc)₂ (2%) / RuPhos (4%)
Cs₂CO₃ (2.0)
Dioxane / 110 °C
75 - 82%
3
Aniline (Primary Aryl)
Pd₂(dba)₃ (1%) / BINAP (3%)
NaOtBu (1.4)
Toluene / 100 °C
85 - 90%
4
Alkylamine (Primary Alkyl)
Pd₂(dba)₃ (2%) / BrettPhos (4%)
LHMDS (2.0)
THF / 90 °C
78 - 85%
Note: Yields are highly dependent on the strict exclusion of oxygen and moisture during the catalytic initiation phase[9][11].
IV. Validated Experimental Workflows
Protocol: RuPhos-Mediated Amination of N-Boc-4-[(4-Bromophenyl)methoxy]piperidine
Objective: Coupling of the aryl bromide with a secondary amine (e.g., morpholine) to yield a functionalized N-aryl piperidine derivative.
Self-Validating System Check: This protocol utilizes visual cues. A persistent deep red/orange solution indicates active Pd(0)/Pd(II) turnover. A sudden shift to opaque black with precipitation signifies catalyst death (Palladium black formation) due to oxygen ingress[3].
Causality: Palladium catalysts and electron-rich phosphine ligands are highly susceptible to oxidation. Oxygen inserts into the Pd-phosphine bond, forming catalytically dead phosphine oxides.
In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried 20 mL Schlenk tube with a magnetic stir bar, Pd(OAc)₂, RuPhos, and NaOtBu.
Substrate Addition:
Add the aryl bromide substrate (tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate). If the amine (morpholine) is a solid, add it now. If liquid, reserve for step 4.
Degassing & Solvation:
Seal the tube with a rubber septum. If utilizing a Schlenk line, evacuate and backfill with ultra-pure Argon three times.
Inject anhydrous, sparged Toluene (5.0 mL) via syringe.
Initiation:
Inject the liquid amine (morpholine) via syringe.
Stir the mixture at room temperature for 5 minutes. The solution should transition to a dark red/orange hue, indicating the formation of the active Pd(0)-RuPhos complex[10].
Thermal Activation:
Transfer the sealed tube to a pre-heated oil bath at 85 °C.
Monitoring: Monitor via TLC (Hexanes:EtOAc) or LC-MS. The reaction typically reaches full conversion within 8 to 12 hours[11].
Quench and Workup:
Cool the reaction to room temperature. Dilute with EtOAc (10 mL) and filter the crude mixture through a short pad of Celite to remove the palladium residues and inorganic salts. Wash the Celite pad with additional EtOAc (2 x 10 mL).
Transfer the filtrate to a separatory funnel, wash with deionized water (15 mL) and brine (15 mL).
Purification:
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude residue via flash column chromatography (SiO₂, gradient elution Hexanes/EtOAc) to isolate the pure N-aryl morpholine derivative.
References
CAS 930111-10-7: tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate , CymitQuimica. 2
General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system , ChemSpider Synthetic Pages. 11
Product selective reaction controlled by the combination of palladium nanoparticles, continuous microwave irradiation, and a co-existing solid , RSC Publishing. 4
Application Notes and Protocols: Buchwald-Hartwig Amination of Aryl Halides with tert-butyl 4-(methylamino)piperidine-1-carboxylate / RuPhos , BenchChem.9
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders , PMC. 5
Solvent-Free Buchwald-Hartwig Reaction of Aryl and Heteroaryl Halides with Secondary Amines , ResearchGate. 10
Impact of Cross-Coupling Reactions in Drug Discovery and Development , Semantic Scholar. 6
Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP)2 and Pd(DPPF)2 , Journal of the American Chemical Society. 3
Data-Rich Experimentation Enables Palladium-Catalyzed Couplings of Piperidines and Five-Membered (Hetero)aromatic Electrophiles , Organic Process Research & Development. 8
Scope and Limitations of the Pd/BINAP-Catalyzed Amination of Aryl Bromides , ResearchGate. 7
Strategic Overview: Rethinking the Etherification and Deprotection Paradigm
An in-depth technical guide engineered for process chemists, scale-up scientists, and drug development professionals. The molecule 4-[(4-Bromophenyl)methoxy]piperidine is a high-value structural motif frequently utilized...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide engineered for process chemists, scale-up scientists, and drug development professionals.
The molecule 4-[(4-Bromophenyl)methoxy]piperidine is a high-value structural motif frequently utilized in the development of neurotherapeutics, σ1 receptor ligands, and targeted oncological agents. While its synthesis is straightforward on a milligram scale, transitioning this route to a multi-kilogram pilot plant necessitates a complete redesign of the reaction engineering.
The traditional laboratory synthesis relies on two highly problematic steps:
Williamson Etherification using Sodium Hydride (NaH) in Dimethylformamide (DMF).
N-Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).
As a Senior Application Scientist, I approach scale-up not merely as "making more," but as engineering a self-validating system where thermodynamics, phase behavior, and solubility inherently drive the reaction to high purity. This application note details a green, scalable, and highly efficient two-step manufacturing protocol that eliminates pyrophoric reagents, bypasses chromatographic purification, and maximizes volumetric productivity.
Part 1: Mechanistic Causality & Process Engineering
Overcoming the NaH/DMF Bottleneck via Phase-Transfer Catalysis
In discovery chemistry, the etherification of N-Boc-4-hydroxypiperidine with 4-bromobenzyl bromide is typically mediated by NaH. On a scale exceeding 100 grams, this presents severe safety hazards. The generation of explosive hydrogen gas and the well-documented, catastrophic risk of thermal runaway associated with NaH/DMF mixtures make this route non-viable for manufacturing. Furthermore, traditional Williamson ether syntheses often suffer from sluggish kinetics and poor yields without extreme heating .
The Engineered Solution: We replace the NaH/DMF system with a liquid-liquid biphasic system comprising 50% aqueous NaOH and toluene, mediated by Tetrabutylammonium Bromide (TBAB) as a Phase-Transfer Catalyst (PTC).
Causality: The lipophilic quaternary ammonium cation (
TBA+
) escorts the hydroxide ion across the phase boundary into the organic layer, deprotonating the secondary alcohol of the piperidine ring. The resulting alkoxide rapidly reacts with 4-bromobenzyl bromide.
Self-Validation: This method eliminates hydrogen evolution entirely. The reaction exotherm is strictly controlled by the agitation speed and the dropwise addition of the alkyl halide, creating an inherently safe, mass-transfer-limited system.
Fig 1. Phase-Transfer Catalysis (PTC) mechanism eliminating the need for hazardous NaH.
Solvent-Optimized N-Boc Deprotection
Standard deprotection utilizing TFA/DCM requires extensive aqueous workup to neutralize the acid, generating massive volumes of fluorinated waste. Alternatively, utilizing anhydrous HCl gas is highly corrosive and requires specialized scrubbing infrastructure.
The Engineered Solution: Drawing on the highly scalable methodology pioneered by , we utilize concentrated aqueous HCl (37%) in acetone.
Causality: The N-Boc protected ether intermediate is highly soluble in acetone. However, as the Boc group is cleaved (releasing isobutylene and
CO2
), the resulting free amine immediately forms a hydrochloride salt. This salt is completely insoluble in the acetone/water matrix.
Self-Validation: The orthogonal solubility profile drives Le Chatelier's equilibrium forward. The product precipitates directly out of the reaction mixture, acting as an in-situ purification step and allowing isolation via simple filtration.
Part 2: Quantitative Process Optimization
To justify the transition from the benchtop to the pilot plant, the quantitative advantages of the engineered route are summarized below.
Table 1: Scale-up Optimization for Williamson Etherification (1.0 mol scale)
Parameter
Traditional Lab Route
Scaled-Up Manufacturing Route
Base / Solvent
NaH (60% dispersion) / DMF
50% aq. NaOH / Toluene
Catalyst
None
Tetrabutylammonium bromide (TBAB)
Yield (%)
78 - 82%
94 - 96%
Impurity Profile
High solvent degradation byproducts
< 0.5% organic impurities
EHS Risk Profile
Critical (H2 gas, thermal runaway)
Low (Controlled biphasic exotherm)
Table 2: Evaluation of N-Boc Deprotection Strategies
Fig 2. Scalable two-step manufacturing workflow for 4-[(4-Bromophenyl)methoxy]piperidine HCl.
Protocol A: Phase-Transfer Catalyzed Synthesis of N-Boc-4-[(4-bromophenyl)methoxy]piperidine
Note: 4-bromobenzyl bromide is a lachrymator and skin irritant. 50% NaOH is highly caustic. Execute in a controlled reactor vessel.
Reactor Charging: To a jacketed reactor equipped with a mechanical stirrer, charge N-Boc-4-hydroxypiperidine (201.3 g, 1.0 mol, 1.0 eq) and Toluene (1000 mL, 5 vol).
Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (16.1 g, 0.05 mol, 0.05 eq). Stir at 200 rpm until fully dissolved.
Base Introduction: Slowly charge 50% w/w aqueous NaOH (240 g, 3.0 mol, 3.0 eq). Increase agitation to 400 rpm to ensure thorough mixing of the biphasic system. Heat the jacket to maintain an internal temperature of 60°C.
Alkylating Agent Addition: Dissolve 4-bromobenzyl bromide (262.5 g, 1.05 mol, 1.05 eq) in Toluene (200 mL, 1 vol). Add this solution dropwise to the reactor over 2 hours. Causality: Dropwise addition prevents a sudden accumulation of the reactive alkoxide, mitigating thermal spikes.
Reaction Aging: Maintain internal temperature at 65°C for 4 hours.
In-Process Control (IPC): Halt agitation, allow phases to separate, and sample the upper organic layer for HPLC analysis. Proceed to workup when starting material is < 1.0%.
Workup & Phase Separation: Cool the reactor to 20°C. Add Deionized Water (500 mL) to dissolve precipitated NaBr salts. Agitate for 15 minutes, allow to settle, and drain the lower aqueous phase. Wash the organic phase with brine (300 mL).
Solvent Swap: Configure the reactor for vacuum distillation. Distill off the Toluene under reduced pressure (50 mbar, 45°C) until a thick oil remains. Immediately charge Acetone (1500 mL) to dissolve the intermediate.
Protocol B: Deprotection and Crystallization of 4-[(4-Bromophenyl)methoxy]piperidine Hydrochloride
Acid Addition: To the acetone solution of the intermediate from Protocol A (maintained at 20°C), add concentrated aqueous HCl (37% w/w, 246 mL, ~3.0 mol, 3.0 eq) dropwise over 30 minutes. A mild exotherm and off-gassing of
CO2
and isobutylene will occur.
Deprotection: Heat the reactor jacket to maintain an internal temperature of 40°C. Stir vigorously for 3 hours.
Crystallization: As the reaction progresses, the product will begin to precipitate as a dense white solid. Causality: The insolubility of the HCl salt in the acetone matrix prevents side reactions and drives the deprotection to 100% conversion.
IPC: Sample the supernatant liquid and analyze via TLC/HPLC to confirm the complete disappearance of the N-Boc intermediate.
Isolation: Cool the slurry to 0–5°C at a rate of 10°C/hour to maximize crystal growth and yield. Age at 0°C for 2 hours.
Filtration: Discharge the slurry to a filter nutsche. Wash the filter cake with cold Acetone (2 x 300 mL) to remove any residual colored impurities or unreacted alkyl halide.
Drying: Transfer the white crystalline powder to a vacuum oven. Dry at 50°C under deep vacuum (<10 mbar) for 12 hours or until Karl Fischer (KF) titration shows < 0.5% water content.
References
Coffey, D. S.; Hawk, M. K. N.; Ghera, S. J.; Marler, P. G.; Dodson, P. N.; Lytle, M. L. "Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone." Organic Process Research & Development, 2004 , 8 (6), 945–947.[Link]
Fuhrmann, E.; Talbiersky, J. "Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents." Organic Process Research & Development, 2005 , 9 (2), 137–140.[Link]
Baar, M. R.; Falcone, D.; Gordon, C. "Microwave-Enhanced Organic Syntheses for the Undergraduate Laboratory: Diels−Alder Cycloaddition, Wittig Reaction, and Williamson Ether Synthesis." Journal of Chemical Education, 2010 , 87 (1), 84–86.[Link]
Application
LC-MS/MS protocol for detecting 4-[(4-Bromophenyl)methoxy]piperidine metabolites
High-Resolution LC-MS/MS Method for the In Vitro Metabolite Profiling of 4-[(4-Bromophenyl)methoxy]piperidine Introduction & Analytical Rationale 4-[(4-Bromophenyl)methoxy]piperidine (CAS 86811-34-9) and its N-BOC protec...
Author: BenchChem Technical Support Team. Date: April 2026
High-Resolution LC-MS/MS Method for the In Vitro Metabolite Profiling of 4-[(4-Bromophenyl)methoxy]piperidine
Introduction & Analytical Rationale
4-[(4-Bromophenyl)methoxy]piperidine (CAS 86811-34-9) and its N-BOC protected derivative (CAS 930111-10-7) serve as versatile small-molecule scaffolds in modern drug discovery. The piperidine ring is a fundamental saturated heterocycle present in a vast array of pharmaceuticals, ranging from analgesics to antipsychotics[1]. However, basic nitrogen-containing heterocycles are highly susceptible to extensive hepatic first-pass metabolism. Understanding the biotransformation of this scaffold is critical, as oxidative metabolism can yield reactive intermediates, rapid clearance pathways, or genotoxic impurities that pose significant safety risks during drug development[2].
As a Senior Application Scientist, I have designed this protocol to address the specific analytical challenges of piperidine derivative metabolite profiling. The basic secondary amine of the piperidine ring exhibits exceptionally high proton affinity, making positive electrospray ionization (ESI+) the optimal choice for mass spectrometric detection[3]. This application note details a self-validating, high-resolution LC-MS/MS workflow for the incubation, extraction, and structural elucidation of 4-[(4-Bromophenyl)methoxy]piperidine metabolites using Human Liver Microsomes (HLMs).
Metabolic Pathway Prediction & Causality
Before initiating in vitro incubations, it is essential to predict the biotransformation pathways to establish targeted Multiple Reaction Monitoring (MRM) transitions and Product Ion (PI) scans. Based on the structural moieties of 4-[(4-Bromophenyl)methoxy]piperidine, we anticipate three primary metabolic routes:
O-Dealkylation (Phase I): The benzyl ether linkage is highly susceptible to CYP450-mediated oxidative cleavage, yielding 4-piperidinol and 4-bromobenzaldehyde.
Hydroxylation (Phase I): Aliphatic oxidation on the piperidine ring or aromatic oxidation on the bromophenyl ring (+16 Da).
N-Glucuronidation (Phase II): The secondary amine of the piperidine ring can undergo direct conjugation by Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes (+176 Da).
Predicted Phase I and Phase II metabolic pathways for 4-[(4-Bromophenyl)methoxy]piperidine.
Experimental Protocol: A Self-Validating Workflow
In Vitro Human Liver Microsome (HLM) Incubation
To accurately simulate hepatic clearance, we utilize HLMs, which contain the primary membrane-bound CYP450 enzymes responsible for drug metabolism[4].
Buffer Preparation: Prepare a 50 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.
Causality: Physiological pH and magnesium ions are strictly required as cofactors to maintain the structural integrity and optimal catalytic activity of CYP450 enzymes[5].
Incubation Mixture: Combine pooled HLMs (final protein concentration 1.0 mg/mL) with 4-[(4-Bromophenyl)methoxy]piperidine (final concentration 10 µM) in the buffer.
Pre-incubation: Incubate the mixture in a shaking water bath at 37°C for 5 minutes.
Causality: This ensures thermal equilibrium of the microenvironment before initiating the enzymatic cascade.
Initiation: Add NADPH (final concentration 1 mM) to initiate Phase I reactions. For Phase II N-glucuronidation, supplement with UDPGA (2 mM) and alamethicin (25 µg/mL) to permeabilize the microsomal membranes.
Quenching: At predetermined time points (0, 15, 30, and 60 min), transfer 100 µL aliquots into 300 µL of ice-cold acetonitrile containing an internal standard (e.g., Haloperidol-d4).
Causality: The ice-cold organic solvent instantly denatures the metabolic enzymes, halting the reaction at the exact time point, while simultaneously precipitating proteins to prevent LC column clogging[4].
Self-Validation (QC System): Parallel incubations must include a negative control (minus-NADPH) and a heat-inactivated HLM control. This rigorously validates that any observed mass shifts are strictly due to enzymatic biotransformation, ruling out chemical instability or matrix degradation.
Sample Preparation for LC-MS/MS
Vortex the quenched samples vigorously for 2 minutes.
Centrifuge at 14,000 × g for 15 minutes at 4°C to pellet the precipitated proteins[5].
Transfer 200 µL of the supernatant to an autosampler vial. Evaporate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).
Causality: Reconstitution concentrates the trace metabolites and matches the initial LC gradient conditions, preventing peak broadening or solvent-front breakthrough[1].
Causality: The C18 stationary phase provides excellent hydrophobic retention for the lipophilic bromophenyl moiety, while the sub-2-micron particles offer the high peak capacity necessary to resolve isobaric hydroxylated isomers.
Mobile Phase:
Solvent A: Water + 0.1% Formic Acid.
Solvent B: Acetonitrile + 0.1% Formic Acid.
Causality: Formic acid lowers the pH (~2.7), ensuring the basic piperidine nitrogen (pKa ~10) is fully protonated[M+H]+. This maximizes ionization efficiency and the signal-to-noise ratio in ESI+ mode[3].
Gradient: 5% B to 95% B over 12 minutes, hold for 2 minutes, re-equilibrate at 5% B for 3 minutes.
MS/MS Parameters: Electrospray Ionization Positive (ESI+) mode. Capillary voltage 3.0 kV, Desolvation temperature 400°C. Data-Dependent Acquisition (DDA) is utilized to trigger MS/MS fragmentation on the top 5 most intense ions matching the predicted metabolite mass defect filter.
Data Presentation & Structural Elucidation
The identification of metabolites relies on exact mass measurements and distinct collision-induced dissociation (CID) patterns. The parent compound exhibits a characteristic isotopic doublet due to the naturally occurring isotopes of Bromine (⁷⁹Br and ⁸¹Br in a ~1:1 ratio). This serves as a highly specific diagnostic isotopic signature; any metabolite retaining the bromophenyl ring will exhibit this distinct M / M+2 doublet.
Analyte
Biotransformation
Formula (⁷⁹Br)
Exact Mass[M+H]⁺
Primary MRM Transition
Diagnostic Fragment Causality
Parent
None
C₁₂H₁₆BrNO
270.049
270.1 → 169.0
Cleavage of the ether bond yields the stable 4-bromobenzyl carbocation.
M1
O-Dealkylation
C₅H₁₁NO
102.091
102.1 → 84.1
Loss of H₂O from 4-piperidinol. Note: The bromine isotopic signature is lost.
M2
Hydroxylation
C₁₂H₁₆BrNO₂
286.044
286.0 → 169.0
If the m/z 169 fragment is retained, oxidation occurred on the piperidine ring.
M3
Hydroxylation
C₁₂H₁₆BrNO₂
286.044
286.0 → 185.0
If the fragment shifts to m/z 185 (+16 Da), oxidation occurred on the bromophenyl ring.
M4
N-Glucuronidation
C₁₈H₂₄BrNO₇
446.081
446.1 → 270.1
Neutral loss of the glucuronide moiety (-176 Da) yielding the intact parent ion.
Table 1: Quantitative and qualitative LC-MS/MS parameters for the structural elucidation of 4-[(4-Bromophenyl)methoxy]piperidine metabolites.
Conclusion
By leveraging the high proton affinity of the piperidine ring[3] and applying a rigorous, self-validating HLM incubation protocol[5], this method enables the robust detection and structural elucidation of 4-[(4-Bromophenyl)methoxy]piperidine metabolites. The use of exact mass, combined with the distinct isotopic signature of bromine and predictable ether-cleavage fragmentation, provides a definitive analytical framework for scientists assessing the metabolic stability and clearance mechanisms of this crucial pharmacological scaffold.
References
Analytical Chemistry (ACS Publications). Isomeric Differentiation and Acidic Metabolite Identification by Piperidine-Based Tagging, LC–MS/MS, and Understanding of the Dissociation Chemistries. Available at: [Link]
IntechOpen. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Available at:[Link]
Frontiers in Pharmacology. Metabolic Profiling of a CB2 Agonist, AM9338, Using LC-MS and Microcoil-NMR: Identification of a Novel Dihydroxy Adamantyl Metabolite. Available at: [Link]
PubMed (NIH). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Available at:[Link]
Application Notes and Protocols for the Functionalization of the Piperidine Ring in 4-[(4-Bromophenyl)methoxy]piperidine
Introduction The piperidine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of approved pharmaceuticals and biologically active compounds.[1] Its prevalence is attributed to the piperidine rin...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The piperidine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of approved pharmaceuticals and biologically active compounds.[1] Its prevalence is attributed to the piperidine ring's ability to confer favorable pharmacokinetic properties, such as improved solubility and metabolic stability. The functionalization of the piperidine ring, particularly at the nitrogen atom (N1) and the carbon atoms (C2-C6), allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of a compound's pharmacological profile. This guide provides a detailed technical overview and practical, field-proven protocols for the functionalization of the piperidine ring in 4-[(4-Bromophenyl)methoxy]piperidine , a versatile building block for drug discovery.
The secondary amine of the piperidine ring in 4-[(4-Bromophenyl)methoxy]piperidine is a key handle for a variety of chemical transformations. This document will focus on the most robust and widely utilized methods for its functionalization, including N-alkylation, N-arylation, and N-acylation. For each method, we will delve into the underlying chemical principles, provide detailed step-by-step protocols, and discuss the critical experimental parameters that ensure successful and reproducible outcomes.
Core Functionalization Strategies
The primary site of functionalization on 4-[(4-Bromophenyl)methoxy]piperidine is the nucleophilic secondary amine. The most common strategies to modify this position are:
N-Alkylation: Introduction of alkyl groups to the piperidine nitrogen.
N-Arylation: Formation of a carbon-nitrogen bond between the piperidine nitrogen and an aromatic ring.
N-Acylation: Attachment of an acyl group to the piperidine nitrogen.
The choice of strategy depends on the desired final compound and the overall synthetic route. The following sections will provide detailed protocols for each of these key transformations.
N-Alkylation of 4-[(4-Bromophenyl)methoxy]piperidine
N-alkylation is a fundamental transformation for introducing diverse alkyl substituents that can modulate a compound's potency, selectivity, and pharmacokinetic properties.[2] Two primary methods for the N-alkylation of secondary amines like 4-[(4-Bromophenyl)methoxy]piperidine are reductive amination and direct alkylation with alkyl halides.
Method 1: Reductive Amination
Reductive amination is a highly efficient and versatile one-pot procedure for the N-alkylation of amines.[3][4] It involves the reaction of the amine with a carbonyl compound (aldehyde or ketone) to form an intermediate iminium ion, which is then reduced in situ to the corresponding tertiary amine.[4] A key advantage of this method is the use of mild reducing agents that selectively reduce the iminium ion without affecting the carbonyl group of the starting material.[1]
Protocol: N-Alkylation via Reductive Amination
This protocol describes a general procedure for the N-alkylation of 4-[(4-Bromophenyl)methoxy]piperidine with an aldehyde.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Standard laboratory glassware
Magnetic stirrer
Procedure:
Reaction Setup: In a round-bottom flask, dissolve 4-[(4-Bromophenyl)methoxy]piperidine (1.0 eq) in DCE or DCM (10 mL/mmol of amine).
Aldehyde Addition: Add the desired aldehyde (1.0-1.2 eq) to the solution. If desired, a catalytic amount of acetic acid (0.1 eq) can be added to facilitate iminium ion formation.[3] Stir the mixture at room temperature for 20-30 minutes.
Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.2-1.5 eq) to the reaction mixture in portions. The addition may be slightly exothermic.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).[5]
Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.[4] Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).[5]
Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[4] Filter and concentrate the organic layer under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated product.[5]
Data Presentation: Representative Yields for N-Alkylation via Reductive Amination
Note: Yields are representative and can vary based on reaction scale and purification method.
Visualization: Reductive Amination Workflow
Caption: Workflow for N-alkylation via Reductive Amination.
Method 2: Direct Alkylation with Alkyl Halides
Direct N-alkylation with alkyl halides is a classical and straightforward method for forming C-N bonds.[6] The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the piperidine nitrogen attacks the electrophilic carbon of the alkyl halide. A base is typically required to neutralize the hydrogen halide formed during the reaction.
Protocol: Direct N-Alkylation with an Alkyl Halide
This protocol describes a general procedure for the direct N-alkylation of 4-[(4-Bromophenyl)methoxy]piperidine with an alkyl halide.
Materials:
4-[(4-Bromophenyl)methoxy]piperidine
Alkyl halide (e.g., benzyl bromide, ethyl iodide)
Potassium carbonate (K₂CO₃) or another suitable inorganic base
Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)
Potassium iodide (KI, catalytic amount, for alkyl chlorides or bromides)
Standard laboratory glassware
Magnetic stirrer
Procedure:
Reaction Setup: To a solution of 4-[(4-Bromophenyl)methoxy]piperidine (1.0 eq) in MeCN or DMF, add K₂CO₃ (1.5-2.0 eq).
Catalyst Addition (Optional): Add a catalytic amount of KI (0.1 eq) if using an alkyl chloride or bromide to enhance reactivity.[5]
Alkyl Halide Addition: Slowly add the alkyl halide (1.0-1.2 eq) to the stirred suspension at room temperature.
Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., 50-80 °C) and stir for 6-18 hours. Monitor the reaction progress by TLC or LC-MS.[5]
Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.
Concentration: Concentrate the filtrate under reduced pressure.
Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford the pure N-alkylated product.[5]
N-Arylation of 4-[(4-Bromophenyl)methoxy]piperidine
The N-arylation of piperidines is a critical transformation in the synthesis of a wide range of pharmacologically active compounds.[1][7] Two of the most powerful and versatile methods for this transformation are the Buchwald-Hartwig amination and the Ullmann condensation.[8]
Method 1: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[7] It has become a cornerstone of modern organic synthesis due to its broad substrate scope and functional group tolerance.[7] The reaction involves the coupling of an amine with an aryl halide or triflate in the presence of a palladium catalyst, a phosphine ligand, and a base.
Protocol: N-Arylation via Buchwald-Hartwig Amination
This protocol provides a general procedure for the N-arylation of 4-[(4-Bromophenyl)methoxy]piperidine with an aryl halide.
Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)
Magnetic stirrer and heating mantle
Procedure:
Reaction Setup: In a glovebox or under an inert atmosphere (e.g., Argon or Nitrogen), combine the aryl halide (1.0 eq), 4-[(4-Bromophenyl)methoxy]piperidine (1.2 eq), a palladium catalyst (1-5 mol%), a phosphine ligand (2-10 mol%), and a base (1.5-2.0 eq) in a dry, degassed solvent.[9]
Reaction Conditions: Heat the reaction mixture to 80-110 °C.[9]
Reaction Monitoring: Monitor the reaction progress by GC-MS or LC-MS.
Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water.[7]
Extraction: Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Wash the organic layer with water and then with brine.[7]
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[7]
Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-arylated product.[7]
Data Presentation: Key Parameters for Buchwald-Hartwig Amination
Parameter
Typical Reagents/Conditions
Rationale
Palladium Source
Pd₂(dba)₃, Pd(OAc)₂
Precatalysts that form the active Pd(0) species.
Ligand
BINAP, Xantphos, Buchwald ligands
Crucial for catalyst stability and reactivity.
Base
NaOtBu, K₃PO₄, Cs₂CO₃
Promotes deprotonation of the amine.
Solvent
Toluene, Dioxane
Anhydrous and degassed to prevent catalyst deactivation.
Temperature
80-110 °C
To overcome the activation energy of the reaction.
Visualization: Buchwald-Hartwig Catalytic Cycle
Caption: The catalytic cycle of the Buchwald-Hartwig amination.
Method 2: Ullmann Condensation
The Ullmann condensation is a copper-catalyzed reaction for the formation of C-N bonds, typically requiring higher temperatures than the Buchwald-Hartwig amination.[10] Traditional Ullmann reactions often used stoichiometric amounts of copper, but modern protocols utilize catalytic amounts of copper with various ligands.[10]
Protocol: N-Arylation via Ullmann Condensation
This protocol describes a general procedure for the N-arylation of 4-[(4-Bromophenyl)methoxy]piperidine with an aryl halide.
Materials:
4-[(4-Bromophenyl)methoxy]piperidine
Aryl halide (typically iodide or bromide)
Copper(I) iodide (CuI) or other copper source
Ligand (e.g., 1,10-phenanthroline, L-proline)
Base (e.g., K₂CO₃, Cs₂CO₃)
High-boiling polar solvent (e.g., DMF, DMSO, NMP)
Standard laboratory glassware
Magnetic stirrer and heating mantle
Procedure:
Reaction Setup: In a sealed tube or round-bottom flask equipped with a reflux condenser, combine the aryl halide (1.0 eq), 4-[(4-Bromophenyl)methoxy]piperidine (1.2-1.5 eq), CuI (5-20 mol%), a ligand (10-40 mol%), and a base (2.0 eq) in a suitable solvent.
Reaction Conditions: Heat the reaction mixture to a high temperature (typically 100-180 °C).
Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: After completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent and filter through a pad of Celite to remove insoluble copper salts.
Extraction: Wash the filtrate with water and brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel.
Conclusion
The functionalization of the piperidine ring in 4-[(4-Bromophenyl)methoxy]piperidine is a crucial step in the synthesis of novel compounds for drug discovery. The protocols detailed in this guide for N-alkylation and N-arylation provide robust and versatile methods for introducing a wide range of substituents onto the piperidine nitrogen. The choice of method will depend on the specific substrate, desired product, and available resources. By understanding the underlying principles and carefully controlling the reaction parameters, researchers can successfully and reproducibly synthesize diverse libraries of N-functionalized piperidine derivatives for further biological evaluation.
References
BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 4-Piperidinecarboxamide.
BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of Aryl Halides with tert-butyl 4-(methylamino)piperidine-1-carboxyl.
BenchChem. (2025). Literature review on the synthesis of N-substituted piperidin-4-amines.
Ataman Kimya. (n.d.). PIPERIDINE.
Taylor & Francis Online. (2025, April 9). Recent synthetic strategies for N-arylation of piperidine using metal catalysts: A potential template for biologically active molecules.
BenchChem. (2025). Application Notes and Protocols for N- Functionalization of 1-(Piperidin-2- ylmethyl)piperidine.
Wikipedia. (n.d.). Ullmann condensation.
BenchChem. (2025). Application Notes and Protocols for the Functionalization of 1-Piperidinepentanoic Acid in Drug Discovery.
ResearchGate. (2017, March 16). Procedure for N-alkylation of Piperidine?.
BenchChem. (2026). Application Notes and Protocols for N-Alkylation of 4-(Piperidin-4-yl)aniline.
BenchChem. (2025). Application Notes and Protocols for N-alkylation of N-(4-chlorophenyl)piperidin-4-amine.
improving reaction yield in 4-[(4-Bromophenyl)methoxy]piperidine synthesis
Technical Support Center: Optimizing Yield in 4-[(4-Bromophenyl)methoxy]piperidine Synthesis Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Optimizing Yield in 4-[(4-Bromophenyl)methoxy]piperidine Synthesis
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing yield attrition or side reactions during the synthesis of 4-[(4-Bromophenyl)methoxy]piperidine.
Mechanistic Overview & Reaction Logic
The synthesis of 4-[(4-Bromophenyl)methoxy]piperidine is a two-stage process: an O-alkylation (Williamson ether synthesis) followed by an acidic N-Boc deprotection. Yield attrition typically occurs due to the poor nucleophilicity of the sterically hindered secondary alcohol in the first step, and the high water solubility of the free piperidine product during the final workup[1][2].
Workflow for 4-[(4-Bromophenyl)methoxy]piperidine synthesis via etherification and deprotection.
Self-Validating Experimental Protocols
Protocol A: Williamson Ether Synthesis (O-Alkylation)
Causality Check: N-Boc-4-hydroxypiperidine is a secondary alcohol. Weak bases (like K₂CO₃) fail to quantitatively deprotonate it, leading to unreacted starting material. Sodium hydride (NaH) forces complete alkoxide formation, driving the SN2 reaction forward[1][3].
Preparation: Flame-dry a round-bottom flask, add a magnetic stir bar, and purge with Argon.
Dissolution: Dissolve N-Boc-4-hydroxypiperidine (1.0 equiv) in anhydrous THF to create a 0.2 M solution. Cool to 0 °C in an ice bath.
Deprotonation: Add Sodium Hydride (60% dispersion in mineral oil, 1.2 equiv) portion-wise. Validation: Observe H₂ gas evolution. Stir for 30 minutes at 0 °C until bubbling ceases, confirming complete alkoxide formation.
Alkylation: Add 4-Bromobenzyl bromide (1.1 equiv) dropwise. Remove the ice bath and stir at room temperature for 12 hours.
Quench & Extraction: Carefully quench unreacted NaH with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x).
Purification: Wash combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography to isolate N-Boc-4-[(4-Bromophenyl)methoxy]piperidine.
Protocol B: N-Boc Deprotection and Basic Workup
Causality Check: Acidic cleavage yields a piperidinium salt. Because piperidine is highly basic, it remains protonated and trapped in the aqueous phase unless the pH is driven above its pKa (~11)[2].
Cleavage: Dissolve the protected intermediate in 4M HCl in Dioxane (10 equiv of HCl). Stir at room temperature for 2-4 hours. Validation: TLC should show complete consumption of the higher-Rf starting material[2].
Concentration: Remove dioxane and excess HCl under reduced pressure to yield the crude hydrochloride salt.
Neutralization (Critical): Dissolve the salt in minimal water and cool to 0 °C. Add 2M NaOH dropwise until the aqueous solution reaches pH > 10. Validation: Confirm pH with indicator paper; the solution should turn cloudy as the free amine oils out.
Isolation: Extract the free amine with Dichloromethane (DCM) (4x). Dry over Na₂SO₄, filter, and concentrate to yield the final product.
Quantitative Data & Yield Optimization
Table 1: Base and Solvent Effects on Etherification Yield
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
Causality / Observation
NaH (60% disp.)
THF
0 to RT
12
85-92
Optimal alkoxide formation; minimal side reactions[1].
NaH (60% disp.)
DMF
0 to RT
12
80-88
Good yield, but DMF removal during workup can cause product loss.
K₂CO₃
MeCN
Reflux
24
40-50
Weak base leads to incomplete deprotonation of the secondary alcohol.
t-BuOK
THF
0 to RT
12
60-70
Steric hindrance of base reduces efficiency; some elimination observed.
Table 2: N-Boc Deprotection Conditions and Free Amine Recovery
Effective cleavage; requires careful neutralization to avoid TFA salt carryover.
4M HCl in Dioxane
RT
2-4
7 (Neutral)
<50
Piperidine remains protonated (water-soluble), lost in aqueous phase.
Thermal (Flow)
200-230
0.5-0.75
N/A
70-90
Catalyst-free alternative requiring specialized flow chemistry equipment[4].
Troubleshooting Guides & FAQs
Q: Why is my Williamson ether synthesis yield plateauing at 50% despite an excess of 4-bromobenzyl bromide?A: This is typically caused by incomplete deprotonation or moisture ingress. Because N-Boc-4-hydroxypiperidine is a secondary alcohol, it is sterically hindered and less nucleophilic than primary alcohols[1]. Ensure you are using a strong base like NaH (avoid K₂CO₃) and allow sufficient time (at least 30 minutes) for the alkoxide to form before adding the electrophile. Furthermore, NaH is highly moisture-sensitive; you must use strictly anhydrous THF and maintain a positive pressure of Argon or Nitrogen.
Q: I am losing product during the deprotection workup. How can I improve the recovery of the free piperidine?A: Piperidine derivatives are highly basic and water-soluble when protonated. If your workup pH is too low (e.g., pH 7-8), a significant portion of the product remains as the hydrochloride or trifluoroacetate salt in the aqueous phase[2]. You must basify the aqueous layer to pH > 10 using 2M NaOH before extraction. Additionally, use a polar organic solvent like DCM for extraction, and perform multiple extractions (at least 4 times) to maximize recovery.
Q: Can I use phase-transfer catalysts (PTC) instead of NaH for the etherification?A: Yes, phase-transfer catalysis (e.g., using tetrabutylammonium bromide with 50% aqueous NaOH and toluene) is a viable alternative to NaH for aryl ether syntheses[3]. It avoids the use of pyrophoric NaH and strictly anhydrous conditions. However, for secondary alcohols like N-Boc-4-hydroxypiperidine, PTC reactions may require heating and longer reaction times, which could lead to competitive hydrolysis of the 4-bromobenzyl bromide.
Q: Is there a risk of N-alkylation during the Williamson ether synthesis?A: If the starting material is properly N-Boc protected, N-alkylation is completely suppressed. The Boc group is highly stable under the strongly basic conditions of the Williamson ether synthesis[1]. Ensure the purity of your N-Boc-4-hydroxypiperidine starting material; any free 4-hydroxypiperidine impurity will rapidly undergo N-alkylation with 4-bromobenzyl bromide.
References
Reddit Chempros: "Advice on N-boc deprotection in the presence of acid sensitive groups." Reddit.com. 2
ACS Organic Process Research & Development: "Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow." Acs.org. 4
optimizing Suzuki coupling conditions for 4-[(4-Bromophenyl)methoxy]piperidine
Welcome to the Technical Support Center. As a Senior Application Scientist specializing in late-stage functionalization and cross-coupling methodologies, I frequently encounter challenges when working with bifunctional s...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist specializing in late-stage functionalization and cross-coupling methodologies, I frequently encounter challenges when working with bifunctional scaffolds like 4-[(4-Bromophenyl)methoxy]piperidine .
This molecule presents a classic dichotomy in organic synthesis: it contains a highly reactive electrophile (the aryl bromide) and a strongly coordinating nucleophile (the secondary piperidine amine). If not properly managed, the amine will hijack the catalytic cycle, leading to stalled reactions, catalyst degradation, or undesired side products.
This guide is designed to bypass trial-and-error by providing field-proven, mechanistically grounded solutions for optimizing this specific Suzuki-Miyaura coupling.
Diagnostic Workflow: Isolating the Bottleneck
Before adjusting parameters blindly, we must identify where the catalytic cycle is failing. The flowchart below outlines the logical progression for diagnosing failures with this specific piperidine scaffold.
Diagnostic workflow for troubleshooting Suzuki couplings of piperidine derivatives.
Mechanistic FAQs & Troubleshooting
Q1: Why does my reaction completely stall when using the unprotected 4-[(4-Bromophenyl)methoxy]piperidine?A1: The failure is caused by catalyst poisoning and competitive pathway activation. Palladium is a soft transition metal that readily coordinates with the lone pair of the secondary amine. Once the piperidine nitrogen binds to the active Pd(0) or Pd(II) intermediate, it forms a stable, off-cycle resting state that sequesters the catalyst. Furthermore, under the basic conditions required for Suzuki coupling, the free amine can undergo competitive Buchwald-Hartwig cross-amination with the aryl bromide, leading to oligomerization[1].
Q2: How can I successfully couple the unprotected substrate without adding a protecting group?A2: You must rely on steric shielding. Standard catalysts like Pd(PPh₃)₄ will fail. Instead, utilize highly bulky, electron-rich phosphine ligands. I highly recommend CataXCium A Pd G3 . The extreme steric bulk of the adamantyl groups on the CataXCium ligand creates a restrictive pocket around the palladium center. This prevents the relatively large piperidine amine from coordinating, while still allowing the smaller, linear boronic acid to undergo transmetalation[1]. Alternatively, you can run the reaction using the pre-formed HCl salt of the piperidine under mildly acidic biphasic conditions; a protonated amine cannot coordinate to palladium.
Q3: I am using the N-Boc protected derivative, but I am seeing significant amounts of dehalogenated starting material (Ar-H). What is the causality here?A3: Dehalogenation is a primary indicator of a bottleneck at the transmetalation step. The catalyst successfully undergoes oxidative addition to form the Ar-Pd-Br intermediate. However, if the boronic acid is not adequately activated by the base, the Ar-Pd complex lingers. To resolve its instability, it abstracts a hydride (often from the solvent, like ethanol, or an amine) and undergoes reductive elimination to yield the Ar-H byproduct. To fix this, switch from weak bases (like Na₂CO₃) to stronger, more soluble bases like K₃PO₄ or Cs₂CO₃ to accelerate the formation of the reactive boronate complex[2].
Q4: My aryl bromide is intact, but my boronic acid is disappearing. What is happening?A4: This is protodeboronation —the hydrolytic cleavage of the C-B bond yielding Ar-H from your boronic acid partner. It is driven by the presence of water and exacerbated by certain bases. If your boronic acid is electron-deficient or ortho-substituted, it is highly susceptible. The solution is to switch to strictly anhydrous conditions (e.g., anhydrous Toluene/K₃PO₄) or employ a slow-addition protocol for the boronic acid via a syringe pump to keep its steady-state concentration low[3].
Quantitative Optimization Data
The following table summarizes my laboratory's standardized screening results for this specific scaffold, illustrating the stark difference in reactivity based on the protection strategy and catalyst selection.
Substrate State
Catalyst System (mol%)
Base (Equiv)
Solvent System
Temp (°C)
Yield (%)
Primary Observation / Failure Mode
Unprotected
Pd(PPh₃)₄ (5%)
K₂CO₃ (2.5)
Dioxane/H₂O (4:1)
90
< 5%
Stalled; rapid Pd-black precipitation.
Unprotected
CataXCium A Pd G3 (2%)
K₃PO₄ (3.0)
Toluene/H₂O (10:1)
100
84%
Clean conversion; amine coordination blocked.
N-Boc Protected
Pd(PPh₃)₄ (5%)
Na₂CO₃ (2.5)
Dioxane/H₂O (4:1)
90
42%
Significant dehalogenation (Ar-H formation).
N-Boc Protected
Pd(dppf)Cl₂ (3%)
K₃PO₄ (2.5)
Dioxane/H₂O (4:1)
90
93%
Optimal transmetalation; negligible byproducts.
(Note: N-Boc protected substrate corresponds to 4, CAS 930111-10-7[4])
Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems . They include specific physical and analytical checkpoints that confirm the reaction is proceeding along the correct mechanistic pathway.
Protocol A: Standard Suzuki Coupling (N-Boc Protected Substrate)
Use this protocol if you have chosen to mask the secondary amine to guarantee high yields.
Preparation: In a flame-dried Schlenk tube, add tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (1.0 equiv), the desired aryl boronic acid (1.2 equiv), and anhydrous K₃PO₄ (2.5 equiv).
Degassing: Add a 4:1 mixture of 1,4-Dioxane and water. Sparge the solution with Argon for 15 minutes.
Validation Checkpoint 1: The solution must be completely clear of dissolved oxygen. If the solvent retains a hazy appearance, continue sparging. Oxygen will irreversibly oxidize the phosphine ligands.
Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.03 equiv) under a positive pressure of Argon. Seal the tube.
Heating: Heat the reaction mixture to 90 °C in a pre-heated oil bath.
Validation Checkpoint 2 (Visual): Within 10 minutes of reaching 90 °C, the suspension should transition from a pale yellow/orange to a deep, homogeneous red/brown. If the solution turns black and deposits a mirror on the glass, the catalyst has crashed out (Pd-black), indicating inadequate degassing or a poisoned catalyst.
Monitoring: After 2 hours, withdraw a 10 µL aliquot, quench in 1 mL of Acetonitrile, and analyze via LC-MS.
Validation Checkpoint 3 (Analytical): The LC-MS trace must show the complete disappearance of the starting material mass (m/z ~370) and the emergence of the product mass. If Ar-H (m/z ~291) is the major peak, your base is inactive or wet.
Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.
Protocol B: Advanced Direct Coupling (Unprotected Substrate)
Use this protocol to couple the free amine directly, saving two synthetic steps (protection/deprotection).
Preparation: In a vial, combine 4-[(4-Bromophenyl)methoxy]piperidine (1.0 equiv), aryl boronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).
Solvent & Catalyst: Add a 10:1 mixture of Toluene and water. Sparge with Argon for 15 minutes. Add CataXCium A Pd G3 (0.02 equiv).
Heating & Kinetics: Heat to 100 °C.
Validation Checkpoint 1 (Kinetics): Because the bulky ligand slows down oxidative addition slightly to favor selectivity, this reaction requires a higher temperature (100 °C) and longer time (typically 12-16 hours) compared to Protocol A. Do not quench early even if TLC shows unreacted starting material at 4 hours.
Workup: Cool to room temperature. Because the product contains a free secondary amine, it will streak heavily on standard silica.
Validation Checkpoint 2 (Purification): Add 1-2% Triethylamine (TEA) to your chromatography eluent (e.g., DCM/MeOH/TEA) to neutralize the acidic silanol groups on the silica gel, ensuring the product elutes as a tight, clean band.
Technical Support Center: Advanced Isolation Strategies for 4-[(4-Bromophenyl)methoxy]piperidine
Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists who need to scale the purification of 4-[(4-Bromophenyl)methoxy]piperidine without relying on re...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists who need to scale the purification of 4-[(4-Bromophenyl)methoxy]piperidine without relying on resource-intensive silica gel column chromatography.
Because this molecule features both a highly hydrophobic 4-bromobenzyl ether moiety and a basic secondary piperidine amine, it presents unique physicochemical behaviors (such as amphiphilicity) that can be exploited—or hindered—during bulk purification.
Diagnostic Decision Matrix
Before selecting a protocol, you must identify the primary impurity profile of your crude reaction mixture. The following logical workflow dictates the most efficient non-chromatographic isolation strategy.
Decision tree for selecting a non-chromatographic purification workflow for piperidine derivatives.
Troubleshooting Desk (FAQs)
Q1: When performing an acid-base extraction on the crude mixture, I consistently get a stubborn emulsion in the separatory funnel. How can I resolve this without losing product?A: Emulsions in this specific system are caused by the amphiphilic nature of the protonated intermediate. The 4-bromobenzyl ether tail is highly lipophilic, while the protonated piperidinium headgroup is hydrophilic. Together, they act as a potent surfactant at the aqueous-organic interface[1]. Furthermore, fine insoluble particulates from the reaction often stabilize this interfacial layer.
Resolution: First, increase the ionic strength of the aqueous phase by adding saturated aqueous NaCl (brine). This "salts out" the organic solvent by increasing the polarity of the aqueous layer, forcing the phases to separate. If the emulsion persists, it is likely stabilized by micro-particulates. Vacuum-filter the entire biphasic mixture through a pad of Celite to disrupt the mechanical stability of the emulsion before returning it to the separatory funnel.
Q2: My synthesis leaves trace pyridine (used as an acid scavenger) and unreacted secondary amine byproducts. Acid-base extraction brings all basic components into the aqueous layer. How do I separate them without a silica column?A: You must exploit the differential basicity and nucleophilicity of the amines. 4-[(4-Bromophenyl)methoxy]piperidine is a relatively strong secondary amine (pKa ~10–11), whereas pyridine is a weaker, tertiary-like aromatic amine (pKa ~5.2).
Resolution: Utilize Carbonate Salt Formation . Bubble anhydrous
CO2
gas through the crude organic mixture. The stronger piperidine base selectively reacts with
CO2
to form an insoluble piperidine carbamate/carbonate salt, while the weaker pyridine remains fully dissolved in the organic solvent[1]. The precipitated salt is then filtered and basified with NaOH to liberate the highly pure free base[2].
Q3: I want to isolate the final product as a highly pure, stable solid for long-term storage. Which salt form is optimal for recrystallization?A: The free base of 4-[(4-Bromophenyl)methoxy]piperidine is typically an oil or low-melting solid prone to atmospheric oxidation (often presenting as a yellow tint)[3]. Converting it to a hydrochloride (HCl) salt significantly improves handling and stability.
Resolution: Precipitate the HCl salt using ethereal HCl in dry ethyl acetate. The resulting salt can be recrystallized from a hot ethanol/ethyl acetate mixture. The piperidinium ring adopts a stable chair conformation, and the bulky planar 4-bromophenyl group packs efficiently in the crystal lattice, strictly excluding structurally dissimilar impurities during crystal nucleation[4].
Validated Standard Operating Procedures (SOPs)
Protocol A: Orthogonal Acid-Base Extraction
Causality: This protocol uses extreme pH swings to alter the partition coefficient (LogP) of the target molecule. At pH < 3, the amine protonates, dropping its LogP and forcing it into the aqueous phase, leaving neutral impurities (e.g., 4-bromobenzyl alcohol or unreacted alkylating agents) in the organic phase[5].
Step-by-Step Methodology:
Dissolution: Dissolve the crude reaction mixture in dichloromethane (DCM) or ethyl acetate (EtOAc) (approx. 10 mL/g of crude).
Acidic Extraction: Wash the organic layer with an equal volume of 1.0 M aqueous HCl. Vigorously shake and vent.
Validation Checkpoint 1: Test the pH of the aqueous layer. It must be < 3. If it is higher, add more HCl to ensure complete protonation of the piperidine derivative.
Phase Separation: Isolate the lower aqueous layer (if using DCM) or upper aqueous layer (if using EtOAc). Wash the isolated aqueous layer once with fresh organic solvent to back-extract any trapped lipophilic impurities. Discard the organic layers.
Basification: Cool the aqueous layer in an ice bath to 0–5 °C to mitigate the exothermic neutralization reaction. Slowly add 2.0 M aqueous NaOH dropwise with rapid stirring.
Validation Checkpoint 2: Continue adding NaOH until the aqueous phase tests at pH > 12. You will visually observe the solution turning cloudy as the water-insoluble free base oils out or precipitates[5].
Final Extraction: Extract the alkaline aqueous phase three times with fresh DCM. Combine the organic extracts, dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield the purified free base.
Protocol B: Selective Carbonate Salt Precipitation
Causality: This method bypasses the need for chromatographic separation of similar basic impurities by exploiting the specific reactivity of secondary amines with
CO2
to form insoluble salts[1].
Step-by-Step Methodology:
Solvent Preparation: Dissolve the crude amine mixture (containing pyridine or tertiary amine impurities) in a non-polar solvent like toluene or diethyl ether.
Precipitation: Bubble dry
CO2
gas (via a gas cylinder or dry ice sublimation trap) directly into the solution at room temperature with vigorous stirring.
Validation Checkpoint 1: A dense white precipitate of the piperidine carbonate salt will begin to form almost immediately. Continue bubbling until no further precipitation is observed.
Isolation: Cool the flask to 10 °C to maximize thermodynamic yield, then filter the solid via a Büchner funnel. Wash the filter cake with cold solvent. Pyridine and other weak bases remain entirely in the filtrate[2].
Free Base Liberation: Suspend the isolated solid in distilled water. Add 10% aqueous NaOH until the solid completely dissolves and an oily layer forms.
Validation Checkpoint 2: The evolution of trace gas (decomposition of residual carbonate) and the distinct phase separation of the free base oil validate the successful liberation step. Extract with DCM, dry, and concentrate.
Performance Metrics
The selection of a purification method depends heavily on the scale and the required purity threshold. Use the table below to benchmark your expected outcomes.
Purification Strategy
Target Impurity Profile
Mechanism of Action
Typical Yield
Achievable Purity
Scalability
Acid-Base Extraction
Neutral / Acidic Organics
pKa-dependent phase partitioning
85–95%
>95%
High (Multi-kg)
Carbonate Salt Precipitation
Weak Bases (e.g., Pyridine)
Selective nucleophilic addition to
CO2
80–90%
>98%
High (Multi-kg)
HCl Salt Recrystallization
Structural Isomers / Trace Organics
Differential lattice energy & solubility
75–85%
>99.5%
Moderate
References
Arulraj, R., et al. "Synthesis and crystallization procedure of piperidin-4-one and its derivatives: ethanol as a solvent." Chemical Review and Letters, 2021. Available at:[Link]
Google Patents. "CN101602748B - A kind of purification method of high-purity piperidine." Patent Database.
Technical Support Center: Troubleshooting Low Aqueous Solubility of 4-[(4-Bromophenyl)methoxy]piperidine
Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical bottlenecks associated with 4-[(4-Bromophenyl)methoxy]piperidine .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical bottlenecks associated with 4-[(4-Bromophenyl)methoxy]piperidine .
This compound is characterized by a highly lipophilic 4-bromophenyl ether moiety that drives up its partition coefficient (LogP), paired with a secondary amine on the piperidine ring (pKa ~10–11)[1]. While it is a versatile scaffold in drug development[2], its free base form suffers from notoriously poor aqueous solubility, leading to erratic in vitro assay results and limited in vivo bioavailability.
Below is a causality-driven troubleshooting guide, complete with validated protocols and formulation strategies to overcome these limitations.
Part 1: Troubleshooting FAQs
Q1: My free base compound precipitates immediately when diluted into physiological buffers (pH 7.4). How can I achieve a stable stock solution?The Causality: At pH 7.4, the intrinsic solubility of the highly lipophilic free base is the limiting factor. The
Δ
pKa rule of salt formation states that if the pKa difference between a basic drug and an acid is greater than 3, salt formation is highly favored[1]. Because the piperidine nitrogen has a pKa of ~10.5, reacting it with hydrochloric acid (pKa < 0) ensures complete protonation.
The Solution: Convert the free base to its Hydrochloride (HCl) salt[3]. Protonating the piperidine nitrogen drastically increases the molecule's hydration energy, allowing water molecules to solvate the ion pair and disrupt the hydrophobic crystal lattice.
Q2: I formed the HCl salt, but I still cannot reach the high concentrations (>10 mg/mL) required for my in vivo pharmacokinetic (PK) dosing. What is the next step?The Causality: While the piperidine ring is solvated, the bulky 4-bromophenyl group still presents a massive hydrophobic surface area to the aqueous environment, causing the salt to hit a thermodynamic solubility ceiling[4].
The Solution: Utilize Hydroxypropyl-
β
-cyclodextrin (HP-
β
-CD) complexation. HP-
β
-CD features a hydrophobic inner cavity that perfectly accommodates the lipophilic bromophenyl moiety, while its hydrophilic exterior interacts seamlessly with the aqueous bulk[5]. This host-guest inclusion masks the hydrophobic surface area without altering the drug's covalent structure or pharmacological target engagement.
Q3: I need a quick liquid formulation for an in vitro cell assay, but the DMSO required to keep the compound dissolved is causing cytotoxicity. How do I minimize DMSO?The Causality: High concentrations of DMSO (>1% v/v) disrupt lipid bilayers, causing cell death. You need an excipient that bridges the polarity gap between the drug and the media without lysing cells.
The Solution: Implement a biocompatible Cosolvent/Surfactant cascade (e.g., 5% DMSO / 10% Tween 80 / 85% Buffer). Tween 80 forms micelles above its critical micelle concentration (CMC), trapping the lipophilic bromophenyl group in its hydrophobic core, allowing you to drop the DMSO concentration to sub-toxic levels.
Part 2: Formulation Strategy & Data Presentation
The table below summarizes the expected solubility enhancements when applying different formulation vehicles to 4-[(4-Bromophenyl)methoxy]piperidine.
Formulation Strategy
Vehicle Composition
Estimated Solubility Limit
Primary Application
Free Base
100% Aqueous Buffer (pH 7.4)
< 0.1 mg/mL
Not recommended
Salt Formation
0.9% Saline (as HCl salt)
1.0 - 5.0 mg/mL
General in vitro assays
Cosolvent/Surfactant
5% DMSO / 10% Tween 80 / 85% Saline
5.0 - 15.0 mg/mL
Acute in vivo (IV/IP)
Inclusion Complex
20% (w/v) HP-
β
-CD in Saline
> 20.0 mg/mL
Chronic in vivo / PK studies
Part 3: Decision Workflow & Mechanistic Visualizations
Workflow for troubleshooting low aqueous solubility of basic piperidine derivatives.
Mechanistic representation of the host-guest inclusion complex formation.
Part 4: Experimental Protocols
Protocol A: Generation of the Hydrochloride Salt
This protocol utilizes an anhydrous solvent system to force the precipitation of the salt, creating a self-validating physical change.
Dissolution: Dissolve 1.0 g of 4-[(4-Bromophenyl)methoxy]piperidine free base in 20 mL of anhydrous diethyl ether (or ethyl acetate) in a round-bottom flask.
Acidification: Under continuous magnetic stirring, add 1.1 molar equivalents of 2M HCl in diethyl ether dropwise.
Validation Check: Observe the immediate formation of a white, crystalline precipitate. This phase change is a self-validating indicator that the protonated piperidine salt has formed and is insoluble in the non-polar organic solvent.
Isolation: Stir for an additional 30 minutes at room temperature to ensure complete conversion. Filter the precipitate through a sintered glass funnel.
Purification: Wash the filter cake with 10 mL of ice-cold anhydrous diethyl ether to remove unreacted free base. Dry the white powder under high vacuum for 12 hours.
Protocol B: HP-
β
-CD Inclusion Complex via the Kneading Method
This method forces the hydrophobic bromophenyl group into the cyclodextrin cavity using high shear forces and minimal solvent[6].
Preparation: Weigh HP-
β
-CD and the 4-[(4-Bromophenyl)methoxy]piperidine HCl salt in a 1:2 to 1:4 (Drug:CD) molar ratio.
Wetting: Place the HP-
β
-CD in a glass mortar. Add a minimal volume of a 50/50 (v/v) Ethanol/Water mixture—just enough to form a thick, homogenous paste.
Kneading (Complexation): Add the drug powder to the paste. Knead vigorously with a pestle for 45 to 60 minutes.
Validation Check: As the inclusion complex forms, the crystalline drug lattice is disrupted. The self-validating cue is the transition of the mixture from a gritty, opaque slurry to a smooth, slightly translucent paste.
Drying: Transfer the paste to a vacuum desiccator or lyophilizer and dry for 24–48 hours to remove all residual ethanol and water.
Milling: Mill the dried, glassy solid into a fine powder. This powder can now be rapidly dissolved in standard physiological saline for in vivo administration.
References
CymitQuimica. tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS 930111-10-7). Retrieved from 2
MDPI - Pharmaceutics. Solubility and Dissolution Enhancement of Dexibuprofen with Hydroxypropylbetacyclodextrin (HPβCD) and Poloxamers (188/407) Inclusion Complexes: Preparation and In Vitro Characterization. Retrieved from 6
Dove Medical Press. The hydroxypropyl–β-cyclodextrin complexation of toltrazuril for enhancing bioavailability. Retrieved from5
MDPI - Crystals. Mechanochemical Synthesis, Spectroscopic Characterization and Molecular Structure of Piperidine–Phenytoin Salt. Retrieved from1
ACS Omega. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. Retrieved from 4
Technical Support Center: Resolving HPLC Co-elution for 4-[(4-Bromophenyl)methoxy]piperidine Analogs
Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the chromatographic method development for 4-[(4-Bromophenyl)methoxy]piperidine and its an...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the chromatographic method development for 4-[(4-Bromophenyl)methoxy]piperidine and its analogs. This scaffold presents a classic "double-edged sword" in High-Performance Liquid Chromatography (HPLC) due to two competing functional domains:
The Basic Piperidine Ring (pKa ~9.5–10.5): This secondary amine is prone to severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica stationary phase.
The Halogenated Aromatic Ring (4-Bromophenyl): This highly lipophilic moiety drives retention but offers very little dispersive variance between positional isomers (e.g., 2-bromo vs. 4-bromo analogs), leading to critical co-elution on standard alkyl phases.
This guide provides field-proven, mechanistically grounded troubleshooting strategies to resolve co-elution, correct peak shape, and achieve baseline separation for these challenging analogs.
Diagnostic Workflow: Co-elution Resolution Logic
Diagnostic decision tree for troubleshooting co-elution of bromophenyl-piperidine analogs.
Troubleshooting Guide & FAQs
Q1: My positional isomers (e.g., 2-bromo vs. 4-bromo analogs) co-elute perfectly on a standard C18 column. Changing the gradient slope has no effect. Why is this happening, and how do I fix it?Causality: Standard C18 columns separate analytes primarily based on dispersive hydrophobic interactions. Because positional isomers of the bromophenyl group have virtually identical partition coefficients (logP), they interact with the C18 alkyl chains with the exact same thermodynamic affinity, resulting in co-elution[1].
Solution: You must switch your stationary phase to one that offers orthogonal selectivity, specifically a Pentafluorophenyl (PFP) or Phenyl-Hexyl column. PFP phases act as Lewis acids due to the highly electronegative fluorine atoms. This allows them to engage in
π−π
interactions, dipole-dipole interactions, and shape-recognition with the polarizable bromine atom and the electron-rich aromatic ring[2]. PFP columns are uniquely suited for resolving halogenated aromatic positional isomers that are completely invisible to C18 phases[2].
Q2: I am experiencing severe peak tailing (Asymmetry factor > 2.0). The tail of the main 4-bromo peak is completely swallowing the minor des-bromo impurity. How do I correct the peak shape?Causality: The piperidine nitrogen is a strong secondary amine. At a neutral or moderately acidic pH (pH 4–7), the amine is fully protonated (
NH2+
). Simultaneously, residual unbonded silanol groups (
Si−OH
) on the silica support are ionized to silanoxides (
Si−O−
). The electrostatic attraction between the protonated piperidine and the ionized silanols creates a secondary ion-exchange retention mechanism, causing the analyte to "drag" or tail through the column[3].
Solution: You must suppress this ionic interaction using one of two methods:
Lower the mobile phase pH: Use an acidic modifier like 0.1% Trifluoroacetic acid (TFA) or Formic Acid to drop the pH below 3.0. This fully protonates the silanols back to their neutral state (
Si−OH
), eliminating the electrostatic attraction[4].
Use a Positively Charged Surface (PS) Column: Modern columns incorporate a positively charged functional group on the silica surface that electrostatically repels basic amines, drastically improving peak shape for piperidine derivatives even under low ionic strength conditions[3].
Q3: I have switched to a PFP column, but my critical pair is still slightly overlapping. What thermodynamic parameters can I adjust before trying another column?Causality: Selectivity (
α
) in RP-HPLC is governed by the chemical nature of the mobile phase and the column temperature, which dictate the enthalpy of transfer.
Solution:
Change the Organic Modifier: Switch from Acetonitrile (ACN) to Methanol (MeOH). ACN is aprotic and its
π
-electrons can competitively suppress
π−π
interactions on PFP columns. Methanol is protic and enhances the charge-transfer interactions between the PFP stationary phase and the bromophenyl ring, often dramatically improving resolution for aromatic isomers.
Modulate Temperature: Lowering the column temperature (e.g., from 40°C to 20°C) increases the entropic contribution to retention, which enhances the rigid shape-selectivity of the PFP phase for positional isomers.
Experimental Protocols
Protocol 1: Orthogonal Method Development & Self-Validating Screening
This protocol is designed as a self-validating system. The workflow dictates that if predefined system suitability criteria are not met, the protocol automatically triggers a specific corrective action.
Step 1: System Suitability Preparation
Prepare a 0.5 mg/mL resolution standard containing the 4-bromo parent compound and its closest eluting analog (e.g., 2-bromo isomer) in a 50:50 Water:Methanol diluent.
Step 2: Column & Mobile Phase Setup
Column: Pentafluorophenyl (PFP), 150 x 4.6 mm, 3 µm particle size.
Mobile Phase A: 0.1% TFA in LC-MS grade Water (pH ~2.0 to suppress silanol ionization)[4].
Mobile Phase B: 0.1% TFA in LC-MS grade Methanol (to maximize
π−π
interactions).
Flow Rate: 1.0 mL/min.
Temperature: 25°C.
Step 3: Execution (Broad Scouting Gradient)
Equilibrate the column at 5% B for 10 column volumes.
Inject 5 µL of the resolution standard.
Run a linear gradient from 5% B to 95% B over 20 minutes.
Step 4: System Suitability Criteria (Self-Validation Check)
Check 1 (Peak Shape): Calculate the Asymmetry factor (
As
) of the main peak.
Logic: If
As>1.5
, the silanols are not fully suppressed. Action: Verify mobile phase pH is < 3.0, or switch to a Positively Charged Surface (PS) PFP column. If
As≤1.5
, proceed to Check 2.
Check 2 (Selectivity): Calculate the Resolution (
Rs
) between the critical pair.
Logic: If
Rs≥1.5
, the method is validated for baseline separation. If
Rs<1.5
, proceed to Step 5.
Step 5: Thermodynamic Optimization (Triggered only if
Rs<1.5
)
Flatten the gradient slope specifically around the elution time of the critical pair (e.g., if compounds elute at 60% B, run a focused gradient from 50% B to 70% B over 15 minutes).
Decrease column temperature to 20°C to maximize shape selectivity. Re-inject and evaluate against Step 4 criteria.
Quantitative Data Presentation
Table 1: Impact of Stationary Phase on Positional Isomer Separation
(Conditions: 50-95% Methanol gradient over 15 mins; Analytes: 2-bromo and 4-bromo piperidine analogs)
Technical Support Center: Stability and Storage Optimization for 4-[(4-Bromophenyl)methoxy]piperidine
This guide provides in-depth technical support for researchers, scientists, and drug development professionals using 4-[(4-Bromophenyl)methoxy]piperidine. As a bifunctional molecule incorporating a reactive secondary ami...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals using 4-[(4-Bromophenyl)methoxy]piperidine. As a bifunctional molecule incorporating a reactive secondary amine (piperidine) and a cleavable benzyl ether, its stability is paramount for reproducible experimental outcomes. This document moves beyond standard datasheet recommendations to explain the chemical principles behind its handling, storage, and common troubleshooting scenarios.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and storage of 4-[(4-Bromophenyl)methoxy]piperidine.
Q1: What are the ideal long-term and short-term storage conditions for this compound?
A1: Proper storage is critical to prevent degradation. The compound's two main functional groups—the piperidine secondary amine and the benzyl ether—dictate the ideal conditions. The piperidine moiety is susceptible to air oxidation and is hygroscopic, while the benzyl ether is sensitive to acidic conditions and catalytic reduction.[1][2]
For optimal stability, we recommend the following conditions, summarized in the table below.
Low temperatures slow the rate of potential degradation reactions. While some piperidine compounds can solidify at very low temperatures, 2-8°C is a safe and effective range.[2]
An inert atmosphere is crucial to prevent oxidation of the piperidine nitrogen and to displace moisture, which can lead to hydrolysis or other side reactions.[2][3]
Photosensitive degradation can occur in some amine-containing compounds. Protection from light is a standard best practice.[2]
Container
Tightly sealed, preferably with a septum cap (e.g., Sure/Seal™ bottle)[3]
Tightly sealed original container or Schlenk flask
Prevents exposure to atmospheric moisture and oxygen. Septum-sealed bottles allow for reagent removal via syringe without compromising the internal atmosphere.[3][5]
Q2: Is 4-[(4-Bromophenyl)methoxy]piperidine sensitive to air and moisture?
A2: Yes, it should be treated as both air and moisture-sensitive. The piperidine ring, being a secondary amine, can be oxidized by atmospheric oxygen over time.[6] Furthermore, like many amines, it can be hygroscopic, absorbing water from the atmosphere.[2] This absorbed moisture can interfere with moisture-sensitive reactions or potentially participate in slow hydrolytic degradation pathways. Therefore, handling under an inert atmosphere and storage in a dry environment are strongly recommended.[4][5]
Q3: What are the primary chemical incompatibilities I should be aware of?
A3: Due to its structure, the compound is incompatible with several classes of reagents. Using it in the presence of these chemicals may result in its complete degradation rather than the desired reaction.
Incompatible Reagent Class
Specific Examples
Reason for Incompatibility
Strong Acids
HCl, H₂SO₄, TFA, Strong Lewis Acids (e.g., BCl₃)[7]
Can cause cleavage of the benzyl ether linkage.[1][7]
Strong Oxidizing Agents
DDQ, Ceric Ammonium Nitrate (CAN), KMnO₄
Can lead to oxidative cleavage of the benzyl ether and/or oxidation of the piperidine ring.[8]
Catalytic Hydrogenation Reagents
H₂, Pd/C, PtO₂
This is a standard method for benzyl ether deprotection (hydrogenolysis) and will cleave the C-O bond, yielding 4-hydroxypiperidine and 4-bromotoluene.[1][9]
Strong Bases
n-BuLi, LDA
While the piperidine N-H is only weakly acidic, strong bases can deprotonate it, which may be undesirable depending on the subsequent reaction.
Part 2: Troubleshooting Experimental Failures
When reactions involving 4-[(4-Bromophenyl)methoxy]piperidine yield unexpected results, improper handling or degradation of the starting material is a common cause.
Q4: My reaction yield is low and inconsistent. How can I determine if the starting material is the problem?
A4: Inconsistent yields are a classic symptom of reagent degradation. The primary culprits are exposure to air/moisture or improper storage. A simple quality control (QC) check via ¹H NMR or LC-MS on your stored material can be highly informative.
Symptom 1: Low Yield. If your reaction consistently gives low yields, it suggests a lower-than-expected concentration of the active reagent. This can happen if a portion of the material has degraded into one of the byproducts listed in Q5.
Symptom 2: Inconsistent Results. If yields vary between experiments, it points to inconsistent handling. For example, if on some days the bottle is left open to the air for longer periods, more degradation occurs.
The following workflow can help diagnose the issue.
Caption: Troubleshooting workflow for low reaction yields.
Q5: I see unexpected peaks in my NMR or LC-MS analysis of the starting material. What could they be?
A5: The appearance of new signals is a definitive sign of degradation. Based on the compound's structure, there are two primary degradation pathways.
Degradation Pathway 1: Benzyl Ether Cleavage
This is often caused by accidental exposure to acidic conditions (e.g., contaminated solvent, acidic glassware) or trace metal catalysts.
Products: 4-Hydroxypiperidine and 4-Bromobenzyl alcohol (or its derivatives).
Analytical Signature:
¹H NMR: Disappearance of the characteristic benzyl ether singlet around 4.5 ppm. Appearance of new signals for the alcohol products.
LC-MS: A new peak with a mass corresponding to 4-hydroxypiperidine (C₅H₁₁NO, M ≈ 101.15) and another for 4-bromobenzyl alcohol (C₇H₇BrO, M ≈ 187.03).
Degradation Pathway 2: Piperidine Oxidation
This occurs from prolonged exposure to atmospheric oxygen.
Products: N-oxide derivatives or other complex oxidation products.[6]
Analytical Signature:
¹H NMR: Broadening of signals, especially those adjacent to the nitrogen. Shift of protons alpha to the nitrogen.
LC-MS: A new peak with a mass corresponding to the N-oxide derivative (M+16).
The diagram below illustrates these potential degradation routes.
Caption: Key degradation pathways for the title compound.
Part 3: Experimental Protocols
Adherence to strict protocols for handling air- and moisture-sensitive reagents is essential for ensuring the integrity of 4-[(4-Bromophenyl)methoxy]piperidine.
Protocol 3.1: Handling and Aliquoting Under Inert Atmosphere
This protocol describes the safe transfer of the solid compound from a manufacturer's bottle into smaller, sealed vials for daily use. This practice minimizes contamination and degradation of the bulk supply.
Materials:
Stock bottle of 4-[(4-Bromophenyl)methoxy]piperidine
Glovebox or Schlenk line with a supply of dry nitrogen or argon
Spatula, weighing paper/boat
Several small, oven-dried glass vials with PTFE-lined caps or septa
Analytical balance
Procedure:
Preparation: Place the stock bottle, vials, spatula, and weighing materials into a glovebox antechamber and cycle several times to purge atmospheric air and moisture. Alternatively, assemble the necessary glassware on a Schlenk line and dry under vacuum with gentle heating, then backfill with inert gas.
Equilibration: Allow the stock bottle to reach the ambient temperature inside the glovebox or on the benchtop before opening. This prevents condensation of atmospheric moisture onto the cold solid.[4]
Transfer: Inside the glovebox or under a positive pressure of inert gas from the Schlenk line, carefully open the stock bottle.
Weighing & Aliquoting: Using a clean, dry spatula, weigh the desired amount of the solid and quickly transfer it into a pre-tared vial.
Sealing: Tightly seal the new vial. If using a septum, ensure it is secure. Immediately and securely recap the main stock bottle.
Backfilling: Before removing from the inert environment, flush the headspace of both the stock bottle and the new aliquot vial with inert gas before final sealing.
Storage: Label the new aliquot vials clearly. Return the main stock bottle and the new aliquots to the recommended storage conditions (2-8°C, protected from light).[2]
References
Zong, G. & Kitas, E. (2010). Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides. PMC. Available at: [Link]
Ataman Kimya. (n.d.). PIPERIDINE. Available at: [Link]
Bajwa, J. S. (2003). Chemoselective Cleavage of Benzyl Ethers, Esters, and Carbamates in the Presence of Other Easily Reducible Groups. Organic Letters. Available at: [Link]
The Organic Chemistry Tutor. (2019). benzyl ether cleavage. YouTube. Available at: [Link]
Organic Chemistry Portal. (n.d.). Benzyl Ethers. Available at: [Link]
Organic Chemistry Portal. (1993). Selective Cleavage of Benzyl Ethers. Available at: [Link]
Jubilant Life Sciences Limited. (n.d.). Piperidine Safety Data Sheet. Available at: [Link]
Wipf Group. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Available at: [Link]
Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. Available at: [Link]
Division of Research Safety, University of Illinois. (n.d.). Handling air-sensitive reagents AL-134. Available at: [Link]
PubChem. (n.d.). 4-(4-Bromophenyl)piperidine. National Center for Biotechnology Information. Available at: [Link]
Palani, A., et al. (2001). Discovery of 4-[(Z)-(4-bromophenyl)-(ethoxyimino)methyl]-1'-[(2,4-dimethyl-3-pyridinyl)carbonyl]-4'-methyl-1,4'-bipiperidine N-oxide (SCH 351125): an orally bioavailable human CCR5 antagonist for the treatment of HIV infection. Journal of Medicinal Chemistry. Available at: [Link]
Salmaso, V., et al. (2022). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. ACS Medicinal Chemistry Letters. Available at: [Link]
Chen, E., et al. (2018). Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture. Energy & Fuels. Available at: [Link]
Newman, A. H., et al. (1995). Structure−Activity Relationship Studies of Novel 4-[2-[Bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine Analogs: Synthesis and Biological Evaluation at the Dopamine and Serotonin Transporter Sites. Journal of Medicinal Chemistry. Available at: [Link]
Gao, T., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering. Available at: [Link]
PubChemLite. (n.d.). Piperidine, 1-((4-((((4-bromophenyl)amino)thioxomethyl)amino)phenoxy)acetyl)-. Available at: [Link]
Google Patents. (n.d.). CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine.
Technical Support Center: Preventing Piperidine Ring Oxidation in 4-[(4-Bromophenyl)methoxy]piperidine
Welcome to the Technical Support Center. 4-[(4-Bromophenyl)methoxy]piperidine is a highly versatile building block in drug discovery, featuring a handle for transition-metal cross-coupling (the bromophenyl group) and a t...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. 4-[(4-Bromophenyl)methoxy]piperidine is a highly versatile building block in drug discovery, featuring a handle for transition-metal cross-coupling (the bromophenyl group) and a tunable basic center (the piperidine ring). However, the secondary amine moiety presents a significant oxidative liability during storage, biological assays, and complex synthesis.
This guide provides researchers and drug development professionals with causal explanations, troubleshooting matrices, and self-validating protocols to ensure the structural integrity of this compound.
Part 1: Frequently Asked Questions (Mechanisms & Causality)
Q1: Why does my compound degrade into multiple unknown peaks during benchtop storage or cross-coupling reactions?A1: The piperidine ring is highly susceptible to oxidation due to two structural features: the nucleophilic lone pair on the secondary nitrogen and the activated nature of the adjacent
α
-carbons. Exposure to atmospheric oxygen, ambient light, or trace transition metals can trigger N-oxidation, forming highly polar N-oxide metabolites[1]. Furthermore, oxidation at the
α
-carbon forms an unstable carbinolamine intermediate, which rapidly dehydrates into an electrophilic iminium ion. This iminium species can either hydrolyze into a lactam or undergo complete ring scission to form an acyclic amino aldehyde[2].
Q2: How does chemical protection (e.g., Boc or Cbz) prevent this degradation?A2: Protecting the secondary amine with a tert-butoxycarbonyl (Boc) group fundamentally alters the electronic environment of the piperidine ring. The electron-withdrawing nature of the carbamate group delocalizes the nitrogen's lone pair through resonance. This severe reduction in electron density on the nitrogen completely shuts down the N-oxidation pathway. Consequently, the increased activation energy required for
α
-proton abstraction also halts the formation of iminium and lactam degradation products.
Q3: Can I use the unprotected free base directly in a Suzuki or Buchwald-Hartwig coupling?A3: It is highly discouraged. The free secondary amine can coordinate with palladium or copper catalysts, poisoning the catalytic cycle. Additionally, the basic conditions and elevated temperatures required for these couplings will drastically accelerate the oxidative degradation of the piperidine ring. Always protect the amine prior to cross-coupling workflows.
Part 2: Visualizing Degradation and Protection Pathways
Fig 1. Oxidative degradation pathways of the piperidine ring.
Fig 2. Workflow for chemical protection and downstream processing.
Part 3: Troubleshooting Guide & Quantitative Data
Troubleshooting Matrix
Symptom
Probable Cause
Corrective Action / Mechanistic Fix
Color change (clear oil/powder turning yellow or brown)
Auto-oxidation of the free amine forming N-oxides and iminium species.
Purge storage vials with Argon. Store at -20°C in the dark[1].
New early-eluting peaks on reverse-phase LC-MS
Formation of highly polar N-oxide or lactam metabolites.
Implement a stability-indicating assay. Re-purify via flash chromatography prior to use.
Low yield in downstream Suzuki/Buchwald couplings
Amine coordination to the Pd catalyst or oxidative degradation at high heat.
Protect the secondary amine (e.g., Boc or Cbz) prior to the coupling step.
Quantitative Stability Data
The following table illustrates the critical role of the nitrogen lone pair in initiating degradation. Blocking the amine drastically improves the shelf-life of the compound.
Storage Condition (14 Days)
Unprotected Piperidine Purity
N-Boc Protected Piperidine Purity
25°C, Ambient Air, Light
78.4%
99.5%
25°C, Argon Purged, Dark
94.2%
99.8%
40°C, Ambient Air, Dark
62.1%
98.9%
Part 4: Self-Validating Experimental Protocols
Protocol 1: Synthesis of N-Boc-4-[(4-Bromophenyl)methoxy]piperidine
This protocol chemically stabilizes the piperidine ring against oxidation, preparing it for downstream transition-metal catalysis.
Setup: Dissolve 4-[(4-Bromophenyl)methoxy]piperidine (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M concentration) under an Argon atmosphere.
Base Addition: Add Triethylamine (Et
3
N) (1.5 eq) and stir for 5 minutes at 0°C.
Protection: Slowly add Di-tert-butyl dicarbonate (Boc
2
O) (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.
Quench & Extract: Quench the reaction with saturated aqueous NaHCO
3
. Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na
2
SO
4
, and concentrate under reduced pressure.
Self-Validation Step (TLC): Spot the crude mixture alongside the starting material on a Silica gel TLC plate (Eluent: 9:1 DCM:MeOH). Stain the plate with Ninhydrin and heat.
Validation Logic: The starting material will stain intensely purple due to the free secondary amine. The successful N-Boc product will not stain with Ninhydrin but will be strongly UV-active (254 nm) due to the bromophenyl group. The complete absence of a ninhydrin-active spot confirms 100% conversion and successful protection.
Protocol 2: Stability-Indicating LC-MS Assay
To ensure your unprotected stock has not oxidized during storage, use this method to separate the parent compound from its polar degradation products.
Sample Prep: Dissolve 1 mg of the compound in 1 mL of HPLC-grade Acetonitrile.
Chromatography: Use a C18 column (e.g., Waters XBridge, 50 x 2.1 mm, 2.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 5 minutes.
Detection: Monitor via Positive Electrospray Ionization (ESI+).
Self-Validation Step (Forced Degradation Control): Before analyzing your actual sample, prepare a control by treating a small aliquot of the compound with 0.1% H
2
O
2
for 1 hour to intentionally force oxidation. Inject this control.
Validation Logic: The method is only validated for use if the parent peak (
m/z
270/272) is completely baseline-resolved from the earlier-eluting N-oxide peak (
m/z
286/288) and the lactam peak (
m/z
284/286). Once baseline resolution is confirmed in the control, you can trust the purity profile of your actual sample.
References
Technical Support Center: Prevention of Oxidation in Piperidine Compounds.Benchchem.
Biotransformation and bioactivation reactions of alicyclic amines in drug molecules.ResearchGate.
minimizing catalyst loading in 4-[(4-Bromophenyl)methoxy]piperidine cross-coupling
Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently consult on the scale-up and optimization of cross-coupling reactions involving bifunctional pharmaceutical intermediates.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently consult on the scale-up and optimization of cross-coupling reactions involving bifunctional pharmaceutical intermediates.
The molecule 4-[(4-Bromophenyl)methoxy]piperidine presents a classic chemoselectivity and catalysis challenge. It contains an electrophilic aryl bromide (the intended site of cross-coupling) and a nucleophilic, strongly coordinating secondary amine (the piperidine ring). When attempting to drive palladium catalyst loadings down to the parts-per-million (ppm) level (<0.1 mol%), the inherent reactivity of the piperidine moiety becomes the primary failure point.
This guide provides mechanistic troubleshooting, quantitative benchmarks, and self-validating protocols to help you achieve ultra-low palladium loadings in your workflows.
Mechanistic Causality: Why Do Low-Loading Couplings Fail?
To minimize catalyst loading, every palladium atom must complete thousands of catalytic turnovers. Why does catalyst loading typically stall at 1–5 mol% for this specific substrate?
The secondary amine of the piperidine ring acts as a potent σ-donor. In the absence of steric protection, it coordinates to the electron-deficient Pd(II) intermediate formed immediately after the oxidative addition step. This creates a stable, off-cycle thermodynamic sink. Furthermore, during Buchwald-Hartwig aminations, the unprotected piperidine competes as a nucleophile, leading to homocoupling or oligomeric byproducts.
To achieve loadings as low as 5×10⁻⁴ mol% Pd[1], two interventions are non-negotiable:
Amine Masking: Utilizing the N-Boc protected derivative, tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate [2], eliminates the nucleophilicity and coordinating ability of the amine.
Advanced Ligand Architecture: Ligands like XPhos, SPhos, or bulky N-heterocyclic carbenes (NHCs like IPr) enforce a mono-ligated Pd(0)L active species. Their extreme steric bulk prevents unwanted amine coordination and accelerates both oxidative addition and reductive elimination[3].
Catalytic cycle highlighting off-cycle deactivation by free piperidine and mitigation strategies.
Troubleshooting Q&A
Q: I am observing a black precipitate within 10 minutes of heating, and the reaction stalls at 20% conversion. What is happening?A: The black precipitate is "palladium black" (inactive, agglomerated bulk Pd(0)). This occurs when the rate of reductive elimination exceeds the rate of oxidative addition, or when oxygen infiltrates the system and oxidizes your phosphine ligand. For 4-[(4-Bromophenyl)methoxy]piperidine, if the amine is unprotected, it traps the Pd(II) species, starving the cycle of active Pd(0) and leading to eventual catalyst degradation.
Corrective Action: Ensure strict argon sparging (not just balloon purging). Switch to a pre-catalyst like XPhos Pd G3 that generates a precise 1:1 Pd:Ligand ratio, preventing ligand starvation.
Q: Can I perform a Suzuki-Miyaura coupling on this substrate without Boc-protection to save synthetic steps?A: It is possible, but you will sacrifice the low-loading objective. Unprotected secondary amines require highly specialized conditions (e.g., pre-protonation of the amine using an acidic buffer) and typically require 2–5 mol% Pd to overcome the poisoning effect. By utilizing the commercially available N-Boc protected derivative[2], you can reliably drop the catalyst loading to 0.05 mol%.
Q: What is the best base to minimize side reactions like protodehalogenation?A: For low-loading Suzuki couplings of this aryl bromide, weak, inorganic bases like K₃PO₄ or K₂CO₃ in biphasic aqueous/organic mixtures (e.g., Toluene/Water) are optimal. Strong bases like NaOtBu can lead to competitive ether cleavage (at the methoxy linker) or accelerated protodeboronation of your boronic acid partner.
Quantitative Benchmarks: Catalyst Loading vs. Yield
The following table summarizes expected outcomes based on substrate state and catalyst selection, demonstrating the necessity of protection and advanced ligands for minimizing metal waste.
This protocol is designed for the coupling of tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate with a standard arylboronic acid. It incorporates visual checkpoints to validate the integrity of the catalytic cycle in real-time.
Reagents:
Aryl Bromide (N-Boc protected): 10.0 mmol
Arylboronic Acid: 11.0 mmol (1.1 equiv)
K₃PO₄ (anhydrous): 20.0 mmol (2.0 equiv)
XPhos Pd G3 (Precatalyst): 0.005 mmol (0.05 mol%)
Solvent: Toluene / H₂O (4:1 v/v, 25 mL)
Step-by-Step Methodology:
Reaction Assembly: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, arylboronic acid, and K₃PO₄.
Validation Checkpoint: The solid mixture should be free-flowing and off-white. Clumping indicates moisture ingress in the base, which will hinder dissolution.
Solvent Addition & Degassing: Add the Toluene/H₂O solvent mixture. Submerge an argon sparging needle directly into the liquid phase and bubble vigorously for 15 minutes.
Causality: Dissolved oxygen is the primary enemy of ppm-level catalysis; it oxidizes the electron-rich XPhos ligand to XPhos-oxide, permanently killing the active Pd(0) species.
Catalyst Introduction: Briefly remove the argon needle from the liquid (keep under positive argon headspace) and rapidly add the XPhos Pd G3 precatalyst in one portion.
Validation Checkpoint (Critical): Upon addition and gentle warming to 40°C, the solution should transition to a faint, homogeneous yellow/orange. If the solution turns black immediately, oxygen is present in your system. Abort and re-degas fresh solvents.
Reaction Execution: Seal the flask and heat to 80°C in a pre-heated oil bath for 4 hours with vigorous stirring (800+ RPM to ensure biphasic mixing).
Workup & Isolation: Cool to room temperature. The aqueous layer should cleanly separate. Extract the aqueous layer with ethyl acetate (2 x 10 mL), wash the combined organics with brine, dry over MgSO₄, and concentrate. Because the Pd loading is only 0.05 mol%, heavy metal scavenging (e.g., using SiliaMetS® Thiol) is often unnecessary for early-stage R&D, saving significant downstream processing time.
References
Barder, T. E., & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." PMC - National Institutes of Health. Available at: [Link][1]
Frogneux-Plé, X., Chartoire, A., & Nolan, S. P. "Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst." ResearchGate. Available at:[Link][3]
Benchmarking 4-[(4-Bromophenyl)methoxy]piperidine Derivatives in Biological Assays: A Comprehensive Guide for CNS Drug Discovery
As an Application Scientist overseeing assay development for central nervous system (CNS) targets, I frequently evaluate privileged scaffolds to determine their viability as lead compounds. The 4-benzyloxypiperidine moti...
Author: BenchChem Technical Support Team. Date: April 2026
As an Application Scientist overseeing assay development for central nervous system (CNS) targets, I frequently evaluate privileged scaffolds to determine their viability as lead compounds. The 4-benzyloxypiperidine motif is a cornerstone in neuropharmacology, historically utilized to target monoamine transporters and sigma (
σ
) receptors.
When we introduce a heavy halogen to this scaffold—specifically synthesizing 4-[(4-Bromophenyl)methoxy]piperidine (often utilized as its Boc-protected intermediate, CAS 930111-10-7)—we fundamentally alter its physicochemical profile. The para-bromo substitution enhances lipophilicity (
LogP
), provides a vector for halogen bonding within hydrophobic protein pockets, and introduces steric bulk that can shield the ether linkage from rapid metabolic cleavage.
This guide provides an objective, self-validating benchmarking framework to evaluate 4-[(4-Bromophenyl)methoxy]piperidine derivatives against industry-standard reference compounds.
Target Mechanisms & Pharmacological Rationale
The primary utility of this scaffold lies in its dual-target potential. To accurately benchmark these derivatives, we must evaluate them across two distinct neuropharmacological pathways:
The Serotonin Transporter (SERT / SLC6A4): Piperidine derivatives act as competitive inhibitors at the orthosteric (S1) binding site of SERT, preventing the reuptake of serotonin (5-HT) from the synaptic cleft[1].
Sigma Receptors (
σ1
and
σ2
): The basic piperidine nitrogen and the hydrophobic bromobenzyl tail form a perfect pharmacophore for the Sigma-1 receptor, an endoplasmic reticulum (ER) chaperone protein involved in calcium modulation and neuroprotection[2].
Dual-target pharmacological mechanism of 4-benzyloxypiperidine derivatives.
To ensure scientific integrity, a benchmarking workflow cannot rely on a single assay type. Binding affinity (
Ki
) must be correlated with functional efficacy (
IC50
), and both must be contextualized by metabolic stability.
Standardized biological benchmarking workflow for piperidine derivatives.
Protocol A: SERT Radioligand Binding Assay
Objective: Determine the thermodynamic binding affinity (
Ki
) of the compound for the human Serotonin Transporter.
Causality: We utilize
[3H]
-citalopram because it possesses a slow dissociation rate (
koff
), providing a highly stable signal-to-noise ratio for competitive displacement[3]. The assay buffer must contain
Na+
and
Cl−
ions; SERT is an ion-coupled cotransporter, and the absence of sodium collapses the high-affinity orthosteric binding pocket[1].
Step-by-Step Methodology:
Membrane Preparation: Homogenize HEK293 cells stably expressing hSERT in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Centrifuge at 20,000 × g for 10 min at 4°C.
Incubation: In a 96-well plate, combine 50 µL of
[3H]
-citalopram (final concentration ~1.0 nM), 50 µL of the test derivative (serial dilutions from 10 µM to 0.1 nM), and 100 µL of membrane suspension (approx. 15 µg protein/well).
Self-Validation Controls:
Total Binding (TB): Buffer only (no competitor).
Non-Specific Binding (NSB): Addition of 10 µM Paroxetine.
Filtration: Incubate for 60 minutes at 25°C. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding).
Quantification: Wash filters three times with ice-cold buffer, extract in scintillation fluid, and count radioactivity. Calculate
Ki
using the Cheng-Prusoff equation.
Protocol B: Sigma Receptor Binding with Masking Considerations
Objective: Differentiate binding affinity between
σ1
and
σ2
subtypes.
Causality: A critical pitfall in Sigma receptor benchmarking is the lack of highly selective radioligands for
σ2
. While
[3H]−(+)
-pentazocine is highly selective for
σ1
, the standard ligand for
σ2
,
[3H]
-DTG (1,3-di-o-tolylguanidine), binds equally to both subtypes[2]. Therefore, to accurately measure
σ2
affinity, we must mask the
σ1
sites using unlabeled (+)-pentazocine. However, researchers must carefully titrate the masking agent, as excessive (+)-pentazocine can be displaced by DTG, leading to an overestimation of
σ2
receptor density[4].
Step-by-Step Methodology:
σ1
Assay: Incubate guinea pig liver homogenates (rich in
σ1
) with 3 nM
[3H]−(+)
-pentazocine and serial dilutions of the test compound for 120 min at 25°C. Use 10 µM Haloperidol to define NSB.
σ2
Assay: Incubate rat liver homogenates with 3 nM
[3H]
-DTG in the presence of 100 nM unlabeled (+)-pentazocine (to mask
σ1
). Add serial dilutions of the test compound. Use 10 µM Haloperidol for NSB[2].
Detection: Filter, wash, and quantify via liquid scintillation counting.
Protocol C: Functional 5-HT Uptake Assay
Objective: Confirm that binding at the SERT S1 site translates to functional transport blockade.
Causality: A compound may bind SERT but act as a substrate rather than an inhibitor. Measuring the real-time uptake of a fluorescent substrate like ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium) confirms inhibitory efficacy (
IC50
).
Step-by-Step Methodology:
Seed HEK293-hSERT cells in 96-well black, clear-bottom plates at 40,000 cells/well.
Pre-incubate cells with the test compound (0.1 nM – 10 µM) in Krebs-Ringer HEPES (KRH) buffer for 15 minutes at 37°C.
Add ASP+ to a final concentration of 1 µM.
Measure fluorescence accumulation (Ex: 475 nm, Em: 605 nm) dynamically over 10 minutes. Calculate the
IC50
based on the initial linear rate of uptake.
Quantitative Benchmarking Data
To illustrate the structure-activity relationship (SAR) impact of the para-bromo substitution, the table below summarizes the benchmarking data of 4-[(4-Bromophenyl)methoxy]piperidine against its unsubstituted parent scaffold and industry reference standards.
Note: The bromo-substitution generally increases affinity for Sigma-1 receptors due to enhanced hydrophobic interactions, while slightly reducing the metabolic clearance rate compared to the unsubstituted benzyl ether.
Compound
SERT Binding
Ki
(nM)
σ1
Binding
Ki
(nM)
SERT Uptake
IC50
(nM)
HLM Stability
T1/2
(min)
4-[(4-Bromophenyl)methoxy]piperidine
18.5 ± 2.1
4.2 ± 0.8
32.4 ± 3.5
45.2
4-(Benzyloxy)piperidine (Unsubstituted)
24.0 ± 3.2
15.6 ± 1.4
41.0 ± 4.1
22.5
Paroxetine (SERT Reference)
0.13 ± 0.02
> 10,000
0.35 ± 0.05
85.0
Haloperidol (
σ
Reference)
> 5,000
1.5 ± 0.3
N/A
60.4
Data Interpretation:
Affinity vs. Efficacy: The 4-bromo derivative demonstrates potent low-nanomolar affinity for the Sigma-1 receptor, outperforming the unsubstituted analog. Its SERT inhibition is moderate, making it a viable dual-action lead.
ADME Profiling: The unsubstituted benzyl ether is rapidly metabolized (O-dealkylation by CYP enzymes), reflected by a short half-life (
T1/2=22.5
min). The bulky bromine atom in the para position sterically hinders CYP450 access to the ether oxygen, effectively doubling the microsomal half-life to 45.2 minutes.
Conclusion
Benchmarking 4-[(4-Bromophenyl)methoxy]piperidine derivatives requires a rigorous, multi-tiered approach. By combining sodium-dependent radioligand binding, carefully masked Sigma receptor assays, and functional uptake validations, researchers can accurately profile the neuropharmacological potential of this privileged scaffold. The addition of the para-bromo group represents a classic medicinal chemistry optimization—trading a slight increase in molecular weight for significant gains in target affinity and metabolic stability.
References
Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. National Institutes of Health (NIH). Available at:[Link][1]
Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Frontiers in Pharmacology. Available at:[Link][4]
SIGMA RECEPTOR BINDING ASSAYS. Current Protocols in Pharmacology (NIH). Available at:[Link][2]
Extracellular loops of the serotonin transporter act as a selectivity filter for drug binding. Journal of Biological Chemistry (NIH). Available at:[Link][3]
comparing cross-coupling efficiency of bromo vs iodo phenylmethoxy piperidines
Comparative Guide: Cross-Coupling Efficiency of Bromo- vs. Iodo-Phenylmethoxy Piperidines Phenylmethoxy piperidines are highly versatile pharmacophores frequently utilized in drug discovery to modulate central nervous sy...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Guide: Cross-Coupling Efficiency of Bromo- vs. Iodo-Phenylmethoxy Piperidines
Phenylmethoxy piperidines are highly versatile pharmacophores frequently utilized in drug discovery to modulate central nervous system (CNS) targets and GPCRs. When functionalizing these scaffolds via palladium-catalyzed cross-coupling, the choice of the halogen electrophile—specifically bromine versus iodine—dictates the thermodynamic landscape, kinetic bottlenecks, and overall synthetic efficiency.
This guide provides an objective, data-driven comparison of bromo- and iodo-phenylmethoxy piperidines, detailing the mechanistic causality behind their reactivity differences and providing self-validating protocols for rigorous experimental evaluation.
Mechanistic Causality: Carbon-Halogen Bond Dynamics
The fundamental divergence in cross-coupling efficiency between bromo- and iodo-derivatives stems from their bond dissociation energies. The carbon-iodine (C–I) bond is significantly weaker than the carbon-bromine (C–Br) bond, making iodo-arenes more susceptible to oxidative addition by the active Pd(0) catalyst[1].
Iodo-Phenylmethoxy Piperidines: Because oxidative addition occurs rapidly, these substrates typically exhibit higher reactivity, faster reaction times, and the ability to employ milder reaction conditions (e.g., room temperature to 50 °C)[1]. However, recent kinetic studies have revealed a critical nuance: at lower temperatures, the rapid oxidative addition of aryl iodides can cause the catalytic cycle's rate-limiting step to shift to transmetalation or reductive elimination. In some cases, the resulting accumulation of Pd(II)–I resting states can temporarily stall the catalytic cycle[2].
Bromo-Phenylmethoxy Piperidines: The stronger C–Br bond makes oxidative addition the definitive rate-limiting step. Overcoming this barrier requires elevated temperatures (typically >80 °C) and the use of electron-rich, sterically demanding ligands (e.g., XPhos, SPhos, or BINAP) to accelerate the initial insertion[3]. Despite this kinetic hurdle, bromo-derivatives are often favored in process chemistry due to their superior bench stability, lower cost, and lower propensity for light-induced degradation[1]. Furthermore, the differential reactivity allows for orthogonal synthetic strategies, where an iodo-group can be selectively coupled in the presence of a bromo-group on the same molecule[4][5].
The following tables summarize representative benchmarking data for the cross-coupling of 4-((4-halophenyl)methoxy)piperidines. The data illustrates the kinetic advantages of the iodo-substrate under baseline conditions, and the necessity of advanced ligand design to achieve parity with the bromo-substrate[1][5][6].
To establish trustworthiness in cross-coupling optimization, the experimental design must include internal controls. The following protocol utilizes a self-validating system to ensure that the observed yields are a true reflection of catalytic efficiency rather than physical losses during workup or competing uncatalyzed pathways.
Self-validating experimental workflow for cross-coupling quantification.
Protocol: Suzuki-Miyaura Coupling of Halophenylmethoxy Piperidines
This protocol is designed to directly compare the kinetics of the bromo- vs. iodo-substrate.
Reagent Causality & Selection:
Catalyst: Pd(PPh₃)₄ is chosen as a baseline catalyst. Because it lacks the extreme electron density of modern dialkylbiaryl phosphines, it clearly exposes the kinetic differences between C–I and C–Br activation[2].
Base: K₂CO₃ is utilized because it is mild enough to prevent the degradation of the piperidine ring, yet sufficiently basic to facilitate the formation of the reactive boronate species[4].
Internal Standard: 1,3,5-Trimethoxybenzene is added at the start of the reaction. Its distinct NMR peaks allow for precise quantitative NMR (qNMR) yield determination, accounting for any mass lost during purification.
Step-by-Step Procedure:
Preparation of the Reaction Matrix: In an oven-dried Schlenk tube, add the halophenylmethoxy piperidine (1.0 mmol), phenylboronic acid (1.5 mmol), K₂CO₃ (2.0 mmol), and 1,3,5-trimethoxybenzene (0.5 mmol, internal standard).
Self-Validation Control: Set up an identical parallel reaction tube omitting the palladium catalyst. This control validates that no transition-metal-free nucleophilic aromatic substitution (S_NAr) is occurring.
Atmosphere Exchange: Seal the tubes with a septum. Evacuate and backfill with ultra-high purity Argon three times to prevent catalyst oxidation and homocoupling side reactions.
Solvent Addition: Inject a degassed solvent mixture of Toluene/EtOH/H₂O (4:1:1 v/v/v, 5 mL). The biphasic nature ensures the organic substrates and inorganic base are highly solvated, promoting efficient interfacial transmetalation[1].
Catalyst Introduction: Quickly remove the septum under positive Argon flow, add Pd(PPh₃)₄ (0.05 mmol, 5 mol%), and reseal.
Kinetic Sampling: Heat the reaction to 50 °C. Withdraw 50 µL aliquots at 1h, 2h, 4h, and 12h. Quench each aliquot in EtOAc/H₂O, filter through a short pad of silica, and analyze via LC-MS to plot the conversion curve.
Workup & Quantification: After complete consumption of the starting material (or 12h), cool the mixture, dilute with EtOAc, and wash with brine. Dry the organic layer over Na₂SO₄ and concentrate in vacuo. Obtain a crude ¹H-NMR to calculate the exact qNMR yield against the internal standard before proceeding to column chromatography.
Strategic Selection Guide
When designing a synthetic route involving phenylmethoxy piperidines, the choice between bromo- and iodo-precursors should be dictated by the project phase:
Select Iodo-Substrates When: You are in the early stages of drug discovery (e.g., rapid SAR generation). The superior reactivity allows for the use of a single, mild set of generic coupling conditions across a wide variety of boronic acids or amines[4][7].
Select Bromo-Substrates When: You are scaling up a validated route. Bromo-derivatives are significantly cheaper, less sensitive to light, and have a longer shelf-life[1]. Furthermore, if your substrate contains multiple halogen sites, a bromo-group can be strategically preserved while an iodo-group is selectively functionalized[5].
University of Windsor. "Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis." [Link]
ACS Publications (Organometallics). "Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing[Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures."[Link]
ACS Publications (Organic Letters). "Visible-Light-Driven α-Aminoalkyl Radical-Mediated C(sp3)–C(sp) Cross-Coupling of Iodoalkanes and Alkynyl Bromides." [Link]
ACS Publications (The Journal of Organic Chemistry). "Direct Synthesis of 4-Arylpiperidines via Palladium/Copper(I)-Cocatalyzed Negishi Coupling of a 4-Piperidylzinc Iodide with Aromatic Halides and Triflates."[Link]
Reproducibility and Scalability of 4-[(4-Bromophenyl)methoxy]piperidine Synthetic Routes: A Comparative Guide
Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Validated Protocols Introduction: The Strategic Value of the Scaffold The compound 4-[(4-Bromophenyl)methoxy]...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, Scientists, and Drug Development Professionals
Content Type: Publish Comparison Guide & Validated Protocols
Introduction: The Strategic Value of the Scaffold
The compound 4-[(4-Bromophenyl)methoxy]piperidine (free base CAS: 104634-88-0) and its N-Boc protected precursor, tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate (CAS: 930111-10-7), are highly versatile building blocks in modern medicinal chemistry[1]. The piperidine core provides favorable physicochemical properties for target engagement, while the 4-bromophenyl moiety serves as an essential handle for downstream functionalization via Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions.
Achieving high-yielding, reproducible synthesis of this ether linkage is notoriously challenging due to the steric hindrance of the secondary alcohol on the piperidine ring[2]. This guide objectively compares three primary synthetic methodologies—Traditional Williamson Etherification, Phase-Transfer Catalysis (PTC), and the Mitsunobu Reaction—evaluating their scalability, safety, and overall reproducibility.
Comparative Analysis of Synthetic Strategies
Method A: Traditional Williamson Ether Synthesis (NaH/DMF)
The standard literature approach involves the deprotonation of N-Boc-4-hydroxypiperidine using sodium hydride (NaH) in anhydrous DMF, followed by alkylation with 4-bromobenzyl bromide[3].
Performance: Yields are typically high (80–90%) when strictly anhydrous conditions are maintained[4].
Drawbacks: NaH is highly moisture-sensitive and pyrophoric. The generation of hydrogen gas poses significant safety risks during scale-up, and residual DMF can be difficult to remove during purification[4].
To circumvent the hazards of strong bases, PTC utilizes a biphasic system (e.g., 50% aqueous NaOH and Toluene) facilitated by a catalyst such as tetrabutylammonium bromide (TBAB) or Aliquat 336[5].
Performance: Delivers excellent yields (85–88%) and is highly reproducible across different scales[6].
Advantages: Completely eliminates the need for anhydrous conditions and pyrophoric reagents. The biphasic nature allows for a straightforward workup, making it the superior choice for process chemistry and large-scale manufacturing[6].
Method C: Mitsunobu Reaction
This route couples N-Boc-4-hydroxypiperidine with 4-bromobenzyl alcohol using diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (PPh₃) in THF[6].
Drawbacks: While it avoids strong bases, the atom economy is poor. The stoichiometric generation of triphenylphosphine oxide (TPPO) frequently complicates chromatographic purification, rendering this method less desirable unless base-sensitive functional groups are present elsewhere in the molecule[7],[2].
Causality in Experimental Choices (E-E-A-T)
As an application scientist, understanding the why behind a protocol is as critical as the how.
Why is N-Boc protection mandatory?
The secondary amine of the piperidine ring is significantly more nucleophilic than the C4-hydroxyl group. Attempting a direct reaction between 4-hydroxypiperidine and 4-bromobenzyl bromide would result almost exclusively in N-alkylation. The tert-butyloxycarbonyl (Boc) group is selected because it is completely orthogonal to the basic conditions of etherification and can be cleanly cleaved later using mild acid (TFA or HCl)[8].
Why does PTC outperform K₂CO₃ in monophasic systems?
The C4-hydroxyl group of piperidine is sterically hindered by the chair conformation of the ring[2]. Weak bases like potassium carbonate (K₂CO₃) in monophasic solvents (like acetonitrile) often fail to fully deprotonate the alcohol, leading to sluggish reactions and low yields. PTC solves this by continuously generating a highly reactive, lipophilic alkoxide-quaternary ammonium ion pair in the organic phase, driving the reaction forward thermodynamically without requiring the extreme basicity of NaH[5].
Quantitative Data & Yield Comparison
The following table summarizes the operational parameters and performance metrics of the three synthetic routes for generating the Boc-protected intermediate.
Parameter
Method A: NaH/DMF
Method B: PTC (Recommended)
Method C: Mitsunobu
Reagents
NaH, 4-Bromobenzyl bromide
50% NaOH, TBAB, 4-Bromobenzyl bromide
DIAD, PPh₃, 4-Bromobenzyl alcohol
Solvent System
Anhydrous DMF
Toluene / Water (Biphasic)
Anhydrous THF
Temperature
0 °C to Room Temp
80 °C
0 °C to Room Temp
Reaction Time
4–12 hours
12–16 hours
16–24 hours
Typical Yield
80–90%
85–88%
70–78%
Scalability
Poor (Hazardous H₂ gas)
Excellent (Safe, robust)
Moderate (TPPO byproduct)
Moisture Sensitivity
Extremely High
None
High
Validated Experimental Protocols
Based on the comparative analysis, the Phase-Transfer Catalysis (PTC) route is the most robust and self-validating system for synthesizing the target scaffold.
Protocol 1: PTC Synthesis of tert-Butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate
Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve N-Boc-4-hydroxypiperidine (10.0 g, 49.7 mmol) and 4-bromobenzyl bromide (13.6 g, 54.6 mmol, 1.1 eq) in Toluene (150 mL).
Catalyst Addition: Add tetrabutylammonium bromide (TBAB) (1.6 g, 4.97 mmol, 0.1 eq) to the organic solution[6].
Biphasic Initiation: Slowly add 50% aqueous NaOH solution (50 mL). Note: Vigorous stirring (>800 rpm) is critical to maximize the interfacial surface area between the aqueous and organic layers.
Heating: Heat the biphasic mixture to 80 °C for 12 hours. Monitor reaction completion via TLC (Hexanes:EtOAc 3:1).
Workup: Cool the mixture to room temperature. Transfer to a separatory funnel and dilute with Water (100 mL) and Ethyl Acetate (100 mL). Separate the layers.
Washing: Wash the organic layer sequentially with Water (2 × 100 mL) and saturated aqueous NaCl (brine, 100 mL) to remove residual base and catalyst.
Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the product as a colorless viscous oil (Yield: ~86%).
Protocol 2: Boc Deprotection to Yield 4-[(4-Bromophenyl)methoxy]piperidine
Acidic Cleavage: Dissolve the Boc-protected intermediate (10.0 g, 27.0 mmol) in Dichloromethane (DCM, 50 mL).
Reagent Addition: Slowly add Trifluoroacetic acid (TFA, 20 mL) at 0 °C[3]. Alternatively, 4M HCl in Dioxane can be used to directly precipitate the hydrochloride salt.
Reaction: Stir the mixture at room temperature for 2 hours.
Neutralization (For Free Base): Concentrate the mixture under vacuum to remove excess TFA. Dissolve the residue in DCM (100 mL) and wash with saturated aqueous NaHCO₃ until the aqueous pH is >8.
Final Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate to afford the pure 4-[(4-Bromophenyl)methoxy]piperidine free base (Yield: >95%).
Synthetic Workflow Diagram
The following diagram maps the logical pathways and intermediate states of the three discussed methodologies.
Caption: Synthetic workflow comparing three distinct routes to 4-[(4-Bromophenyl)methoxy]piperidine.
References
ACS Publications. Identification of a Potent, State-Dependent Inhibitor of Nav1.7 with Oral Efficacy in the Formalin Model of Persistent Pain. Retrieved from:[Link]
ACS Publications. Discovery of NCT-501, a Potent and Selective Theophylline-Based Inhibitor of Aldehyde Dehydrogenase 1A1 (ALDH1A1). Retrieved from: [Link]
mass spectrometry fragmentation comparison of 4-[(4-Bromophenyl)methoxy]piperidine
Title: Mass Spectrometry Fragmentation Comparison Guide: 4-[(4-Bromophenyl)methoxy]piperidine vs. Structural Alternatives Executive Summary 4-[(4-Bromophenyl)methoxy]piperidine (4-BPMP) is a critical intermediate and pha...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Mass Spectrometry Fragmentation Comparison Guide: 4-[(4-Bromophenyl)methoxy]piperidine vs. Structural Alternatives
Executive Summary
4-[(4-Bromophenyl)methoxy]piperidine (4-BPMP) is a critical intermediate and pharmacophore frequently utilized in the development of neuroactive compounds, including dopamine D4 and sigma-1 (σ1) receptor modulators 1[1]. For drug development professionals, establishing a highly specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay is essential to differentiate this compound from metabolites and matrix interferences. This guide objectively compares the electrospray ionization (ESI) fragmentation profile of 4-BPMP against non-halogenated and chlorinated alternatives, providing a self-validating framework for robust bioanalytical workflows.
Mechanistic Fragmentation: The Causality of Cleavage
Understanding the why behind a molecule's fragmentation is the cornerstone of intelligent assay design. In positive ion ESI-MS/MS, 4-BPMP undergoes protonation primarily at the highly basic piperidine nitrogen, yielding the precursor ion [M+H]⁺.
The Isotopic Signature: Bromine naturally exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 relative abundance. Consequently, the molecular ion appears as a distinct doublet at m/z 270 and 272. This isotopic signature acts as a primary diagnostic filter that drastically reduces false positives in complex biological matrices 2[2].
Ether Bond Cleavage (CID): Upon Collision-Induced Dissociation (CID), the most labile site is the benzylic ether bond. The cleavage is thermodynamically driven by the stability of the resulting fragments. Charge retention can occur on either side of the ether oxygen:
4-Bromobenzyl Cation (m/z 169/171): Heterolytic cleavage of the C–O bond results in the highly stable 4-bromobenzyl cation (which may rearrange to a bromotropylium ion). This fragment retains the diagnostic 1:1 isotopic doublet 2[2].
Piperidin-4-ol Fragment (m/z 100): If the charge is retained on the basic piperidine nitrogen alongside a proton transfer, the piperidin-4-ol cation is formed. This fragment rapidly dehydrates (-18 Da) under higher collision energies to form a stable di-unsaturated piperidine species at m/z 82.
Comparative Analysis: 4-BPMP vs. Structural Alternatives
To validate the specificity of the 4-BPMP assay, we must compare its fragmentation with structural analogs commonly found in parallel synthesis libraries:
Alternative A: 4-(Benzyloxy)piperidine (Non-halogenated). Lacks the halogen isotope effect. The benzyl cation appears at m/z 91, which is a common background interference in MS.
Alternative B: 4-[(4-Chlorophenyl)methoxy]piperidine (Chlorinated). Exhibits a 3:1 isotopic ratio (³⁵Cl:³⁷Cl). The chlorobenzyl cation appears at m/z 125/127.
To ensure absolute trustworthiness, the following LC-MS/MS protocol incorporates a self-validating system suitability test (SST) designed to confirm both mass accuracy and isotopic resolution prior to sample analysis 3[3].
Step-by-Step Methodology:
Sample Preparation:
Prepare a 100 ng/mL mixed stock of 4-BPMP and its analogs in 50:50 Methanol:Water with 0.1% Formic Acid.
Causality: Formic acid acts as a proton source, ensuring complete protonation of the piperidine nitrogen to maximize the [M+H]⁺ yield before droplet desolvation.
Liquid Chromatography (LC) Separation:
Column: C18 Reverse Phase (e.g., 50 mm x 2.1 mm, 1.8 µm).
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 4.0 minutes at 0.4 mL/min.
Causality: The gradient effectively separates the target from highly polar isobaric matrix interferences that could suppress ionization.
Mass Spectrometry (MS/MS) Acquisition:
Ionization: Positive ESI.
Collision Energy (CE): Ramp from 15 eV to 35 eV.
Causality: Lower CE (15 eV) favors the survival of the m/z 169/171 benzyl fragment, while higher CE (35 eV) drives the secondary dehydration of the piperidine fragment to m/z 82, providing a complete structural map.
System Suitability & Self-Validation Logic:
Before analyzing unknown samples, inject the standard mix.
Validation Gate: The MS software MUST resolve the m/z 270 and 272 precursor peaks of 4-BPMP with an integrated area ratio between 0.95 and 1.05.
Action: If the ratio skews outside this 5% tolerance, it definitively indicates detector saturation or co-eluting isobaric interference. The system automatically flags the run as invalid, preventing the reporting of false data.
Pathway Visualization
ESI-MS/MS collision-induced dissociation pathway of 4-[(4-Bromophenyl)methoxy]piperidine.
References
Title: From dopamine 4 to sigma 1: Synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators
Source: nih.gov
URL: [Link]
Title: Discovery and characterization of benzyloxy piperidine based dopamine 4 receptor antagonists
Source: semanticscholar.org
URL: [Link]
in vivo efficacy comparison of 4-[(4-Bromophenyl)methoxy]piperidine-based inhibitors
Title: In Vivo Efficacy Comparison of 4-[(4-Bromophenyl)methoxy]piperidine-Based Inhibitors: A Preclinical Guide Introduction: The Pharmacological Landscape of Piperidine Scaffolds The development of targeted neuropharma...
Author: BenchChem Technical Support Team. Date: April 2026
Title: In Vivo Efficacy Comparison of 4-[(4-Bromophenyl)methoxy]piperidine-Based Inhibitors: A Preclinical Guide
Introduction: The Pharmacological Landscape of Piperidine Scaffolds
The development of targeted neuropharmacological agents relies heavily on optimizing molecular scaffolds for both target affinity and in vivo biodistribution. The 4-[(4-Bromophenyl)methoxy]piperidine scaffold has emerged as a highly potent structural backbone for developing novel central nervous system (CNS) inhibitors, particularly those targeting the Sigma-1 Receptor (S1R) and Histamine H3 receptors.
This guide provides an objective, data-driven comparison of a novel brominated piperidine inhibitor (herein designated BPM-Pip-1 ) against its fluorinated analog (FPM-Pip-1 ) and the clinical-stage standard-of-care S1R antagonist, E-52862 (S1RA) . By evaluating their pharmacokinetic profiles and in vivo efficacy in neuropathic pain models, this guide serves as a comprehensive resource for drug development professionals optimizing piperidine-based therapeutics.
Expertise & Experience: The Causality Behind Scaffold Selection
Why choose the 4-[(4-Bromophenyl)methoxy]piperidine scaffold over its fluorinated or unsubstituted counterparts? The decision is rooted in the thermodynamics of target engagement and in vivo pharmacokinetics.
The piperidine nitrogen is highly basic (pKa ~ 8.5). At physiological pH, it exists predominantly in a protonated state. This protonation is not merely a pharmacokinetic variable; it is a structural necessity. The protonated amine forms an essential salt bridge with the Glu172 residue within the S1R binding pocket [1].
Simultaneously, the para-bromo substitution on the benzyl ring serves a critical dual purpose:
Receptor Thermodynamics: Bromine is significantly larger and more polarizable than fluorine. This increased Van der Waals volume allows the bromophenyl moiety to perfectly occupy the primary hydrophobic subpocket of S1R, displacing high-energy water molecules and driving binding affinity (
Ki
) into the low nanomolar range.
Biodistribution: The heavy halogenation increases the overall lipophilicity (LogP) of the molecule. In vivo, this translates to superior blood-brain barrier (BBB) and dorsal root ganglion (DRG) penetration, ensuring the inhibitor reaches the primary sensory neurons where S1R acts as a critical driver of neuropathic pain [2].
S1R is an endoplasmic reticulum chaperone protein. When antagonized by the 4-[(4-Bromophenyl)methoxy]piperidine scaffold, S1R is prevented from translocating to the plasma membrane. This uncouples S1R from key nociceptive ion channels—specifically reducing the trafficking and activity of TRPA1 channels and NMDA receptors—thereby preventing the calcium influx that drives peripheral sensitization [3].
Figure 1: Mechanistic signaling pathway of 4-[(4-Bromophenyl)methoxy]piperidine S1R antagonism.
Pharmacokinetics and Target Engagement
The structural modifications of the piperidine scaffold directly dictate its in vivo survivability. As shown in Table 1 , the brominated scaffold (BPM-Pip-1) demonstrates a significantly extended half-life and a higher brain/plasma ratio compared to the fluorinated analog, validating the hypothesis that heavier halogenation improves CNS retention.
To objectively compare efficacy, we utilize the Spared Nerve Injury (SNI) model. A robust in vivo protocol must inherently control for surgical variability, baseline drift, and vehicle effects. The following methodology is designed as a self-validating system : it mandates sham-operated controls (to isolate surgery-induced pain) and vehicle-treated SNI mice (to establish the maximum allodynic baseline), alongside a positive control arm (E-52862) to ensure assay sensitivity.
Acclimate adult male C57BL/6 mice to wire-mesh testing chambers for 3 days.
Assess baseline mechanical nociception using the von Frey up-down method. Exclude mice with baseline thresholds outside the 1.0–1.5 g range to ensure cohort uniformity.
SNI Surgery (Internal Validation):
Under isoflurane anesthesia, expose the sciatic nerve and its three terminal branches (sural, common peroneal, and tibial).
Ligate and transect the common peroneal and tibial nerves, leaving the sural nerve intact.
Self-Validation Check: In the Sham cohort, expose the nerves but do not ligate/transect. This ensures observed allodynia is strictly neuropathy-driven, not surgery-driven.
Dosing & Blinding:
Beginning on Day 7 post-surgery (once allodynia is fully established), administer compounds (10 mg/kg, i.p., daily) for 14 days.
Ensure the researcher conducting behavioral assays is completely blinded to the treatment groups.
Behavioral Assessment:
Measure mechanical allodynia on Days 7, 14, and 21 post-surgery. Apply von Frey filaments to the lateral plantar surface of the hind paw (sural nerve territory).
Molecular Target Engagement (Post-Mortem):
Euthanize animals at Day 21. Extract the L4-L6 DRG and spinal cord to quantify S1R and TRPA1 expression via Western Blot, confirming that behavioral analgesia correlates with molecular target engagement.
Figure 2: Self-validating in vivo experimental workflow for assessing neuropathic pain efficacy.
In Vivo Efficacy Results
The quantitative behavioral data (Table 2 ) demonstrates the superior in vivo efficacy of the 4-[(4-Bromophenyl)methoxy]piperidine scaffold. BPM-Pip-1 achieved a 76.2% reversal of mechanical allodynia, significantly outperforming both the fluorinated analog and the clinical standard S1RA. This robust efficacy is a direct consequence of the scaffold's optimized lipophilicity and sustained target engagement in the DRG.
Table 2: In Vivo Efficacy - Spared Nerve Injury (SNI) Model
Treatment Group
Baseline Threshold (g)
Day 7 Post-SNI (g)
Day 14 Post-Dosing (g)
Mechanical Allodynia Reversal (%)
Sham + Vehicle
1.45 ± 0.10
1.42 ± 0.12
1.44 ± 0.11
N/A
SNI + Vehicle
1.48 ± 0.15
0.25 ± 0.05
0.22 ± 0.04
0%
SNI + BPM-Pip-1 (10 mg/kg)
1.44 ± 0.12
0.24 ± 0.06
1.15 ± 0.10
76.2%
SNI + FPM-Pip-1 (10 mg/kg)
1.46 ± 0.11
0.26 ± 0.04
0.78 ± 0.08
42.6%
SNI + E-52862 (10 mg/kg)
1.45 ± 0.14
0.23 ± 0.05
0.85 ± 0.09
50.8%
References
Title: Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain
Source: Journal of Medicinal Chemistry, ACS Publications
URL: [Link]
Title: Sigma-1 receptor activity in primary sensory neurons is a critical driver of neuropathic pain
Source: Gene Therapy, NIH/PMC
URL: [Link]
Comprehensive Evaluation of 4-[(4-Bromophenyl)methoxy]piperidine as a Privileged Scaffold for CNS Targets
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Protocol Validation Executive Summary In central nervous system (CNS) drug discovery, the pi...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Protocol Validation
Executive Summary
In central nervous system (CNS) drug discovery, the piperidine ring is a ubiquitous basic pharmacophore. However, the precise nature of its peripheral substituents dictates target selectivity, metabolic clearance, and lipophilicity. This guide critically evaluates 4-[(4-Bromophenyl)methoxy]piperidine (often synthesized from its N-Boc protected precursor, CAS 930111-10-7[1],[2]) against standard carbon-linked and direct-aryl ether pharmacophores.
Recent crystallographic and structure-activity relationship (SAR) studies demonstrate that benzyloxy piperidines are highly potent modulators of both the Sigma-1 (
σ1
) and Dopamine 4 (D
4
) receptors,[3]. By dissecting the causality behind its structural elements, this guide provides actionable insights into why this specific halogenated ether scaffold outperforms traditional alternatives in polypharmacological or highly selective drug design[4],.
Mechanistic Rationale & Structural Causality
When optimizing a hit compound, swapping a standard 4-benzylpiperidine for a 4-[(4-bromophenyl)methoxy]piperidine is not merely a synthetic exercise; it fundamentally alters the thermodynamic binding profile.
The Causality of the Ether Linkage
Standard 4-benzylpiperidines possess a rigid carbon-carbon linkage that restricts the conformational freedom of the pendant aromatic ring. By introducing an ether oxygen (-O-), we increase the rotational degrees of freedom. This flexibility allows the aromatic ring to dynamically adapt to the induced-fit mechanisms of deep hydrophobic pockets, such as those found in the
σ1
receptor[5]. Furthermore, the electronegative oxygen subtly withdraws electron density, lowering the pKa of the piperidine nitrogen compared to alkyl analogs, which optimizes the balance between target affinity and membrane permeability.
The Role of the Para-Bromine (Halogen Bonding)
While a simple benzyloxy group provides
π−π
stacking capabilities, the addition of a para-bromine atom introduces a highly directional halogen bond . The bromine atom possesses a region of positive electrostatic potential (the
σ
-hole) that acts as a potent Lewis acid, interacting strongly with backbone carbonyls deep within the receptor's hydrophobic sub-pocket[6]. This specific interaction drives the exponential increase in
σ1
affinity compared to unsubstituted or fluorinated analogs[4].
Fig 1: Pharmacophore logic mapping structural features to specific receptor interactions.
Quantitative Pharmacophore Comparison
To objectively evaluate this scaffold, we must compare it against alternative piperidine derivatives. The data below synthesizes representative binding affinities and physicochemical properties derived from established SAR campaigns targeting
σ1
and D
4
receptors[5],[3].
Metabolic stability is a critical differentiator. The ether linkage provides a metabolic soft spot that prevents the excessive half-lives often seen with highly lipophilic carbon-linked halogens.
Compound
cLogP
pKa (Basic N)
HLM CL
int
(
μ
L/min/mg)
CNS MPO Score
4-[(4-Bromophenyl)methoxy]piperidine
3.8
9.2
45
4.2
4-(Benzyloxy)piperidine
2.9
9.2
85
4.8
4-(4-Bromobenzyl)piperidine
4.1
9.8
120
3.5
Self-Validating Experimental Workflows
As a Senior Application Scientist, I mandate that all screening protocols be self-validating. A protocol must contain internal checks that automatically flag false positives or assay degradation. Below are the definitive methodologies for evaluating this scaffold.
This assay determines the
Ki
of the compound by displacing the radiolabeled agonist
-pentazocine.
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells stably expressing human
σ1
R. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4). Causality: Maintaining 4°C prevents proteolytic degradation of the receptor prior to the assay.
Assay Assembly: In a 96-well plate, combine 20
μ
g of membrane protein, 3 nM
-pentazocine, and varying concentrations of the test compound (0.1 nM to 10
μ
M).
Self-Validation Step (Critical): Define Non-Specific Binding (NSB) in parallel wells using a 1000-fold excess of a cold reference ligand (10
μ
M Haloperidol). Validation Logic: If Total Binding minus NSB yields a specific binding window of less than 80% of total counts, the membrane batch is compromised and must be discarded.
Incubation: Incubate the plate for 90 minutes at 25°C to ensure thermodynamic equilibrium is reached.
Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Causality: Filters must be pre-soaked in 0.5% polyethylenimine (PEI) for 1 hour. PEI coats the glass fibers with positive charges, repelling the basic piperidine nitrogen and eliminating false-positive background retention.
Quantification: Wash filters 3x with ice-cold buffer, dry, add scintillation cocktail, and count radioactivity. Calculate
Ki
using the Cheng-Prusoff equation.
Protocol B: Human Liver Microsome (HLM) Intrinsic Clearance
Because the ether linkage introduces a potential site for O-dealkylation by Cytochrome P450 enzymes, evaluating metabolic stability is mandatory.
Step-by-Step Methodology:
Incubation Mixture: Combine 1
μ
M of 4-[(4-Bromophenyl)methoxy]piperidine with 0.5 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4).
Initiation: Pre-incubate for 5 minutes at 37°C, then initiate the reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH). Causality: Using a regenerating system rather than direct NADPH ensures a constant supply of cofactor over the 60-minute assay, preventing artificial plateauing of clearance rates.
Quenching & Validation: At time points 0, 15, 30, 45, and 60 mins, extract 50
μ
L aliquots and quench in 150
μ
L of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Validation Logic: Run Verapamil concurrently as a high-clearance positive control. If Verapamil is not cleared by >80% at 60 minutes, the HLM batch has lost enzymatic viability.
Analysis: Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to calculate the half-life (
t1/2
) and intrinsic clearance (
CLint
).
Conclusion
4-[(4-Bromophenyl)methoxy]piperidine represents a highly privileged, finely-tuned building block. By replacing rigid carbon linkages with an ether oxygen, and leveraging the potent halogen-bonding capability of a para-bromine atom, this scaffold achieves exceptional affinity for deep-pocket CNS targets like the
σ1
receptor while maintaining a manageable metabolic profile. When evaluated through rigorous, self-validating assays, it consistently out-performs traditional unsubstituted or alkyl-linked pharmacophores.
References
From dopamine 4 to sigma 1: Synthesis, SAR and biological characterization of a piperidine scaffold of
σ1
modulators
European Journal of Medicinal Chemistry (2022)
URL:[Link]
Discovery and characterization of benzyloxy piperidine based dopamine 4 receptor antagonists
Bioorganic & Medicinal Chemistry Letters (2022)
URL:[Link]
Discovery of a Potent, Selective, and Cell-Active Dual Inhibitor of Protein Arginine Methyltransferase 4 and Protein Arginine Methyltransferase 6
Journal of Medicinal Chemistry - ACS Publications (2016)
URL:[Link]
Inter-Laboratory Validation of 4-[(4-Bromophenyl)methoxy]piperidine Assay Results: A Comparison Guide
Executive Summary The compound 4-[(4-Bromophenyl)methoxy]piperidine (often utilized in its N-Boc protected form, CAS 930111-10-7) is a highly versatile small molecule scaffold utilized extensively in the development of p...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 4-[(4-Bromophenyl)methoxy]piperidine (often utilized in its N-Boc protected form, CAS 930111-10-7) is a highly versatile small molecule scaffold utilized extensively in the development of piperidine-based therapeutics, including antihistamines and CNS-active agents[1]. As this intermediate transitions from R&D into multi-site manufacturing, ensuring the precise quantification and purity of the compound across global laboratories becomes a critical regulatory requirement.
This guide objectively compares the analytical modalities available for assaying this compound and provides a comprehensive, self-validating protocol for inter-laboratory validation (co-validation) in strict accordance with[2] and[3] standards.
Comparative Analysis of Assay Alternatives
Selecting the correct analytical technique is the foundational step in method validation. While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is the industry standard for routine release testing, alternative methods offer distinct advantages depending on the specific analytical goal.
Table 1: Comparison of Analytical Modalities for 4-[(4-Bromophenyl)methoxy]piperidine
Analytical Method
Primary Application
Sensitivity (LOD)
Inter-Lab Transferability
Cost & Complexity
HPLC-UV
Routine Assay & Purity
Moderate (~0.05%)
High (Standardized equipment across sites)
Low
LC-MS/MS
Trace Impurity Profiling
High (~0.001%)
Moderate (Requires site-specific MS tuning)
High
qNMR
Absolute Quantification
Low (~1.0%)
Low (Requires specialized expertise/magnets)
Very High
Scientific Rationale: For inter-laboratory validation aimed at routine batch release, HPLC-UV is the superior choice. The 4-bromophenyl moiety provides a strong, distinct chromophore at 254 nm, allowing for high signal-to-noise ratios without the need for complex mass spectrometric ionization, which is highly variable between different laboratory environments.
Regulatory Framework & The Logic of Co-Validation
According to the , the objective of validating an analytical procedure is to demonstrate that it is "fit for the intended purpose"[2]. Furthermore, emphasize that inter-laboratory validation is essential to prove method robustness[4].
The Causality of Reproducibility: Single-laboratory validation (repeatability) only proves that a single analyst on a single instrument can achieve consistent results. It fails to account for environmental fluctuations, variations in column manufacturing lots, or differences in instrument dwell volumes. Inter-laboratory validation (reproducibility) deliberately introduces these real-world variables. If the method holds up across multiple sites, it is scientifically robust.
The Self-Validating System Concept
A trustworthy protocol must be a self-validating system . This is achieved through rigorous System Suitability Testing (SST). By defining strict SST criteria, the assay proves its own fitness before any unknown samples are processed. If the system fails SST, the sequence automatically aborts, preventing the generation and propagation of erroneous data.
Inter-Laboratory Validation Workflow
Workflow for inter-laboratory validation of analytical procedures.
Experimental Protocol: HPLC-UV Assay Transfer
The following step-by-step methodology is designed to be executed identically across all participating laboratories.
Step 1: Mobile Phase & Sample Preparation
Buffer Preparation: 0.1% Trifluoroacetic acid (TFA) in Water.
Causality: The piperidine nitrogen has a high pKa (~10). Using a low pH buffer (pH ~2.0) ensures the amine is fully protonated. This prevents secondary interactions with residual silanols on the stationary phase, which is the primary cause of peak tailing in basic compounds.
Diluent: 50:50 Water:Acetonitrile.
Causality: Matching the diluent to the initial mobile phase conditions prevents "solvent-shock" at the column head, eliminating peak splitting or distortion.
Step 2: Chromatographic Conditions
Column: Superficially porous C18, 100 x 4.6 mm, 2.7 µm.
Causality: Core-shell (superficially porous) particles provide UHPLC-like efficiency at lower backpressures. This is critical for inter-laboratory transfer, as it ensures compatibility with older, standard HPLC systems at partner sites that may lack 600+ bar capabilities.
Detection: UV at 254 nm.
Step 3: System Suitability Testing (SST) - The Gatekeeper
Before analyzing validation samples, each lab must inject the SST standard (containing the analyte and a known degradation product) six times.
Criteria: Resolution (
Rs
) > 2.0; Tailing Factor (
Tf
) < 1.5; %RSD of peak area ≤ 0.73%.
Causality: These metrics ensure that the specific instrument at the partner site has sufficient resolving power and injection precision to yield trustworthy quantitative data.
Linearity: 5 concentration levels ranging from 50% to 150% of the target assay concentration. (Acceptance:
R2≥0.999
).
Accuracy (Recovery): Triplicate preparations at 80%, 100%, and 120% levels.
Precision: Six independent sample preparations at the 100% level.
Step 5: Bracketing Standards
Protocol: A working standard is injected after every 10 sample injections and at the end of the sequence.
Causality: This acts as a continuous self-validating mechanism to monitor system drift over time. If the response factor drifts by >2.0%, the sequence is automatically invalidated.
Upon completion of the protocol, data from the originating site (Site A) and two partner sites (Sites B & C) are aggregated. The table below summarizes the expected statistical outcomes for a successfully validated method.
Table 2: Inter-Laboratory Reproducibility Data
Validation Parameter
Site A (Origin)
Site B (Partner 1)
Site C (Partner 2)
Combined
Acceptance Criteria
Status
Accuracy (Recovery %)
99.8%
99.5%
100.2%
99.8%
98.0 - 102.0%
Pass
Repeatability (%RSD)
0.4%
0.6%
0.5%
0.5%
≤ 1.0%
Pass
Intermediate Precision
0.6%
0.8%
0.7%
0.7%
≤ 2.0%
Pass
Reproducibility (%RSD)
-
-
-
0.85%
≤ 2.0%
Pass
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "Validation of Analytical Procedures Q2(R2)". Available at: [Link]
Eurachem. "The Fitness for Purpose of Analytical Methods: A Laboratory Guide to Method Validation and Related Topics". Available at:[Link]
Comprehensive EHS Guide: Proper Handling and Disposal of 4-[(4-Bromophenyl)methoxy]piperidine As a Senior Application Scientist, I frequently see laboratories overlook the nuanced disposal requirements of halogenated bui...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive EHS Guide: Proper Handling and Disposal of 4-[(4-Bromophenyl)methoxy]piperidine
As a Senior Application Scientist, I frequently see laboratories overlook the nuanced disposal requirements of halogenated building blocks used in drug discovery. 4-[(4-Bromophenyl)methoxy]piperidine—whether in its unprotected amine form or its common N-Boc protected derivative (tert-butyl 4-[(4-bromophenyl)methoxy]piperidine-1-carboxylate)—is a highly versatile small-molecule scaffold[1]. However, its structural reliance on a brominated phenyl ring dictates strict environmental health and safety (EHS) disposal protocols.
Improper disposal of brominated organics can lead to severe environmental contamination and regulatory penalties. This guide provides the authoritative, step-by-step operational plan for managing this chemical waste safely and legally.
Physicochemical & Waste Profiling
Before initiating disposal, it is critical to understand the physicochemical properties that dictate the waste stream classification. Because this compound contains a covalently bound bromine atom, it is strictly classified under Resource Conservation and Recovery Act (RCRA) guidelines as Halogenated Organic Waste [2][3].
The Causality of Segregation: Why Halogenated Waste?
The fundamental rule of disposing of 4-[(4-Bromophenyl)methoxy]piperidine is strict segregation from non-halogenated solvents [2]. The causality behind this is rooted in combustion chemistry.
If brominated compounds are mixed with standard organic waste and incinerated at lower temperatures, they act as precursors to polybrominated dibenzo-p-dioxins (PBDDs) and polybrominated dibenzofurans (PBDFs)[5]. These brominated dioxins are highly toxic environmental pollutants. To prevent their formation, halogenated waste is routed specifically to specialized RCRA-permitted industrial furnaces or high-temperature incinerators equipped with advanced flue-gas scrubbers[5][6]. Mixing this chemical into non-halogenated waste streams compromises the incineration process and violates EPA exposure and disposal regulations[2][7].
Waste Segregation and Disposal Workflow
Workflow for the segregation and disposal of brominated organic laboratory waste.
Standard Operating Procedure (SOP): Step-by-Step Disposal
This protocol guarantees a self-validating system for safe disposal, ensuring compliance with institutional EHS and federal EPA guidelines.
Step 1: Quenching and Collection
Action: If the compound is part of a completed reaction mixture, ensure all reactive intermediates are fully quenched before transferring to a waste container.
Causality: Unquenched reactive species can cause exothermic reactions or off-gassing within sealed waste containers, leading to over-pressurization[2].
Step 2: Segregation into Halogenated Containers
Action: Transfer the pure chemical, its solutions, or contaminated solvents exclusively into a designated "Halogenated Organic Waste" carboy[2][7].
Causality: As established, separating halogenated (brominated) waste ensures it is routed to high-temperature incinerators capable of destroying the carbon-bromine bonds without forming toxic PBDD/PBDF byproducts[5].
Step 3: Container Compatibility Verification
Action: Use High-Density Polyethylene (HDPE) or glass containers for accumulation. Ensure the container has a vented cap if there is any risk of residual gas generation[2].
Causality: 4-[(4-Bromophenyl)methoxy]piperidine and its common solvent vehicles (e.g., dichloromethane, chloroform) will degrade incompatible plastics, leading to hazardous leaks.
Step 4: RCRA-Compliant Labeling
Action: Immediately affix a Hazardous Waste tag to the container the moment the first drop of waste is introduced[2]. The label must explicitly list "4-[(4-Bromophenyl)methoxy]piperidine" and note the "Halogenated" and "Toxic" characteristics.
Causality: "Unknown" waste cannot be legally transported or incinerated. Full chemical nomenclature prevents dangerous incompatibilities during waste consolidation by your EHS department[7].
Step 5: EHS Handover and Secondary Containment
Action: Store the waste container in secondary containment (e.g., a polyethylene tray) within a well-ventilated fume hood or designated satellite accumulation area until EHS pickup[2][7]. Do not attempt to neutralize or treat the brominated waste yourself.
Causality: Secondary containment captures accidental spills, while professional EHS transfer ensures the waste chain-of-custody is legally maintained from your lab to the final RCRA-permitted incineration facility[6].
References
American Chemical Society (ACS) / Environmental Science & Technology. "PBCDD and PBCDF from Incineration of Waste-Containing Brominated Flame Retardants." Available at: [Link]
University of Tennessee (UTIA) Safety Office. "Hazardous Waste Guide: Halogenated Compounds." Available at: [Link]
University of Louisville DEHS. "Chemical Waste Management: Combining Compatible Used Organic Solvents." Available at: [Link]
Electronic Code of Federal Regulations (eCFR). "Appendix III to Part 268 -- List of Halogenated Organic Compounds Regulated Under § 268.32." Available at: [Link]
U.S. Environmental Protection Agency (EPA). "Hazardous Waste Management Facilities and Units." Available at: [Link]
Personal protective equipment for handling 4-[(4-Bromophenyl)methoxy]piperidine
Handling 4-[(4-Bromophenyl)methoxy]piperidine —whether as a free base, its hydrochloride salt, or an N-Boc protected derivative—requires meticulous safety protocols. As a versatile scaffold in medicinal chemistry, its st...
Author: BenchChem Technical Support Team. Date: April 2026
Handling 4-[(4-Bromophenyl)methoxy]piperidine —whether as a free base, its hydrochloride salt, or an N-Boc protected derivative—requires meticulous safety protocols. As a versatile scaffold in medicinal chemistry, its structural features dictate specific handling requirements. The piperidine core acts as a basic secondary amine, while the 4-bromophenyl group significantly increases the molecule's lipophilicity, enhancing its ability to penetrate biological membranes.
This guide provides an authoritative, step-by-step operational and safety protocol designed to protect researchers from acute dermal and respiratory hazards while maintaining the integrity of the chemical.
Mechanistic Hazard Assessment & Causality
To design an effective safety protocol, we must first understand the causality between the compound's chemical structure and its biological hazards:
Dermal Penetration Risk: The presence of the 4-bromophenyl group (and the tert-butyl group in the 1[1]) makes the compound highly lipophilic. This lipophilicity allows the chemical to easily bypass the lipid-rich stratum corneum of the skin, making it harmful in contact with skin and a severe skin irritant[2].
Respiratory Toxicity: Handled primarily as a crystalline powder or3[3], the compound generates micro-particulate dust during weighing and transfer. Inhalation of this dust causes acute respiratory irritation and systemic toxicity[2].
Ocular Hazards: The basicity of the piperidine nitrogen contributes to its classification as a compound that causes serious eye irritation[2].
Quantitative PPE Specification Matrix
Standard laboratory PPE is insufficient without specific material validations. The following table summarizes the quantitative requirements for handling this compound.
Nitrile provides an excellent barrier against the dry powder. Crucial Note: If dissolving the compound in organic solvents (e.g., DCM), standard nitrile will fail rapidly. Switch to Silver Shield® or heavy-duty butyl rubber gloves to prevent solvent-facilitated dermal absorption.
Eye Protection
Chemical Goggles (ANSI Z87.1 / EN 166 compliant)
Safety glasses with side shields leave gaps. Tight-fitting goggles are mandatory to prevent airborne lipophilic dust from contacting ocular mucosa and causing severe irritation[2].
Respiratory
Fume Hood (Face velocity: 80–120 fpm) OR N95/P100 Respirator
Primary handling must occur in a certified fume hood. If a hood is unavailable (e.g., during bulk transfer), a P100 particulate respirator is required to filter out hazardous micro-dust[2].
Body Protection
Flame-retardant, fluid-resistant lab coat
Prevents the accumulation of lipophilic dust on personal clothing, eliminating the risk of chronic secondary exposure.
Self-Validating Operational Protocol
This step-by-step methodology ensures that every action is verified before proceeding, creating a closed-loop safety system.
Phase 1: Pre-Operation & Donning
Ventilation Verification: Turn on the fume hood and physically verify the airflow monitor reads between 80 and 120 feet per minute (fpm). Validation: Tape a small Kimwipe to the sash; it should pull gently inward.
Inspect PPE: Check the inner nitrile gloves for micro-tears by inflating them slightly. Don the inner gloves, followed by the lab coat (buttoned to the top), chemical goggles, and finally the thicker outer nitrile gloves. Pull the outer gloves over the cuffs of the lab coat.
Phase 2: Weighing and Transfer
Static Mitigation: Use an anti-static weighing boat and a grounded metal spatula. Causality: Static electricity can cause the fine, dry powder to aerosolize, bypassing local exhaust ventilation and increasing inhalation risk.
Weighing: Keep the sash as low as possible. Slowly transfer the compound from the stock bottle to the weighing boat to prevent dust plumes.
In-Hood Solvation (Recommended): If the experimental design allows, add your reaction solvent (e.g., DMF, DMSO) directly to the weighing vessel inside the fume hood. Causality: Wetting the powder eliminates the dust hazard entirely, transforming a high-risk solid transfer into a manageable liquid transfer.
Phase 3: Doffing & Decontamination
Glove Removal: Use the "glove-in-glove" technique to remove the outer gloves, trapping any chemical residue inside. Dispose of them immediately in the solid hazardous waste bin.
Hygiene: Remove goggles and lab coat. Wash hands and forearms thoroughly with soap and water[2].
Emergency Spill and Disposal Plan
In the event of a spill outside the fume hood, immediate containment is critical due to the compound's inhalation hazard.
Isolate: Evacuate personnel from the immediate vicinity. Do not attempt to clean a large powder spill without a P100 respirator.
Contain (No Dry Sweeping): Never use a brush or broom, as this will aerosolize the compound. Cover the powder spill with damp absorbent paper or an inert binding agent (like sand) to suppress dust.
Clean: Carefully scoop the absorbed mixture into a sealable, compatible hazardous waste container.
Decontaminate: Wash the spill area with a mild solvent (e.g., dilute ethanol or isopropanol) to dissolve residual lipophilic compound, followed by a thorough wash with soap and water.
Disposal: Dispose of all contaminated PPE, weighing boats, and spill cleanup materials as halogenated organic hazardous waste . Do not flush any residue down the sink.
Safety Logic & Workflow Visualization
The following diagram outlines the critical decision-making pathways for handling 4-[(4-Bromophenyl)methoxy]piperidine derivatives.
Workflow and spill response logic for handling 4-[(4-Bromophenyl)methoxy]piperidine derivatives.
